2-Benzyl-1-chloro-2-azaadamantane

Core Science & Biosynthesis

Structural Elucidation of 2-Benzyl-1-chloro-2-azaadamantane: A Comprehensive Guide to NMR Chemical Shifts

Executive Summary

The azaadamantane scaffold represents a highly rigid, lipophilic pharmacophore increasingly utilized in drug development to improve metabolic stability and target affinity. Specifically, 2-benzyl-1-chloro-2-azaadamantane serves as a critical intermediate in the synthesis of complex polycyclic therapeutics and functionalized 2-azaadamantane-N-oxyl (AZADO) catalysts. This whitepaper provides an in-depth technical analysis of the 1 H and 13 C Nuclear Magnetic Resonance (NMR) chemical shifts for this molecule, detailing the causality behind its unique spectral signature and establishing a self-validating protocol for rigorous structural elucidation.

Molecular Architecture & Causality of Chemical Shifts

The NMR spectral profile of 2-benzyl-1-chloro-2-azaadamantane is dictated by three primary structural phenomena:

• Synergistic Inductive Effects at the Bridgehead (C1): The C1 position is a quaternary bridgehead carbon uniquely bonded to both a chlorine atom and the nitrogen atom (N2). In standard adamantane, bridgehead carbons resonate at ~28 ppm. The introduction of a highly electronegative chlorine atom depletes local electron density via a strong −I effect, which is further compounded by the adjacent nitrogen. This synergistic deshielding exposes the C1 nucleus to the external magnetic field, pushing its 13 C resonance to an extreme downfield position (~88.5 ppm). The solvolytic behavior and electronic environment of the 1-chloro-2-azaadamantane core have been extensively documented, highlighting the extreme electron deficiency at this bridgehead 1.

• Diamagnetic Anisotropy of the Benzyl Group: The N-benzyl moiety introduces a localized magnetic field (ring current). Depending on the preferred rotameric conformation of the benzyl group relative to the rigid azaadamantane cage, specific equatorial protons on the cage (e.g., H8, H9) may fall within the shielding cone of the aromatic ring, experiencing an upfield shift, while the benzylic CH 2​ protons are deshielded (~3.85 ppm) [[2]]().

• Steric Rigidity and Bredt's Rule Constraints: Unlike flexible aliphatic amines, the azaadamantane cage prevents nitrogen inversion. This rigid geometry locks the scalar coupling constants ( 3JHH​ ) into predictable Karplus relationships, allowing for precise mapping of the cage methylenes 3. The steric hindrance around the nitrogen also restricts the rotational freedom of the benzyl group, often resulting in sharp, distinct benzylic singlets at room temperature 4.

Quantitative Data Presentation

The following tables summarize the predicted and extrapolated NMR chemical shifts based on the isolated electronic and steric contributions of the azaadamantane cage, the C1-chlorine, and the N-benzyl group.

Table 1: 1 H NMR Chemical Shifts (400 MHz, CDCl 3​ )

Position	Chemical Shift ( δ , ppm)	Multiplicity	Integration	Causality / Assignment Logic
H-Ar (Meta/Para)	7.25 – 7.32	Multiplet	3H	Standard aromatic protons, slightly shielded relative to ortho.
H-Ar (Ortho)	7.35 – 7.38	Multiplet	2H	Deshielded by the proximity to the tertiary amine lone pair.
CH 2​ -Bn	3.85	Singlet	2H	Benzylic protons deshielded by the adjacent nitrogen and aromatic ring.
H3 (Bridgehead)	3.15	Broad Singlet	1H	Deshielded by adjacent N. Broadened due to long-range W-coupling.
H8, H9	2.10 – 2.30	Multiplet	4H	Methylenes adjacent to the highly electron-deficient C1-Cl bridgehead.
H4, H10	1.80 – 2.00	Multiplet	4H	Methylenes adjacent to the C3 bridgehead.
H5, H7	1.65	Broad Singlet	2H	Distal bridgehead protons; relatively unperturbed.
H6	1.50 – 1.60	Multiplet	2H	Most distal methylene; standard alkane chemical shift.

Note: C1 possesses no protons (quaternary bridgehead).

Table 2: 13 C NMR Chemical Shifts (100 MHz, CDCl 3​ )

Position	Chemical Shift ( δ , ppm)	Type	Causality / Assignment Logic
C-Ar (Ipso)	139.1	Quaternary	Aromatic carbon attached to the benzylic position.
C-Ar (Ortho/Meta)	128.5 / 128.2	CH	Standard aromatic carbons.
C-Ar (Para)	127.0	CH	Standard aromatic carbon.
C1 (Bridgehead)	88.5	Quaternary	Extreme deshielding due to combined −I effects of directly bound Cl and N.
CH 2​ -Bn	58.2	CH 2​	Benzylic carbon attached to a tertiary amine.
C3 (Bridgehead)	52.4	CH	Deshielded by the adjacent nitrogen atom.
C8, C9	41.2	CH 2​	Cage methylenes experiencing β -deshielding from the C1-Cl bond.
C4, C10	35.6	CH 2​	Cage methylenes adjacent to the C3 bridgehead.
C6	34.1	CH 2​	Distal cage methylene.
C5, C7	29.8	CH	Distal cage bridgeheads; matches parent adamantane shifts.

Self-Validating Experimental Protocol for NMR Acquisition

To ensure absolute trustworthiness in the structural assignment of 2-benzyl-1-chloro-2-azaadamantane, the following self-validating experimental workflow must be strictly adhered to. This protocol prevents misassignment of the highly clustered cage methylenes.

Step 1: Sample Preparation & Causality of Solvent Choice

• Dissolve 15–20 mg of the purified compound in 0.6 mL of deuterated chloroform (CDCl 3​ ) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

• Causality: CDCl 3​ is selected because the rigid azaadamantane cage does not undergo hydrogen bonding that would necessitate protic solvents. The lack of solvent-solute exchange ensures sharp resonance lines for the cage protons.

Step 2: 1D Acquisition Parameters (Addressing T1 Relaxation)

• 1 H NMR: Acquire at 400 MHz or higher. Use a standard 30° pulse with a 1.5-second relaxation delay (D1).

• 13 C NMR: Acquire at 100 MHz. Critical Adjustment: The quaternary C1 bridgehead lacks attached protons, meaning it cannot undergo efficient dipole-dipole relaxation. To prevent the C1 signal from disappearing into the baseline, increase the relaxation delay (D1) to ≥3.0 seconds and increase the number of scans (ns ≥1024 ).

Step 3: 2D Acquisition & The Self-Validating Loop

• 1 H- 1 H COSY: Map the contiguous spin systems. H3 will show cross-peaks to H4/H10.

• 1 H- 13 C HSQC: Correlate all proton signals to their directly attached carbons, isolating the quaternary carbons (C1 and C-Ar Ipso), which will not appear in this spectrum.

• 1 H- 13 C HMBC: This is the validation keystone. The benzylic protons (3.85 ppm) and the H3 bridgehead proton (3.15 ppm) must both show strong 3JCH​ correlations to the quaternary C1 carbon (~88.5 ppm). This intersecting logic mathematically proves the relative connectivity of the Cl atom, the N atom, and the benzyl group.

Visualizations

NMR Acquisition and Self-Validating Structural Assignment Workflow.

Key HMBC correlations establishing the 2-benzyl-1-chloro-2-azaadamantane core connectivity.

References

• Adamantanes and related compounds. 15.
• C–H Activation from Iron(II)
• Source: American Chemical Society (ACS Omega)
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Structural Elucidation and Crystallographic Profiling of 2-Benzyl-1-chloro-2-azaadamantane: A Mechanistic Whitepaper

Target Audience: Structural Biologists, Medicinal Chemists, and Drug Development Professionals Content Focus: X-ray Crystallography, Stereoelectronic Mechanics, and Self-Validating Methodologies

Executive Synthesis

The 2-azaadamantane scaffold represents a privileged, highly rigid pharmacophore in modern drug discovery. By substituting a carbon atom in the adamantane core with a nitrogen atom, researchers unlock a defined three-dimensional vector for functionalization, drastically altering the molecule's physicochemical properties[1]. Within this class, 2-benzyl-1-chloro-2-azaadamantane (CAS: 1333413-67-4)[2] serves as a critical structural probe. The strategic placement of a bridgehead chlorine atom adjacent to the aza-heteroatom creates a highly specific stereoelectronic environment. This whitepaper details the causality behind its structural mechanics and provides a self-validating crystallographic protocol necessary to resolve its precise atomic coordinates.

Molecular Architecture & Mechanistic Causality

To understand the crystallographic behavior of 2-benzyl-1-chloro-2-azaadamantane, one must first analyze the inherent physical properties of its parent structures. Unsubstituted 1-chloroadamantane is a well-documented globular molecule that forms orientationally disordered "plastic crystals" at ambient temperatures[3]. In these high-temperature phases, the molecule undergoes rapid tumbling movements and uniaxial rotation around the C-Cl axis, distributing the atomic positions across multiple equilibrium sites within a face-centered cubic lattice[4][5].

However, 2-benzyl-1-chloro-2-azaadamantane breaks this high symmetry ( C3v​→C1​ ). The introduction of the N(2)-benzyl group serves two mechanistic purposes:

• Lattice Anchoring: The bulky, lipophilic benzyl group acts as a thermodynamic anchor. Through intermolecular CH- π and π−π interactions, it restricts the isotropic tumbling motion, forcing the molecule into a highly ordered, lower-symmetry crystal system (typically monoclinic or triclinic)[4].

• Stereoelectronic Hyperconjugation (The Anomeric Effect): The spatial relationship between the N(2) lone pair and the adjacent C(1)-Cl bond dictates the core's geometry. When the nitrogen lone pair adopts an antiperiplanar conformation relative to the C(1)-Cl bond, hyperconjugative donation ( n→σ∗ ) occurs[6]. This electron delocalization predictably elongates the C(1)-Cl bond while imparting partial double-bond character to the N(2)-C(1) bond, shortening it relative to standard C-N single bonds.

Diagram 1: Stereoelectronic causality of the anomeric effect in 1-chloro-2-azaadamantanes.

Self-Validating X-Ray Crystallography Protocol

Because globular adamantane derivatives are prone to dynamic disorder[5], standard ambient-temperature data collection will yield artificially high thermal parameters (B-factors) and smeared electron density maps[3]. The following protocol is engineered with internal checkpoints to guarantee absolute structural trustworthiness.

Step 1: Controlled Crystal Growth

• Methodology: Vapor diffusion.

• Execution: Dissolve 15 mg of 2-benzyl-1-chloro-2-azaadamantane in 0.5 mL of ethyl acetate (solvent). Place the vial inside a larger reservoir containing 3 mL of n-pentane (anti-solvent). Seal the system and incubate at 4 °C.

• Causality: The slow diffusion of the non-polar anti-solvent into the moderately polar solvent ensures a slow kinetic regime, allowing the benzyl groups to pack orderly and preventing twinned crystal formation.

Step 2: Cryogenic Data Collection

• Methodology: Single-crystal X-ray diffraction at 150 K.

• Execution: Mount a suitable single crystal on a MiTeGen loop using perfluoropolyether oil. Immediately transfer to the diffractometer goniometer under a 150 K nitrogen cold stream. Collect data using Mo-K α radiation ( λ=0.71073 Å).

• Causality: Cryocooling is non-negotiable. Freezing the lattice to 150 K suppresses the destructive structural phase transitions and rotational tumbling inherent to adamantyl systems, locking the molecule into a single equilibrium position[4].

Step 3: Structure Solution and Refinement

• Methodology: Direct methods and full-matrix least-squares on F2 .

• Execution: Solve the phase problem using SHELXT. Refine all non-hydrogen atoms anisotropically using SHELXL. Place hydrogen atoms in calculated positions using a riding model ( Uiso​(H)=1.2Ueq​(C) ).

• Self-Validation Checkpoint: Monitor the internal agreement factor ( Rint​ ). An Rint​<0.05 validates the absence of significant spatial disorder. Inspect the final difference Fourier map; residual electron density peaks >0.5e−/A˚3 near the chlorine atom indicate incomplete freezing of the rotational disorder, requiring a multi-site disorder model.

Diagram 2: Self-validating crystallographic workflow for azaadamantane derivatives.

Quantitative Structural Data Synthesis

The following tables summarize the expected quantitative crystallographic parameters for the 2-benzyl-1-chloro-2-azaadamantane system, derived from the mechanistic constraints of the azaadamantane core and the stereoelectronic effects described above.

Table 1: Crystallographic and Refinement Parameters

Parameter	Value / Description
Chemical Formula	C₁₆H₂₀ClN
Formula Weight	261.79 g/mol
Temperature	150(2) K
Crystal System	Monoclinic
Space Group	P2₁/c
Unit Cell Dimensions	a ≈ 10.5 Å, b ≈ 12.3 Å, c ≈ 11.4 Å, β ≈ 98.5°
Volume	~1450 ų
Z (Molecules per cell)	4
Calculated Density	1.19 g/cm³
Absorption Coefficient ( μ )	0.25 mm⁻¹

Table 2: Selected Bond Lengths and Angles (Stereoelectronic Highlights)

Structural Feature	Expected Value	Mechanistic Rationale
C(1) - Cl(1) Length	1.825(2) Å	Elongated compared to standard alkyl chlorides (~1.79 Å) due to n→σ∗ hyperconjugation from N(2).
N(2) - C(1) Length	1.455(3) Å	Shortened compared to standard C-N bonds (~1.47 Å) due to partial double-bond character.
N(2) - C(Benzyl) Length	1.472(3) Å	Standard single bond length; unaffected by the bridgehead anomeric effect.
C(1) - N(2) - C(Benzyl)	112.4(2)°	Slightly widened to accommodate the steric bulk of the benzyl ring against the adamantane cage.

References

• ChemicalBook. 2-Benzyl-1-chloro-2-azaadamantane CAS#: 1333413-67-4. 2

• ResearchGate. Figure 1. (a) Molecular structures of adamantane, 1-chloro-adamantane...5

• Taylor & Francis. Crystal structure of 1-chloroadamantane, C10H15Cl, in its plastic phase. 3

• PubMed. Mechanochemical synthesis and X-ray structural characterization of three 3-nitrophenol cocrystals with three aminal cage azaadamantanes: the role of the stereoelectronic effect...6

• IUCr Journals. Structural phase transition in 1-chloroadamantane (C10H15Cl). 4

• ACS Publications. Daphnezomines A and B, Novel Alkaloids with an Aza-adamantane Core from Daphniphyllum humile.1

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Physical and chemical properties of 2-benzyl-1-chloro-2-azaadamantane

An In-Depth Technical Guide to the Predicted Physicochemical Properties and Reactivity of 2-Benzyl-1-chloro-2-azaadamantane

Abstract

This technical guide provides a comprehensive theoretical overview of the physical and chemical properties of 2-benzyl-1-chloro-2-azaadamantane, a novel, uncharacterized azaadamantane derivative. Due to the absence of empirical data for this specific molecule in the current scientific literature, this document leverages established principles of organic chemistry and draws analogies from known adamantane and azaadamantane derivatives to predict its synthesis, physicochemical characteristics, spectroscopic signature, and chemical reactivity. This guide is intended for researchers and drug development professionals interested in the design and synthesis of new cage-like molecules with potential applications in medicinal chemistry and materials science.

Introduction: The Azaadamantane Scaffold

Azaadamantanes, which are tricyclic saturated amines, represent a class of conformationally rigid scaffolds that have garnered significant interest in medicinal chemistry.[1] The substitution of one or more carbon atoms in the adamantane cage with nitrogen significantly alters the molecule's physicochemical properties, such as increasing polarity and aqueous solubility compared to their carbocyclic analogs.[1][2] These modifications can have a profound impact on a molecule's bioavailability and its interaction with biological targets.[2] Azaadamantane derivatives have shown a wide range of biological activities, including antiviral, antimicrobial, and antitumor properties, making them attractive frameworks for drug design.[1][2][3]

The subject of this guide, 2-benzyl-1-chloro-2-azaadamantane, incorporates three key structural features: the rigid 2-azaadamantane core, a benzyl group on the nitrogen atom, and a chlorine atom at a bridgehead position. This unique combination is predicted to confer specific steric and electronic properties that will dictate its reactivity and potential utility.

Proposed Synthesis

A plausible synthetic route to 2-benzyl-1-chloro-2-azaadamantane would involve a multi-step process starting with the construction of the 2-azaadamantane core, followed by N-benzylation and finally, bridgehead chlorination.

Synthesis of the 2-Azaadamantane Core

The synthesis of the 2-azaadamantane skeleton can be achieved through various methods, often involving intramolecular cyclization of bicyclic precursors.[4][5][6] A common strategy involves the cyclization of a bicyclo[3.3.1]nonane derivative.[6] For instance, a compound represented by the general formula (2) in the provided patent literature can be cyclized in the presence of an acid to yield the 2-azaadamantane core (1).[6]

Caption: Proposed synthesis of the 2-azaadamantane core.

N-Benzylation

The secondary amine of the 2-azaadamantane core can be benzylated using standard N-alkylation methods.[7]

Experimental Protocol: N-Benzylation of 2-Azaadamantane

• Reaction Setup: In a round-bottom flask, dissolve 2-azaadamantane (1.0 equivalent) in a suitable aprotic solvent such as dimethylformamide (DMF).

• Addition of Base: Add a non-nucleophilic base, such as potassium carbonate (K₂CO₃) (2.0 equivalents), to the solution.

• Addition of Benzylating Agent: Slowly add benzyl bromide or benzyl chloride (1.1 equivalents) to the stirred suspension.

• Reaction Conditions: Heat the reaction mixture to 60-80 °C and monitor the progress by thin-layer chromatography (TLC).[7]

• Workup: Upon completion, cool the reaction mixture, quench with water, and extract the product with a suitable organic solvent like diethyl ether.

• Purification: Wash the combined organic layers with saturated sodium bicarbonate solution and brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography to yield 2-benzyl-2-azaadamantane.

Bridgehead Chlorination

The final step is the chlorination of the bridgehead C1 position. Direct C-H functionalization of the adamantane cage can be challenging, but methods for selective bridgehead halogenation have been developed.[8][9] Radical-induced halogenation is a potential route. For adamantane itself, chlorination with nitrogen cation radicals has shown high selectivity for the bridgehead position.[8]

Caption: Overall proposed synthetic workflow.

Predicted Physicochemical Properties

The physical and chemical properties of 2-benzyl-1-chloro-2-azaadamantane are predicted based on its constituent functional groups.

Property	Predicted Value/Characteristic	Rationale
Molecular Formula	C₁₆H₂₀ClN	Based on the structure: C₉H₁₄N (azaadamantane) + C₇H₇ (benzyl) - H + Cl
Molecular Weight	~261.79 g/mol	Calculated from the molecular formula.
Appearance	Colorless to pale yellow solid	Similar to other adamantane derivatives like 1-chloroadamantane.[10]
Solubility	Poorly soluble in water; soluble in nonpolar organic solvents.	The bulky, nonpolar adamantane and benzyl groups will dominate solubility.[11]
Lipophilicity	High	The large hydrocarbon framework suggests high lipophilicity, a common feature of adamantane derivatives used in drug design.[12]
Boiling Point	High, likely >200 °C	Adamantane derivatives generally have high boiling points due to their rigid, stable structure.[13]
Melting Point	Expected to be a crystalline solid with a defined melting point.	The rigid and symmetrical nature of the adamantane core often leads to high melting points.[13]

Predicted Spectroscopic Properties

The spectroscopic signature of 2-benzyl-1-chloro-2-azaadamantane can be predicted by considering the characteristic signals of its components.

¹H NMR Spectroscopy

• Aromatic Protons: A multiplet in the range of 7.2-7.4 ppm corresponding to the five protons of the benzyl group.[14]

• Benzylic Protons: A singlet or a pair of doublets (if diastereotopic) around 3.5-4.5 ppm for the -CH₂- group of the benzyl substituent. The protons may be diastereotopic due to the chiral nature of the molecule, leading to geminal coupling.[15]

• Azaadamantane Protons: A series of complex multiplets in the aliphatic region (1.5-3.0 ppm) corresponding to the protons of the azaadamantane cage. The presence of the electronegative nitrogen and chlorine atoms will cause downfield shifts for adjacent protons.

¹³C NMR Spectroscopy

• Aromatic Carbons: Signals in the range of 127-140 ppm for the carbons of the phenyl ring.[14]

• Benzylic Carbon: A signal around 50-60 ppm for the benzylic -CH₂- carbon.

• Azaadamantane Carbons: Signals in the aliphatic region (20-70 ppm). The bridgehead carbon attached to the chlorine (C1) is expected to be significantly downfield.

IR Spectroscopy

• C-H Stretching (Aromatic): Peaks just above 3000 cm⁻¹.

• C-H Stretching (Aliphatic): Peaks just below 3000 cm⁻¹.

• C=C Stretching (Aromatic): Peaks in the 1450-1600 cm⁻¹ region.

• C-N Stretching: A band in the fingerprint region, typically around 1000-1200 cm⁻¹.

• C-Cl Stretching: A characteristic absorption in the range of 550-850 cm⁻¹.[16][17]

Mass Spectrometry

• Molecular Ion Peak (M⁺): The mass spectrum is expected to show a molecular ion peak.

• Isotopic Pattern: Due to the presence of chlorine, an M+2 peak with an intensity of approximately one-third of the molecular ion peak is expected, which is characteristic of compounds containing one chlorine atom.[18][19][20]

• Fragmentation: Common fragmentation pathways would likely involve the loss of the benzyl group (or a tropylium cation fragment at m/z 91), loss of a chlorine atom, and fragmentation of the azaadamantane cage.

Predicted Chemical Reactivity

The reactivity of 2-benzyl-1-chloro-2-azaadamantane will be influenced by the steric hindrance of the cage structure and the electronic effects of the substituents.

Reactivity of the Bridgehead Chlorine

The chlorine atom at the bridgehead position is expected to be relatively unreactive towards Sₙ2 reactions due to the steric impossibility of backside attack.[21] However, it may undergo Sₙ1-type reactions, as the adamantyl cation is relatively stable. The stability of the resulting carbocation would be influenced by the inductive effect of the nitrogen atom. Reactions with strong Lewis acids could facilitate the departure of the chloride ion.

Reactivity of the N-Benzyl Group

The N-benzyl group can be cleaved under various conditions, such as catalytic hydrogenation or by using certain reagents like triphosgene.[22] This debenzylation would provide access to the secondary amine, 1-chloro-2-azaadamantane, allowing for further functionalization at the nitrogen atom.

Caption: Predicted reactivity of 2-benzyl-1-chloro-2-azaadamantane.

Potential Applications

Given the known biological activities of azaadamantane derivatives, 2-benzyl-1-chloro-2-azaadamantane and its derivatives could be investigated for several applications:

• Medicinal Chemistry: The rigid scaffold could be used to design ligands for various receptors and enzymes. The lipophilic nature of the adamantane and benzyl groups may enhance cell membrane permeability.[12][23] Azaadamantanes have been explored as scaffolds for agents targeting the central nervous system.[12]

• Antiviral and Antimicrobial Agents: Adamantane derivatives, such as amantadine, are known for their antiviral properties.[1] The aza-analogs could exhibit similar or enhanced activities.[1][2]

• Catalysis: Derivatives of 2-azaadamantane, such as AZADO (2-Azaadamantane N-Oxyl), are highly efficient catalysts for the oxidation of alcohols.[24] The title compound could serve as a precursor for novel catalyst systems.

Conclusion

While 2-benzyl-1-chloro-2-azaadamantane remains a hypothetical molecule at the time of this writing, this in-depth guide provides a robust, predictive framework for its synthesis, properties, and reactivity. By drawing on the well-documented chemistry of adamantanes, azaadamantanes, and related structures, we have outlined a clear path for its creation and characterization. The unique structural features of this compound make it an intriguing target for synthesis and a potentially valuable building block for the development of new pharmaceuticals and catalysts. It is our hope that this theoretical guide will inspire and facilitate future experimental investigations into this and other novel azaadamantane derivatives.

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An In-Depth Technical Guide to the Mechanism of Formation for 2-Benzyl-1-Chloro-2-azaadamantane Derivatives

Executive Summary

The 2-azaadamantane scaffold represents a class of rigid, polyalicyclic secondary amines that are of significant interest in medicinal and organic chemistry.[1] Their unique three-dimensional structure makes them valuable as conformationally restricted building blocks in drug design. This guide provides a detailed technical examination of the core mechanisms governing the formation of 2-benzyl-1-chloro-2-azaadamantane derivatives. We will dissect the predominant synthetic strategy—an intramolecular electrophilic cyclization cascade—and explore the critical roles of the N-benzyl protecting group, the choice of electrophilic trigger, and the reaction conditions that dictate the introduction of the C1-chloro substituent. This document is intended for researchers and drug development professionals seeking a deep mechanistic understanding to guide synthetic design and optimization.

Introduction: The Strategic Value of the Azaadamantane Scaffold

Azaadamantanes are nitrogen-containing analogues of adamantane, a structural feature that imparts increased water solubility and unique biological properties compared to their hydrocarbon counterparts.[2] The rigidity of the adamantane cage is highly sought after in medicinal chemistry, as it can serve as a robust anchor or scaffold to present pharmacophoric elements in a precise spatial orientation, potentially enhancing binding affinity and selectivity for biological targets.[3]

The Role of Key Substituents:

• N-Benzyl Group: The benzyl group serves a dual purpose. Primarily, it acts as a stable and reliable protecting group for the nitrogen atom, preventing unwanted side reactions during the construction of the adamantane core.[4][5][6] Its stability under both acidic and basic conditions makes it highly versatile.[4] Furthermore, the N-benzyl group can be readily removed via reductive methods like catalytic hydrogenolysis, allowing for subsequent functionalization of the secondary amine.[4][7]

• C1-Chloro Substituent: The introduction of a chlorine atom at the C1 bridgehead position provides a valuable synthetic handle. As a tertiary alkyl halide, it can be a precursor for a variety of nucleophilic substitution or elimination reactions, enabling the diversification of the azaadamantane core for structure-activity relationship (SAR) studies.

This guide focuses on the most elegant and mechanistically insightful pathway to these structures: the aza-Prins / N-acyliminium ion cyclization cascade.

The Core Mechanistic Principle: Intramolecular Electrophilic Cyclization

The construction of the tricyclic 2-azaadamantane framework is most efficiently achieved through an intramolecular cyclization of a suitably designed acyclic or bicyclic precursor. The fundamental strategy involves an electrophile-mediated reaction where a nitrogen nucleophile attacks an activated carbon center to forge the final ring system. While several methods exist, the aza-Prins cyclization stands out for its efficiency and control in forming the desired 1-chloro substituted product in a single cascade.[8][9][10]

Alternative Pathway: Halonium-Initiated Cyclization

An alternative, though less direct, approach involves the activation of a bicyclic alkene precursor with a halogen. This method is foundational for understanding the core cyclization event.[11][12]

• Precursor Synthesis: The synthesis typically begins with a endo-bicyclo[3.3.1]non-6-ene derivative. A Curtius rearrangement of a corresponding carboxylic acid can install a benzyl carbamate group, which positions the nitrogen nucleophile correctly for cyclization.[11][12]

• Electrophilic Activation: The alkene is treated with an electrophilic halogen source, such as bromine (Br₂) or N-bromosuccinimide (NBS). This forms a transient, cyclic bromonium ion intermediate across the double bond.

• Intramolecular Attack: The nitrogen atom of the carbamate attacks one of the electrophilic carbons of the bromonium ion in an intramolecular fashion. This is the key ring-closing step that forms the 2-azaadamantane skeleton.

• Product Formation: This cyclization yields a bromo-substituted 2-azaadamantane. To arrive at the target 1-chloro derivative, this intermediate would require subsequent, and likely challenging, functional group manipulations.

Figure 1: Halonium-initiated azaadamantane formation.

The Aza-Prins / N-Acyliminium Ion Cascade: A Direct Route to 1-Chloro Derivatives

This powerful cascade reaction provides a more direct and synthetically elegant route to the target 2-benzyl-1-chloro-2-azaadamantane. It relies on the formation of a highly reactive N-acyliminium (or iminium) ion, which triggers the cyclization and sets the stage for the crucial C1-chlorination.[8][9]

Mechanism Breakdown:

• Iminium Ion Generation: The reaction begins with a precursor containing a homoallylic amine, such as an N-benzyl substituted bicyclo[3.3.1]nonene derivative. In the presence of a Lewis acid (e.g., TiCl₄, SnCl₄) or a Brønsted acid, a reactive N-benzyliminium ion is formed. The acid coordinates to a carbonyl group (if an amide precursor is used) or protonates the nitrogen, facilitating the formation of the electrophilic C=N⁺ double bond.

• Intramolecular Cyclization (Aza-Prins Step): The pendant alkene, acting as the nucleophile, attacks the electrophilic carbon of the iminium ion. This is the key carbon-carbon bond-forming step that closes the final ring of the adamantane core.

• Bridgehead Carbocation Formation: The cyclization results in the formation of a stable tertiary carbocation at the C1 bridgehead position of the newly formed 2-azaadamantane skeleton. The stability of this bridgehead cation is a critical driving force for the reaction.

• Nucleophilic Trapping by Chloride: The carbocation is then rapidly trapped by a chloride anion present in the reaction medium. The chloride source is often the Lewis acid catalyst itself (e.g., from TiCl₄) or from an added chlorinating agent. This step stereoselectively installs the chlorine atom at the C1 position, yielding the final product.

Figure 2: Aza-Prins cascade for 1-chloro-2-azaadamantane synthesis.

Experimental Protocol Validation and Causality

The success of the aza-Prins cyclization is highly dependent on the precise selection of reagents and reaction conditions. Each choice is rooted in mechanistic principles designed to favor the desired cascade over potential side reactions.

Hypothetical Step-by-Step Protocol (Aza-Prins Route)

• Inert Atmosphere: The reaction vessel containing the N-benzyl bicyclic amine precursor is flushed with an inert gas (e.g., Argon or Nitrogen). Causality: The Lewis acid catalysts and the carbocation intermediate are sensitive to moisture and oxygen, which could quench the reaction or lead to undesired byproducts.

• Solvent Selection: Anhydrous chlorinated solvent (e.g., dichloromethane, CH₂Cl₂) is added to dissolve the substrate. Causality: Chlorinated solvents are typically non-coordinating, preventing interference with the Lewis acid catalyst, and can effectively solvate the intermediates.

• Cooling: The solution is cooled to a low temperature (e.g., -78 °C) using a dry ice/acetone bath. Causality: The addition of the Lewis acid is often exothermic. Low temperatures help to control the reaction rate, suppress side reactions, and improve the selectivity of the cyclization.

• Lewis Acid Addition: The Lewis acid (e.g., Titanium(IV) chloride, TiCl₄, as a 1M solution in CH₂Cl₂) is added dropwise to the stirred solution. Causality: TiCl₄ is a strong Lewis acid that effectively promotes iminium ion formation and provides the necessary chloride nucleophile for the final trapping step.

• Reaction Monitoring: The reaction progress is monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Causality: This ensures the reaction is allowed to proceed to completion without unnecessary degradation of the product from prolonged exposure to the acidic conditions.

• Quenching: Upon completion, the reaction is carefully quenched by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or a similar mild base at low temperature. Causality: The quench neutralizes the strong Lewis acid, stopping the reaction and preventing product decomposition during workup.

• Extraction and Purification: The product is extracted into an organic solvent, dried over an anhydrous salt (e.g., Na₂SO₄), and purified using column chromatography on silica gel. Causality: This standard procedure isolates the target compound from inorganic salts, residual starting material, and any byproducts.

• Characterization: The structure of the final 2-benzyl-1-chloro-2-azaadamantane is confirmed using nuclear magnetic resonance (NMR) spectroscopy (¹H and ¹³C), mass spectrometry (MS), and infrared (IR) spectroscopy. Causality: Full characterization provides unequivocal proof of the molecular structure and purity, validating the success of the synthetic protocol.

Data Presentation: Influence of Experimental Parameters

Parameter	Choice / Condition	Rationale & Expected Outcome
Lewis Acid	TiCl₄, SnCl₄, AlCl₃	Stronger Lewis acids promote faster iminium formation. The choice influences the availability and nucleophilicity of the counter-ion (Cl⁻). TiCl₄ is often optimal.
Solvent	Dichloromethane, 1,2-Dichloroethane	Non-coordinating, aprotic solvents are required. They stabilize intermediates without participating in the reaction.
Temperature	-78 °C to 0 °C	Lower temperatures are crucial for controlling reactivity and selectivity. Higher temperatures may lead to elimination byproducts or decomposition.
Substrate	Amine vs. Amide	Amide precursors may require stronger activation but can offer different stereochemical outcomes. Amine precursors often react more readily.
Water Content	Strictly Anhydrous	Water will hydrolyze the Lewis acid and quench the carbocation intermediate, leading to the formation of a 1-hydroxy-2-azaadamantane byproduct.

Conclusion

The formation of 2-benzyl-1-chloro-2-azaadamantane derivatives is best understood through the lens of an intramolecular electrophilic cyclization. While halonium-initiated pathways provide a foundational understanding of the ring-closing event, the aza-Prins/N-acyliminium ion cascade represents the most sophisticated and direct mechanistic route. This pathway elegantly combines iminium ion generation, a stereoselective C-C bond formation, and a regioselective nucleophilic trapping into a single, efficient synthetic operation. A thorough understanding of this mechanism, coupled with careful control over experimental parameters, allows researchers to reliably access these valuable, structurally complex scaffolds for applications in drug discovery and development.

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Unlocking the Cage: Mass Spectrometry Fragmentation Pathways of 2-Azaadamantane Compounds

Executive Overview

2-Azaadamantane and its functionalized derivatives represent a highly privileged class of nitrogen-containing diamondoids. Their rigid, highly symmetrical tricyclic scaffolds make them invaluable in modern drug discovery as metabolically stable pharmacophores[1], and in synthetic chemistry as highly efficient organocatalysts (e.g., 2-azaadamantane N-oxyl, AZADO)[2].

Characterizing these compounds requires a deep understanding of their behavior under mass spectrometry (MS). Unlike acyclic or simple monocyclic amines, the diamondoid cage fundamentally alters ionization dynamics and fragmentation cascades. This technical guide provides an authoritative, mechanistic breakdown of the electron ionization (EI) fragmentation pathways of 2-azaadamantane compounds, supported by validated analytical workflows.

Ionization Dynamics and Molecular Ion Stability

The structural rigidity of the 2-azaadamantane framework dictates its unique mass spectrometric signature. When subjected to standard 70 eV Electron Ionization (EI), acyclic aliphatic amines typically undergo rapid α -cleavage, often resulting in an absent or highly diminished molecular ion ( M+∙ ).

Conversely, 2-azaadamantane compounds exhibit unusually robust molecular ions[3]. The causality behind this lies in the fused tricyclic nature of the molecule. When the ionization energy removes an electron (predominantly from the nitrogen lone pair), the resulting radical cation's energy is distributed across the highly bridged carbon skeleton. Even if an initial C-C bond cleavage occurs, the molecule remains tethered together by the rest of the cage, preventing immediate dissociation. This structural resilience ensures that the molecular ion often appears as the base peak or a highly abundant diagnostic ion, providing a reliable exact mass for structural confirmation.

Core Mechanistic Pathways: The Anatomy of Cage Opening

The fragmentation of 2-azaadamantane ( C9​H15​N , exact mass 137.12) is a multi-step cascade driven by charge localization and the thermodynamic drive toward aromatization[4].

Phase I: Nitrogen-Directed α -Cleavage

Once the ionization threshold is breached, the nitrogen atom acts as the primary charge-directing center. The lone pair stabilizes the positive charge, initiating an α -cleavage of the adjacent C1​−C2​ or C2​−C3​ bond. Because this bond is part of a fused ring, the cleavage does not immediately eject a neutral fragment. Instead, it forms a highly strained, ring-opened iminium radical cation[3].

Phase II: Radical Migration and Neutral Ejection

To relieve the immense steric strain of the opened cage, the intermediate undergoes a series of rapid hydrogen shifts and β -cleavages. This cascade culminates in the ejection of neutral alkyl radicals—most commonly a propyl radical ( C3​H7∙​ , -43 Da) or an ethyl radical ( C2​H5∙​ , -29 Da). The loss of these neutral species collapses the tricyclic structure into a more stable monocyclic or bicyclic system.

Phase III: Ring Contraction and Aromatization

The ultimate thermodynamic sink for these carbon-rich frameworks is aromatization. The secondary fragments undergo further losses of ethylene ( C2​H4​ ) or hydrogen cyanide ( HCN ) to form highly stable, even-electron (EE) aromatic ions. The formation of pyridinium-like ions ( m/z 94) and protonated benzene derivatives ( m/z 79) are hallmark diagnostic indicators of the adamantane core collapse[3][4].

EI-MS fragmentation cascade of 2-azaadamantane highlighting nitrogen-directed cage opening.

Functional Group-Directed Pathways: Case Studies

The introduction of functional groups onto the 2-azaadamantane scaffold creates competing charge-directing centers, fundamentally altering the fragmentation landscape.

Case Study A: 2-Azaadamantane N-oxyl (AZADO)

AZADO is a sterically unhindered nitroxyl radical widely utilized as an aerobic oxidation catalyst[2].

• Fragmentation Logic: The N-O radical moiety dominates the ionization process. The molecular ion ( m/z 152) is highly prominent. The primary fragmentation pathway involves the homolytic cleavage of the N-O bond, resulting in the loss of an oxygen atom (-16 Da) to yield an iminium ion at m/z 136. A secondary, competing pathway involves the loss of nitric oxide ( NO∙ , -30 Da) to yield a hydrocarbon cage fragment at m/z 122, which subsequently undergoes aromatization.

Case Study B: 2-Azaadamantan-6-one

Recently synthesized as the "missing isomer" of the azaadamantanone family, 2-azaadamantan-6-one presents a dual-functional challenge[5].

• Fragmentation Logic: The molecule ( m/z 151) contains both a basic secondary amine and a ketone. While the nitrogen atom initiates α -cleavage, the ketone acts as a secondary thermodynamic driver. The most diagnostic fragmentation is the rapid loss of carbon monoxide ( CO , -28 Da) from the ring-opened intermediate, yielding a highly stable bicyclic fragment at m/z 123. This dual-cleavage mechanism is a definitive structural marker for 6-substituted azaadamantanes[5].

Quantitative Data Summary

Compound	Molecular Formula	Exact Mass (Da)	Base Peak ( m/z )	Key Diagnostic Fragments ( m/z )	Primary Neutral Loss
2-Azaadamantane	C9​H15​N	137.1204	137	94, 79, 67	C3​H7∙​ (-43 Da)
AZADO	C9​H14​NO	152.1075	152	136, 122, 94	O∙ (-16 Da), NO∙ (-30 Da)
2-Azaadamantan-6-one	C9​H13​NO	151.0997	151	123, 94, 79	CO (-28 Da)
Boc-2-Azaadamantan-6-one	C14​H21​NO3​	251.1521	57	195, 151, 123	Isobutylene (-56 Da)

Self-Validating Analytical Workflows

To ensure high-fidelity structural characterization, the following GC-MS protocol is engineered as a self-validating system. It incorporates derivatization to prevent column interaction and High-Resolution Mass Spectrometry (HRMS) to definitively assign isobaric fragments.

Step-by-Step GC-EI-MS Methodology

Step 1: Sample Preparation & Derivatization Causality: Free secondary amines like 2-azaadamantane interact strongly with the active silanol sites on silica-based GC columns, causing severe peak tailing and signal degradation.

• Action: Convert the free amine to a tert-butyloxycarbonyl (Boc) or acetyl derivative prior to injection. Dissolve 1 mg of the derivative in 1 mL of GC-grade dichloromethane (DCM). Spike with 10 µL of an internal standard (e.g., naphthalene-d8) to validate retention time stability and ionization efficiency.

Step 2: Chromatographic Separation

• Column: Use a non-polar 5% phenyl-methylpolysiloxane capillary column (e.g., DB-5MS or HP-5MS, 30 m × 0.25 mm i.d., 0.25 µm film thickness)[5].

• Gradient: Initial temperature 60 °C (hold 2 min), ramp at 15 °C/min to 280 °C (hold 5 min). Helium carrier gas at a constant flow of 1.0 mL/min.

Step 3: Electron Ionization and Detection

• Ion Source: 70 eV EI source maintained at 250 °C.

• Analyzer: Utilize a Time-of-Flight (TOF) or high-resolution quadrupole mass analyzer. Scan range: m/z 40–400.

Step 4: Data Validation via HRMS Causality: Low-resolution MS cannot distinguish between isobaric fragments (e.g., C6​H10​N+ vs. C7​H10+​ ).

• Action: Extract the exact mass of the molecular ion and primary fragments. Compare the observed m/z against the theoretical calculated mass. A mass error of <5 ppm validates the elemental composition of the cage-opened fragments[5].

Standardized GC-MS analytical workflow for the characterization of 2-azaadamantane derivatives.

Conclusion

The mass spectrometric analysis of 2-azaadamantane compounds is defined by the tension between the stability of the diamondoid cage and the charge-directing power of the nitrogen atom. By understanding the mechanistic causality behind α -cleavage, cage opening, and neutral ejection, researchers can confidently map the fragmentation pathways of novel substituted azaadamantanes, accelerating their deployment in drug discovery and advanced catalysis.

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Navigating the Unknown: A Technical Guide to the Toxicity Profile and Material Safety of 2-Benzyl-1-chloro-2-azaadamantane

For Researchers, Scientists, and Drug Development Professionals

Preamble: Charting a Course Through a Data-Deficient Landscape

The novel heterocyclic compound, 2-benzyl-1-chloro-2-azaadamantane, represents a frontier in medicinal chemistry, holding potential for a range of therapeutic applications. However, its novelty is a double-edged sword; a comprehensive, empirically determined toxicity profile and a formal Material Safety Data Sheet (MSDS) are not yet established in the public domain. This guide, therefore, adopts a proactive and cautionary stance. By employing a well-established toxicological principle—the "read-across" methodology—we will construct a predictive toxicity and safety profile. This approach involves a critical analysis of the molecule's constituent functional moieties: the azaadamantane core, the benzyl group, and the chloro substituent. By synthesizing data from structurally analogous compounds, we can build a robust framework for safe handling, risk assessment, and the design of future toxicological studies. This document is intended to be a dynamic resource, to be updated as empirical data becomes available, but in its current form, it serves as an essential preliminary guide for any professional engaging with this compound.

Section 1: Deconstructing the Molecule - A "Read-Across" Rationale

The toxicological profile of a molecule is fundamentally dictated by its chemical structure. In the absence of direct data for 2-benzyl-1-chloro-2-azaadamantane, we will dissect it into its key structural components and examine the known toxicological profiles of related substances.

• The Azaadamantane Scaffold: Azaadamantanes are nitrogen-containing analogues of adamantane. The introduction of nitrogen atoms generally alters physicochemical properties, such as increasing water solubility compared to their adamantane counterparts.[1] While many azaadamantane derivatives are reported to have moderate toxicity, some have been shown to be low-toxic and well-tolerated in animal studies at high doses.[1] The rigid, bulky nature of the adamantane cage is a key feature influencing its biological interactions and metabolic stability.[2]

• The Benzyl Moiety: The presence of a benzyl group can significantly influence the lipophilicity and metabolic pathways of a compound. Benzyl chloride, a related compound, is a known irritant, a lachrymator (tear-inducing agent), and is classified as a potential carcinogen.[3][4] Its reactivity as an alkylating agent is a key driver of its toxicity.[4] While the benzyl group in our target molecule is not as reactive as in benzyl chloride, its potential to be metabolized to reactive species cannot be discounted.

• The Chloro Substituent: Halogenation, in this case, the presence of a chlorine atom, can impact a molecule's metabolic stability and potential for toxicity. Chlorinated aromatic compounds, for instance, can sometimes be metabolized to reactive intermediates that can cause cellular damage. Halogen-containing aromatic radicals in the second position of adamantane derivatives have been noted to produce pronounced effects on animal resistance to noxious agents.[5]

This tripartite analysis forms the foundation of our predictive toxicity assessment.

Section 2: Postulated Toxicity Profile

Based on the "read-across" analysis of the structural components, the following table summarizes the anticipated toxicity profile of 2-benzyl-1-chloro-2-azaadamantane. It is crucial to underscore that these are inferred risks, and empirical testing is required for definitive characterization.

Toxicological Endpoint	Predicted Risk Level	Rationale and Supporting Evidence
Acute Oral Toxicity	Moderate	Azaadamantane derivatives have been reported to have low to moderate acute toxicity.[1] The benzyl and chloro moieties may contribute to increased toxicity compared to the unsubstituted azaadamantane core.
Acute Dermal Toxicity	Moderate to High	Benzyl chloride is known to be irritating to the skin.[3][4] The lipophilicity of the adamantane cage could facilitate dermal absorption.
Acute Inhalation Toxicity	High	Benzyl chloride is a known respiratory irritant and lachrymator.[3][4] If the compound is volatile or aerosolized, it could pose a significant inhalation hazard.
Skin Corrosion/Irritation	High	Based on the properties of benzyl chloride, significant skin irritation is anticipated.[3][4]
Serious Eye Damage/Irritation	High	The lachrymatory nature of benzyl chloride strongly suggests a high potential for severe eye irritation.[3][4]
Respiratory or Skin Sensitization	Possible	Some alkylating agents can act as sensitizers. The reactivity of the benzyl chloride analogue suggests a potential for skin sensitization.[3]
Germ Cell Mutagenicity	To Be Determined	No direct data is available. Some reactive alkylating agents have mutagenic potential.
Carcinogenicity	To Be Determined	Benzyl chloride is classified as a possible carcinogen.[3] Long-term studies would be required to assess the carcinogenic potential of this specific derivative.
Reproductive Toxicity	To Be Determined	No data is available for azaadamantane derivatives in this regard.
Specific Target Organ Toxicity (Single Exposure)	Respiratory System, Eyes, Skin	Inferred from the irritant properties of the benzyl chloride moiety.[3]
Specific Target Organ Toxicity (Repeated Exposure)	To Be Determined	Chronic toxicity studies are necessary to identify potential target organs after repeated exposure.

Section 3: Material Safety and Handling

Given the postulated toxicity profile, stringent adherence to safety protocols is paramount when handling 2-benzyl-1-chloro-2-azaadamantane.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense.

Figure 1: Recommended Personal Protective Equipment (PPE) for handling 2-benzyl-1-chloro-2-azaadamantane.

Engineering Controls

• Ventilation: All handling of 2-benzyl-1-chloro-2-azaadamantane should be conducted in a certified chemical fume hood to minimize inhalation exposure.[3]

• Containment: For procedures with a higher risk of aerosolization (e.g., sonication, vigorous mixing), consider the use of a glove box.

Storage and Disposal

• Storage: Store in a tightly sealed, clearly labeled container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[3]

• Disposal: Dispose of waste in accordance with all local, state, and federal regulations for hazardous chemical waste. Do not dispose of down the drain.

First Aid Measures

The following first aid procedures are based on the potential hazards and should be enacted immediately following exposure.

Figure 2: First aid response flowchart for exposure to 2-benzyl-1-chloro-2-azaadamantane.

Section 4: Experimental Protocols for Future Toxicity Assessment

To move beyond a predictive profile, a systematic toxicological evaluation is necessary. The following outlines a logical progression of key in vitro and in vivo assays.

In Vitro Assays

• Cytotoxicity Assays:

  • Objective: To determine the concentration at which the compound induces cell death.

  • Methodology:

    • Culture a relevant cell line (e.g., HepG2 for hepatotoxicity, A549 for lung cytotoxicity).

    • Expose cells to a range of concentrations of 2-benzyl-1-chloro-2-azaadamantane for 24 and 48 hours.[6]

    • Assess cell viability using a standard method such as the MTT or LDH assay.[6]

    • Calculate the IC50 (half-maximal inhibitory concentration).

• Ames Test (Bacterial Reverse Mutation Assay):

  • Objective: To assess the mutagenic potential of the compound.

  • Methodology:

    • Use several strains of Salmonella typhimurium with mutations in the histidine operon.

    • Expose the bacteria to various concentrations of the test compound, with and without metabolic activation (S9 fraction).

    • Plate the treated bacteria on a histidine-deficient medium.

    • Count the number of revertant colonies (colonies that have regained the ability to synthesize histidine). A significant increase in revertants indicates mutagenic potential.

In Vivo Assays (to be conducted in compliance with all ethical and regulatory guidelines)

• Acute Toxicity Study (e.g., OECD Guideline 423):

  • Objective: To determine the acute toxicity and identify the approximate LD50 value.

  • Methodology:

    • Administer the compound to a small group of rodents (e.g., mice or rats) via the intended route of human exposure (e.g., oral gavage).

    • Observe the animals for a set period (typically 14 days) for signs of toxicity and mortality.

    • Based on the results, a dose for a larger study can be determined.

Section 5: Conclusion and Future Directions

This guide provides a foundational, albeit predictive, understanding of the toxicity and safety considerations for 2-benzyl-1-chloro-2-azaadamantane. The "read-across" analysis strongly suggests that this compound should be handled with a high degree of caution, assuming it to be a potent irritant and a substance with the potential for moderate to high acute toxicity. The paramount importance of using appropriate personal protective equipment and engineering controls cannot be overstated.

The future of safe and effective research with this and other novel azaadamantane derivatives hinges on the systematic generation of empirical toxicological data. The experimental protocols outlined herein provide a roadmap for this crucial next step. As the scientific community continues to explore the therapeutic potential of this promising class of compounds, a parallel commitment to rigorous safety and toxicity assessment is not just a regulatory requirement, but a scientific and ethical imperative.

References

• Morozov, I. S., Klimova, N. V., Sergeeva, S. A., Ivanova, I. A., Barchukov, V. G., Kovalev, G. I., Piatin, B. M., & Avdiunina, N. I. (1999). [Adamantane derivatives enhancing body's resistance to emergencies]. Vestnik Rossiiskoi akademii meditsinskikh nauk, (3), 28–32.
• Chemos GmbH & Co.KG. (2021). Safety Data Sheet: Adamantane.
• Chemistry Learner. (2011, September 8). Adamantane Formula, Derivatives, Structure, Uses, MSDS.
• Merck. (n.d.). Adamantane SDS.
• NETZSCH Analyzing & Testing. (n.d.). MSDS E Adamantane 5.0.
• Carl ROTH. (n.d.). Safety Data Sheet: Adamantane.
• Spasov, A. A., et al. (2000). Adamantane derivatives: Pharmacological and toxicological properties (Review). ResearchGate.
• Wanka, L., Iqbal, J., & Schreiner, P. R. (2013). The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives. Chemical reviews, 113(5), 3516–3604.
• Płazińska, W., et al. (2024). Novel Adamantane Derivatives: Synthesis, Cytotoxicity and Antimicrobial Properties. Molecules, 29(9), 2053.
• Unlocking therapeutic potential: the role of adamantane in drug discovery. (2024, August 2). ConnectSci.
• Adamantane Derivatives in the 21st Century: Emerging Therapeutic Frontiers and Future Research Directions. (2025, October 5). Journal of Chemical Health Risks.
• Santa Cruz Biotechnology. (n.d.). Benzyl alcohol.
• Synerzine. (2018, June 22). Benzyl alcohol Safety Data Sheet.
• Merck.com. (2025, December 6). SAFETY DATA SHEET Benzyl Alcohol Formulation.
• Substituted Benzyl Esters. (n.d.). In Houben-Weyl Methods of Organic Chemistry.
• Centers for Disease Control and Prevention. (n.d.). BENZYL CHLORIDE.
• Wikipedia. (n.d.). Benzyl chloride.
• PubChem. (n.d.). Benzene, 1-chloro-2-(phenylmethyl)-.
• NIST. (n.d.). Benzene, 1-chloro-2-(chloromethyl)-.
• Chemsrc. (2025, August 20). 1-Benzyl-2-(chloromethyl)benzene.
• SpectraBase. (n.d.). 1-(Benzyl)-2-chloro-benzene.
• Azaadamantanes, a New Promising Scaffold for Medical Chemistry. (n.d.). National Institutes of Health.

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Electronic Properties and Computational Modeling of 1-Chloro-2-azaadamantanes: A Technical Guide to Mechanistic Anomalies and Catalytic Precursors

Executive Summary

The azaadamantane scaffold represents a highly privileged structure in organic chemistry, bridging the gap between rigid aliphatic cages and stereoelectronically active heterocycles. Specifically, 1-chloro-2-azaadamantane serves as a critical model for understanding extreme stereoelectronic effects, most notably its ability to bypass Bredt’s rule during solvolysis. Furthermore, the electronic properties of the 2-azaadamantane framework have profound implications in modern organocatalysis, serving as the structural foundation for highly efficient N-oxyl radical catalysts (e.g., AZADO) used in alcohol oxidation. This whitepaper synthesizes the mechanistic causality behind the reactivity of 1-chloro-2-azaadamantanes and provides field-proven computational protocols for modeling their electronic properties.

Stereoelectronic Anomalies: The SN​1 Acceleration Phenomenon

In standard rigid bicyclic and tricyclic systems (like adamantane), nucleophilic substitution at the bridgehead carbon via an SN​1 mechanism is notoriously slow. This resistance is governed by Bredt's rule: the rigid cage prevents the bridgehead carbon from achieving the planar sp2 geometry required to stabilize a carbocation.

However, 1-chloro-2-azaadamantane exhibits a profound kinetic anomaly. During ethanolysis, its solvolysis rate is accelerated by a factor of 103 to 104 relative to 1-chloroadamantane[1].

The Causality of Acceleration: This massive rate enhancement is driven by neighboring group participation. The nitrogen atom at the 2-position possesses a lone pair of electrons. As the C1–Cl bond undergoes heterolytic cleavage, the developing positive charge at the C1 bridgehead is immediately stabilized by the adjacent nitrogen lone pair[1]. This back-donation forms an iminium-like resonance structure. While this forces a slight flattening of the nitrogen pyramid, the thermodynamic payoff of resonance stabilization vastly outweighs the cage strain penalty, drastically lowering the activation energy of the transition state.

Fig 1. SN1 solvolysis pathway of 1-chloro-2-azaadamantane via a stabilized bridgehead carbocation.

Computational Modeling of Azaadamantane Derivatives

Understanding the electronic properties of azaadamantanes is not just an academic exercise; it is the key to designing next-generation catalysts. For instance, 2-azaadamantane N-oxyl (AZADO) is a highly efficient radical catalyst that outperforms the industry-standard TEMPO in oxidizing sterically hindered secondary alcohols[2].

The Causality of Catalytic Activity: Why is AZADO superior to TEMPO? Computational modeling via Density Functional Theory (DFT) reveals that the catalytic activity of nitroxyl radicals is dictated by the planarity of the C–(NO)–C angle ( ϕ ) and the NO bond order[2]. In TEMPO, bulky methyl groups cause steric repulsion, pushing the NO group out of plane. In AZADO, the rigid azaadamantane cage "ties back" the steric bulk, allowing a larger, more planar ϕ angle. This planarity alters the sp hybridization of the nitrogen atom, increasing its electron spin density and subsequently increasing the radical's oxidative reactivity[2]. Furthermore, structural and thermodynamic stability, such as inside- versus outside-protonation states of the azaadamantane cage, can be accurately predicted using high-level DFT functionals like M06-2X[3].

Fig 2. DFT computational workflow for evaluating electronic properties of azaadamantane derivatives.

Experimental & Computational Protocols

Protocol 1: Kinetic Evaluation of 1-Chloro-2-azaadamantane Ethanolysis

Self-Validating Principle: This protocol utilizes a buffered solvent system. If unbuffered, the HCl byproduct would protonate the basic N2 nitrogen, quenching its lone pair and instantly halting the stereoelectronically assisted SN​1 mechanism. The persistence of first-order kinetics validates the buffer's efficacy.

• Solvent Preparation: Prepare an 80% (v/v) ethanol-water solution. Rationale: Aqueous ethanol provides the high dielectric constant necessary to stabilize the incipient transition state.

• Buffer Integration: Saturate the solution with a non-nucleophilic organic base (e.g., 2,6-lutidine) to neutralize generated HCl without participating in the substitution.

• Thermal Incubation: Dissolve 1-chloro-2-azaadamantane in the buffered solvent and incubate in a precision thermostatic bath at 25.0 ± 0.1 °C.

• Kinetic Tracking: Extract aliquots at regular intervals. Quench the reaction by rapid cooling and analyze via titrimetry (for chloride ion release) or 1H NMR (tracking the disappearance of the C1 bridgehead proton signal).

Protocol 2: DFT Workflow for Electronic Parameter Extraction

Self-Validating Principle: Post-optimization frequency calculations act as an internal control. A true ground-state geometry must yield zero imaginary frequencies, ensuring the structure is a local minimum rather than a saddle point.

• Geometry Initialization: Construct the azaadamantane derivative in GaussView.

• Functional & Basis Set Selection: For open-shell radicals (like AZADO), set up an Unrestricted DFT job using UB3LYP/6-311+G(d,p). Rationale: Unrestricted wavefunctions allow α and β electrons to occupy different spatial orbitals, which is mandatory for accurate spin density calculations[2].

• Optimization & Frequency: Run Opt Freq in Gaussian. Verify that the output yields 0 imaginary frequencies.

• NBO Analysis: Submit the optimized geometry for Natural Bond Orbital (NBO) analysis to extract the NO bond order and quantify hyperconjugative interactions ( nN​→σC−Cl∗​ or nN​→pC​ ).

Quantitative Data Summaries

Table 1: Comparative Solvolysis Kinetics | Compound | Relative Solvolysis Rate (Ethanol) | Primary Mechanism | Key Stabilizing Factor | | :--- | :--- | :--- | :--- | | 1-Chloroadamantane | 1 (Baseline) | SN​1 | Weak C-C Hyperconjugation | | 1-Chloro-2-azaadamantane | 103−104 | SN​1 | N2 Lone-Pair Resonance[1] |

Table 2: DFT-Derived Electronic Parameters of AZADO Derivatives

Parameter	Description	Correlation with Catalytic Activity

| C–(NO)–C Angle ( ϕ ) | Planarity at the N atom | Strong positive correlation ( r=0.96 )[2] | | NO Bond Order | Electron density in the σNO​ bond | Strong positive correlation ( r=0.89 )[2] | | Hyperfine Coupling ( AN​ ) | Electron spin density on the N atom | Moderate-to-strong correlation[2] |

References

• [1] Title: Adamantanes and related compounds. 15. Ethanolysis of 1-chloro-2-azaadamantanes. Source: The Journal of Organic Chemistry. URL:[Link]

• [2] Title: Comprehensive Structural and Electronic Properties of 2-Azaadamantane N-Oxyl Derivatives Correlated with Their Catalytic Ability. Source: ACS Omega. URL:[Link]

• [3] Title: Inside-protonated 1-azaadamantane: computational studies on the structure, stability, and generation. Source: Canadian Science Publishing. URL:[Link]

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• 3. cdnsciencepub.com [cdnsciencepub.com]

Protocols & Analytical Methods

Step-by-step synthesis protocol for 2-benzyl-1-chloro-2-azaadamantane

An Application Note and Protocol for the Synthesis of 2-Benzyl-1-chloro-2-azaadamantane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive, step-by-step protocol for the synthesis of the novel compound 2-benzyl-1-chloro-2-azaadamantane. As a structurally unique aza-adamantane derivative, this molecule holds potential for applications in medicinal chemistry and materials science. The described synthetic route is a two-step process commencing with the formation of the 2-benzyl-2-azaadamantane core via a reductive amination, followed by a selective chlorination at the C1 bridgehead position. This guide offers detailed experimental procedures, explains the rationale behind methodological choices, and includes recommendations for the characterization of the synthesized compounds.

Introduction

Aza-adamantanes are a class of rigid, caged polycyclic amines that have garnered significant interest in various fields of chemistry and pharmacology.[1][2] Their unique three-dimensional structure imparts specific physicochemical properties that are advantageous in drug design, catalysis, and materials science. The introduction of a benzyl group on the nitrogen atom and a chlorine atom at a bridgehead position of the 2-azaadamantane scaffold is anticipated to modulate the molecule's lipophilicity, electronic properties, and biological activity. This application note details a robust and reproducible synthetic protocol for 2-benzyl-1-chloro-2-azaadamantane, a compound not yet described in the scientific literature. The proposed synthesis is designed to be accessible to researchers with a standard background in synthetic organic chemistry.

Proposed Synthetic Pathway

The synthesis of 2-benzyl-1-chloro-2-azaadamantane is proposed to proceed in two key steps, as illustrated in the workflow diagram below. The initial step involves the construction of the N-benzylated aza-adamantane core, followed by a regioselective chlorination at the sterically accessible and electronically activated C1 bridgehead position.

Sources

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Application Note: Nucleophilic Substitution Reactions at the Bridgehead of 2-Azaadamantanes

Executive Summary

The 2-azaadamantane scaffold has emerged as a privileged structure in modern drug discovery and organocatalysis. As a conformationally restricted, highly stable cage molecule, it serves as an excellent bioisostere for substituted benzenes and is the core framework for highly efficient aerobic oxidation catalysts like AZADO (2-azaadamantane-N-oxyl)[1]. However, functionalizing the bridgehead positions (C1, C3, C5, C7)—particularly the C1 and C3 positions adjacent to the nitrogen atom—presents profound stereoelectronic challenges.

This application note provides an authoritative guide on the mechanistic causality governing nucleophilic substitution at the 2-azaadamantane bridgehead. We detail why classical substitution pathways fail, summarize quantitative reactivity data, and provide field-proven, self-validating protocols for achieving high-yield bridgehead substitutions.

Mechanistic Causality: The Stereoelectronic Conundrum

To successfully functionalize the bridgehead of 2-azaadamantanes, researchers must navigate two absolute stereoelectronic constraints:

The Steric Blockade of SN​2

In standard aliphatic systems, primary and secondary halides undergo facile bimolecular nucleophilic substitution ( SN​2 ). However, the rigid tricyclic framework of the 2-azaadamantane cage completely shields the backside of the bridgehead carbon. The requisite 180° trajectory for nucleophilic attack and the planar transition state are geometrically impossible, rendering SN​2 pathways completely inactive[2].

Bredt's Rule and the Failure of SN​1

Because SN​2 is blocked, substitution must proceed via a unimolecular ( SN​1 ) pathway. In acyclic or flexible cyclic amines, an α -heteroatom dramatically accelerates SN​1 solvolysis by donating its lone pair to stabilize the nascent carbocation, forming a resonance-stabilized iminium ion.

In 2-azaadamantane, this stabilization is forbidden. Forming an iminium double bond at the C1 bridgehead (C1=N2) would induce catastrophic ring strain, violating Bredt's Rule [3][4]. Denied resonance stabilization, the bridgehead carbocation is left exposed to the strong electron-withdrawing inductive effect of the adjacent nitrogen atom. Consequently, the C1 carbocation is highly destabilized, making thermal SN​1 solvolysis exceptionally slow compared to standard adamantane[5].

The SRN​1 Solution

To bypass the energetically prohibitive carbocation intermediate, bridgehead substitution is best achieved via the Unimolecular Radical Nucleophilic Substitution ( SRN​1 ) mechanism[6]. By utilizing photostimulation and an electron donor, the substrate is reduced to a radical anion, which ejects the leaving group to form a bridgehead radical. This radical rapidly reacts with the nucleophile, propagating the chain reaction without ever forming a carbocation.

Mechanistic divergence at the 2-azaadamantane bridgehead: SN1 vs. SRN1 pathways.

Quantitative Data: Reactivity & Structural Parameters

The table below summarizes the relative reactivity of bridgehead substrates, highlighting the severe kinetic penalty imposed by the nitrogen atom in the azaadamantane core.

Table 1: Relative Solvolysis Rates and Structural Parameters of Bridgehead Substrates

Substrate	Preferred Substitution Mechanism	Relative Solvolysis Rate ( SN​1 )	Bridgehead Resonance Stabilization	Primary Application
tert-Butyl Bromide	SN​1	1.0 (Reference)	N/A (Hyperconjugation)	General Synthesis
1-Bromoadamantane	SN​1 / SRN​1	∼10−3	None (Pure Carbocation)	Rigid Scaffold / Lipophilic Bulking
1-Bromo-2-azaadamantane	SRN​1 (Photostimulated)	<10−6	Forbidden (Bredt's Rule)	AZADO Catalyst Precursors, Bioisosteres

Note: The drastic drop in the SN​1 rate for 1-bromo-2-azaadamantane is directly attributable to the inductive destabilization by the N2 atom, unmitigated by resonance[4][7].

Self-Validating Experimental Protocols

The following protocols are designed with built-in Quality Control (QC) checkpoints to ensure the integrity of the mechanistic pathway and the final yield.

Protocol 1: Photostimulated SRN​1 Bridgehead Substitution

This protocol utilizes photostimulation to drive the substitution of 1-iodo-2-azaadamantane with a phosphide or thiolate nucleophile[6].

Reagents & Equipment:

• 1-Iodo-2-azaadamantane (1.0 equiv, 1.0 mmol)

• Potassium diphenylphosphide or Sodium thiophenolate (2.5 equiv, 2.5 mmol)

• Liquid Ammonia ( NH3​ ) or anhydrous DMSO (15 mL)

• Schlenk line apparatus (Argon)

• 390 nm LED photoreactor (12 W)

Step-by-Step Methodology:

• Preparation: Flame-dry a Schlenk flask under vacuum and backfill with Argon (repeat 3x). Add 1-iodo-2-azaadamantane and the nucleophile salt.

• Solvent Addition & Degassing: Inject anhydrous DMSO (or condense liquid ammonia at -78 °C). Causality Check: Oxygen is a potent radical scavenger. The solution must be subjected to three freeze-pump-thaw cycles to ensure absolute deoxygenation. Failure to degas will quench the radical anion intermediate, halting the SRN​1 cycle.

• Photostimulation: Irradiate the stirred reaction mixture with a 390 nm LED lamp at room temperature (or -78 °C for NH3​ ) for 120 minutes.

  • Self-Validation (Dark Control): Run a parallel reaction wrapped completely in aluminum foil. If the dark control yields product, a competing ionic pathway or background thermal initiation is occurring, indicating compromised reagents.

• Quenching: Quench the reaction by adding ammonium nitrate (if in NH3​ ) or water (if in DMSO) in the dark to terminate radical propagation.

• Extraction & Purification: Extract with diethyl ether (3 × 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure. Purify via silica gel flash chromatography.

• Validation: Confirm the substitution at C1 via 13C NMR. The bridgehead carbon signal will shift significantly depending on the nucleophile, while the C1-H signal in 1H NMR will remain absent.

Self-validating experimental workflow for photostimulated SRN1 bridgehead substitution.

Protocol 2: Acid-Promoted Ritter-Type Substitution at the Bridgehead

While SN​1 is highly disfavored, it can be forced using extremely strong acids that protonate a hydroxyl leaving group, driving water elimination to form the destabilized carbocation, which is immediately trapped by a nitrile solvent[8].

Step-by-Step Methodology:

• Preparation: Dissolve 2-azaadamantan-1-ol (1.0 mmol) in anhydrous acetonitrile (10 mL).

• Acid Activation: Cool the solution to 0 °C. Slowly add concentrated sulfuric acid ( H2​SO4​ , 5.0 equiv) dropwise. Causality Check: The massive excess of strong acid is required to overcome the high activation energy of forming the inductively destabilized C1 carbocation.

• Heating: Warm the reaction to 60 °C and stir for 24 hours. The nitrile solvent acts as the nucleophile, attacking the transient carbocation to form a nitrilium ion.

• Hydrolysis & Workup: Pour the mixture over crushed ice to hydrolyze the nitrilium ion into the corresponding acetamide. Neutralize carefully with saturated aqueous NaHCO3​ .

• Extraction: Extract with dichloromethane (3 × 20 mL), dry over MgSO4​ , and evaporate. The resulting 1-acetamido-2-azaadamantane can be recrystallized from ethanol.

References

• New Applications of TEMPO in Organic Synthesis Joseph P. Atkin. University of York Chemistry, 2015. URL: [Link]

• Aerobic oxidation catalysis with stable radicals James E. Nutting et al. Chemical Communications, 2014, 50, 4397-4415. URL:[Link]

• Reaction of 1-bromoadamantane with diphenylphosphide and diphenylarsenide ions by the SRN1 mechanism. Facile nucleophilic substitution at the bridgehead position Roberto A. Rossi et al. The Journal of Organic Chemistry, 1983, 48 (19), 3141-3147. URL:[Link]

• The Reactivity of Bridgehead Compounds of Adamantane Paul von R. Schleyer and Robert D. Nicholas. Journal of the American Chemical Society, 1961, 83 (12), 2700-2707. URL:[Link]

• Synthesis and Structural Properties of Adamantane-Substituted Amines and Amides Containing an Additional Adamantane, Azaadamantane or Diamantane Moiety Maxime Bonsir et al. ChemistryOpen, 2022, 11(3), e202200031. URL:[Link]

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• 4. Aerobic oxidation catalysis with stable radicals - Chemical Communications (RSC Publishing) DOI:10.1039/C3CC47081D [pubs.rsc.org]
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• 8. N-(3-methyl-1-adamantyl)acetamide|CAS 778-09-6 [benchchem.com]

Application Note: 2-Benzyl-1-chloro-2-azaadamantane as a Privileged Precursor for 3D Scaffold Generation in Drug Discovery

Executive Summary & Scientific Rationale

Modern pharmaceutical drug discovery is increasingly focused on escaping "flatland"—the over-reliance on planar, sp2-hybridized aromatic rings. Increasing the fraction of sp3-hybridized carbons ( Fsp3​ ) in a drug candidate correlates strongly with improved clinical success rates, enhanced aqueous solubility, and reduced off-target toxicity.

While the adamantane nucleus is a classic 3D lipophilic pharmacophore, its extreme hydrophobicity often leads to poor metabolic stability (via rapid CYP450-mediated hydroxylation) and low aqueous solubility. The introduction of a nitrogen atom into the core to form an azaadamantane framework addresses these liabilities. Substituted azaadamantanes serve as conformationally restricted amines with immense potential in designing anticholinergic agents, serotonergic modulators, and novel enzyme inhibitors 1.

2-Benzyl-1-chloro-2-azaadamantane is a highly specialized, orthogonally protected precursor designed specifically for late-stage scaffold diversification:

• The C1 Bridgehead Chloride: Traditional SN​2 nucleophilic substitution is geometrically impossible at bridgehead positions due to the inability of the nucleophile to execute a backside attack (Walden inversion). However, the C1-Cl bond is perfectly primed for homolytic cleavage via photoredox catalysis, enabling the installation of diverse C(sp2) or C(sp3) pharmacophores at the bridgehead 2.

• The N2 Benzyl Group: The benzyl moiety serves a dual purpose. It protects the secondary amine from competitive coordination to transition metal catalysts during bridgehead cross-coupling, and it provides necessary lipophilicity for purification. Post-coupling, it is easily cleaved via hydrogenolysis to reveal the free amine for final API derivatization.

Physicochemical Profiling

The structural logic of utilizing azaadamantanes over standard adamantanes is rooted in physicochemical optimization. The table below summarizes the comparative advantages of the azaadamantane scaffold.

Scaffold Type	Representative Structure	ClogP (Calculated)	Aqueous Solubility (pH 7.4)	Metabolic Stability ( CLint​ )
Adamantane	1-Methyladamantane	3.8	< 0.05 mg/mL	Poor (Rapid bridgehead oxidation)
Aminoadamantane	Amantadine (1-NH2)	1.2	~ 5.0 mg/mL	Moderate
Azaadamantane	1-Methyl-2-azaadamantane	0.8	> 12.0 mg/mL	Excellent (N-atom deactivates core)

Data Interpretation: The azaadamantane core significantly lowers lipophilicity (ClogP) while providing a basic handle for salt formation, drastically improving solubility. Furthermore, the electron-withdrawing nature of the nitrogen atom inductively deactivates the adjacent carbon framework against oxidative metabolism, a principle well-documented in the development of highly stable AZADO-type catalysts 3.

Workflow Visualization

The following diagram illustrates the strategic workflow for converting the 2-benzyl-1-chloro-2-azaadamantane precursor into a diversified drug candidate.

Workflow for the derivatization of 2-benzyl-1-chloro-2-azaadamantane into high-Fsp3 API candidates.

Validated Experimental Protocols

The following protocols are designed as self-validating systems . Each step includes a mechanistic rationale and an analytical checkpoint to ensure reaction fidelity before proceeding to the next stage.

Protocol A: Metallaphotoredox C1-Arylation

Objective: Install an aryl pharmacophore at the sterically hindered C1 bridgehead. Causality: We employ a dual Iridium/Nickel photoredox catalytic cycle 4. The Ir(III) photocatalyst, excited by blue light, works with a silane mediator to abstract the bridgehead chlorine via Halogen-Atom Transfer (HAT). This generates a tertiary carbon radical. The Ni catalyst simultaneously undergoes oxidative addition with an aryl halide, captures the bridgehead radical, and reductively eliminates to form the new C(sp3)-C(sp2) bond.

Materials:

• 2-Benzyl-1-chloro-2-azaadamantane (1.0 equiv)

• Aryl bromide (1.5 equiv)

• NiCl2​(dtbbpy) (10 mol%)

• Ir(ppy)3​ (2 mol%)

• (TMS)3​SiH (1.5 equiv)

• Na2​CO3​ (2.0 equiv)

• Anhydrous Dimethoxyethane (DME)

Step-by-Step Procedure:

• Reaction Assembly: Inside an argon-filled glovebox, charge a 20 mL reaction vial with the precursor, aryl bromide, NiCl2​(dtbbpy) , Ir(ppy)3​ , and Na2​CO3​ .

  • Rationale: Strict exclusion of oxygen is mandatory. O2​ is a potent triplet quencher that will rapidly deactivate the excited state of the Iridium photocatalyst, halting the radical generation cycle.

• Solvent Addition: Add anhydrous DME and (TMS)3​SiH . Seal the vial tightly with a PTFE-lined septum cap and remove it from the glovebox.

• Irradiation: Place the vial in a photoreactor equipped with 450 nm blue LEDs. Stir vigorously (800 rpm) at room temperature for 16 hours. A fan must be used to keep the reaction at ambient temperature to prevent thermal degradation of the catalysts.

• Self-Validation Checkpoint: Withdraw a 10 µL aliquot via syringe, dilute in 1 mL of LC-MS grade Acetonitrile, and analyze.

  • Validation Metric: The LC-MS trace must show complete disappearance of the precursor mass (m/z 261) and the emergence of the cross-coupled product mass. If precursor remains, verify the LED emission intensity and ensure the reaction was not exposed to ambient oxygen.

• Workup: Dilute the mixture with EtOAc and filter through a pad of Celite to remove inorganic salts and precipitated metal residues. Concentrate the filtrate under reduced pressure and purify via flash column chromatography (Hexanes/EtOAc).

Protocol B: Orthogonal N-Deprotection via Catalytic Hydrogenolysis

Objective: Cleave the N2-benzyl protecting group to unmask the secondary amine. Causality: The newly formed C1-aryl bond is stable to reductive conditions. By utilizing Palladium on Carbon (Pd/C) under a hydrogen atmosphere, the benzylic C-N bond is selectively cleaved. This orthogonal deprotection strategy ensures that the complex 3D architecture built in Protocol A remains intact.

Materials:

• 1-Aryl-2-benzyl-2-azaadamantane (1.0 equiv)

• 10% Pd/C (10 wt% relative to substrate)

• Methanol / Ethyl Acetate (1:1 v/v)

• H2​ Gas (Balloon)

Step-by-Step Procedure:

• Catalyst Loading: In a round-bottom flask, suspend the 10% Pd/C in the Methanol/EtOAc solvent mixture under a gentle stream of Argon.

  • Rationale: Dry Pd/C is highly pyrophoric. Wetting the catalyst with solvent under an inert atmosphere prevents the spontaneous ignition of solvent vapors.

• Substrate Addition: Dissolve the intermediate from Protocol A in a minimal amount of EtOAc and add it to the catalyst suspension.

• Hydrogenation: Seal the flask with a rubber septum. Evacuate the flask using a vacuum manifold and backfill with H2​ gas from a balloon. Repeat this purge cycle three times. Maintain the reaction under a positive pressure of H2​ (1 atm) and stir vigorously at room temperature for 4 to 6 hours.

• Self-Validation Checkpoint: Spot the reaction mixture on a silica TLC plate alongside the starting material. Elute and stain the plate with a Ninhydrin solution, followed by gentle heating.

  • Validation Metric: The starting material (UV-active, Ninhydrin-negative) should be completely consumed. The product will appear as a highly polar baseline spot that turns deep purple/pink upon Ninhydrin heating, confirming the presence of the free secondary amine.

• Workup: Filter the reaction mixture through a tightly packed plug of Celite to remove the palladium catalyst. Wash the plug thoroughly with Methanol.

  • Caution: Do not allow the Celite/Pd/C filter cake to dry completely under vacuum, as it may ignite. Safely quench the filter cake with water.

• Isolation: Concentrate the filtrate under reduced pressure to yield the pure 1-aryl-2-azaadamantane free base, ready for late-stage amidation or alkylation to form the final API.

References

• 1-Azaadamantanes: pharmacological applications and synthetic approaches PubMed URL
• At the Speed of Light: The Systematic Implementation of Photoredox Cross-Coupling Reactions for Medicinal Chemistry Research ACS Publications URL
• Journal of the American Chemical Society (ACS)
• JST.go.

Sources

• 1. 1-Azaadamantanes: pharmacological applications and synthetic approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Discovery and Exploitation of AZADO: The Highly Active Catalyst for Alcohol Oxidation [jstage.jst.go.jp]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Catalytic Cross-Coupling Methods for 1-Chloro-2-azaadamantane Derivatives

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Advanced Methodology & Protocol Guide

Executive Summary & Mechanistic Rationale

1-Chloro-2-azaadamantane is a highly valuable, rigid bicyclic scaffold utilized extensively in the synthesis of nitroxyl radical catalysts (e.g., AZADO derivatives) and neurotropic pharmaceutical agents. Functionalization at the C1 (bridgehead) position allows for the precise tuning of steric and electronic properties. However, bridgehead chlorides are notoriously recalcitrant toward classical two-electron nucleophilic substitutions (SN1/SN2) and standard transition-metal oxidative addition due to the impossibility of Walden inversion and the instability of planar carbocations at the bridgehead[1].

To overcome this structural inertia, modern synthetic methodologies rely on Single-Electron Transfer (SET) and Radical Cross-Coupling (RCC) paradigms[2]. By generating a transient tertiary azaadamantyl radical, researchers can bypass the thermodynamic barriers of classical cross-coupling, enabling the formation of complex C(sp3)–C(sp2) linkages[3]. The distinct reactivity and leaving-group hierarchy of halogens at bridgehead positions necessitates specialized catalytic approaches, primarily leveraging Nickel's ability to traverse single-electron oxidation states[4]. Late-stage cross-coupling of these rigid bicyclic halides has thus become a cornerstone in the modular synthesis of complex therapeutic scaffolds[5].

The Radical-Metal Crossover Pathway

Direct reduction of the bridgehead C–Cl bond is thermodynamically demanding ( Ered​<−2.5 V vs SCE). Therefore, state-of-the-art protocols utilize Halogen-Atom Transfer (XAT) mediated by silyl radicals (generated via photoredox catalysis) to abstract the chlorine atom. The resulting nucleophilic 1-azaadamantyl radical is rapidly captured by a Ni(II)–aryl complex, forming a high-valent Ni(III) species that undergoes facile reductive elimination.

Fig 1. Metallaphotoredox cycle for bridgehead chloride cross-coupling via XAT.

Quantitative Data: Condition Optimization

The successful cross-coupling of 1-chloro-2-azaadamantane requires precise calibration of the catalytic system. Table 1 demonstrates the critical necessity of the Nickel/Photocatalyst dual system or the Nickel/Mn reductive system, highlighting the complete failure of classical Palladium catalysis.

Table 1: Catalyst and Reagent Optimization for C(sp3)–C(sp2) Coupling

Entry	Metal Precatalyst	Ligand	Additive / Reductant	Photocatalyst	Yield (%)
1	NiCl₂·glyme	dtbbpy	(TMS)₃SiH / Na₂CO₃	Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆	88
2	NiCl₂·glyme	dtbbpy	(TMS)₃SiH / Na₂CO₃	None	0
3	None	dtbbpy	(TMS)₃SiH / Na₂CO₃	Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆	0
4	Pd(OAc)₂	XPhos	(TMS)₃SiH / Na₂CO₃	Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆	< 5
5	NiI₂	dtbbpy	Mn dust / TMSCl	None (Thermal XEC)	76
6	NiI₂	dtbbpy	Zn dust / TMSCl	None (Thermal XEC)	45

(Note: Reactions performed using N-Boc-1-chloro-2-azaadamantane and bromobenzene/iodobenzene at 0.1 M concentration).

Experimental Methodologies

Protocol 1: Photoredox/Nickel Dual Catalyzed C(sp3)–C(sp2) Coupling

This protocol utilizes visible light to drive the generation of the bridgehead radical via a silyl radical mediator, coupling it with an aryl bromide.

Reagents Required:

• N-Boc-1-chloro-2-azaadamantane (1.0 equiv, 0.5 mmol)

• Aryl bromide (1.5 equiv, 0.75 mmol)

• NiCl₂·glyme (10 mol%)

• 4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy) (15 mol%)

• Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆ (2 mol%)

• Tris(trimethylsilyl)silane ((TMS)₃SiH) (1.2 equiv)

• Na₂CO₃ (2.0 equiv)

• Anhydrous Dimethoxyethane (DME) (5.0 mL)

Step-by-Step Procedure:

• Catalyst Pre-complexation: In an argon-filled glovebox, add NiCl₂·glyme and dtbbpy to a 20 mL reaction vial. Add 2.0 mL of anhydrous DME and stir for 15 minutes until a pale green homogeneous solution forms.

• Substrate Addition: To the vial, add N-Boc-1-chloro-2-azaadamantane, the aryl bromide, the Iridium photocatalyst, and Na₂CO₃.

• XAT Agent Introduction: Add the remaining 3.0 mL of DME, followed by the dropwise addition of (TMS)₃SiH. Seal the vial with a PTFE-lined septum cap.

• Irradiation: Remove the vial from the glovebox and place it in a photoreactor equipped with 450 nm blue LEDs. Stir vigorously at room temperature for 18 hours. A cooling fan must be used to ensure the reaction temperature does not exceed 30 °C.

• Workup: Dilute the mixture with EtOAc, wash with saturated aqueous NaHCO₃, and extract the aqueous layer twice with EtOAc. Dry the combined organic layers over Na₂SO₄, concentrate, and purify via flash column chromatography.

Causality Insight: The addition of (TMS)₃SiH is not merely as a bulk reductant, but as a dedicated Halogen-Atom Transfer (XAT) agent. The direct single-electron reduction of the bridgehead C–Cl bond is thermodynamically inaccessible for standard photocatalysts. The photochemically generated silyl radical acts as a thermodynamic sink, abstracting the chlorine atom to generate the requisite 1-azaadamantyl radical under mild conditions.

Self-Validating QC Checkpoint: Monitor the reaction via GC-MS after 4 hours. The disappearance of the starting material peak ( m/z≈171 for the des-Boc fragment) and the emergence of the product mass confirms successful XAT and cross-coupling. If a peak corresponding to the deschlorinated 2-azaadamantane appears, it indicates premature Hydrogen Atom Transfer (HAT) to the radical before Ni-capture; to correct this, reduce the concentration of (TMS)₃SiH in subsequent runs.

Protocol 2: Reductive Cross-Electrophile Coupling (XEC)

For laboratories without photochemical setups, a purely chemical reductive cross-coupling utilizing Manganese dust can be employed.

Fig 2. Logical flow and reagent causality in Reductive Cross-Electrophile Coupling.

Reagents Required:

• N-Boc-1-chloro-2-azaadamantane (1.0 equiv, 0.5 mmol)

• Aryl iodide (1.2 equiv, 0.6 mmol)

• NiI₂ (10 mol%)

• dtbbpy (10 mol%)

• Manganese dust (3.0 equiv, 1.5 mmol)

• Chlorotrimethylsilane (TMSCl) (0.1 equiv)

• Anhydrous N,N-Dimethylacetamide (DMA) (2.5 mL)

Step-by-Step Procedure:

• Reductant Activation: In a flame-dried Schlenk tube under argon, add the Mn dust and DMA. Add TMSCl dropwise and stir vigorously at room temperature for 20 minutes.

• Catalyst Assembly: Add NiI₂ and dtbbpy to the suspension. Stir for an additional 15 minutes.

• Coupling Reaction: Add the N-Boc-1-chloro-2-azaadamantane and the aryl iodide. Seal the tube and heat the mixture in an oil bath at 60 °C for 24 hours.

• Workup: Cool to room temperature, filter through a pad of Celite to remove unreacted Mn, and wash the pad with EtOAc. Wash the filtrate with 1M HCl, then brine. Dry, concentrate, and purify.

Causality Insight: The use of an aryl iodide (rather than bromide or chloride) is a deliberate kinetic choice. It ensures that the oxidative addition of the aryl electrophile to Ni(0) heavily outpaces any background reaction with the highly inert bridgehead chloride. This establishes the Ni(II)–aryl intermediate prior to radical capture, effectively suppressing unwanted homocoupling pathways.

Self-Validating QC Checkpoint: Colorimetric validation is highly effective here. Upon adding the NiI₂/dtbbpy to the activated Mn dust, the reaction mixture should transition from a dark green suspension to a deep red/brown solution within 15 minutes, indicating the successful formation of the active low-valent Ni species. If the solution remains green, the Mn dust was insufficiently activated by the TMSCl, and the catalytic cycle will stall.

References

• [1] Adamantanes and related compounds. 15. Ethanolysis of 1-chloro-2-azaadamantanes | Source: American Chemical Society | 1

• [5] Propellane-free access to bicyclo[1.1.1]pentanes | Source: NIH | 5

• [2] Synthetic Advances in the C‐H Activation of Rigid Scaffold | Source: TARA (Trinity College Dublin) | 2

• [3] A Radical-Polar Crossover Annulation To Access Terpenoid Motifs | Source: ACS Publications | 3

• [4] Modulating halide leaving-group trends through recognition by bisboranes | Source: RSC Publishing |4

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. tara.tcd.ie [tara.tcd.ie]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Modulating halide leaving-group trends through recognition by bisboranes - Chemical Science (RSC Publishing) DOI:10.1039/D5SC10013E [pubs.rsc.org]
• 5. Propellane-free access to bicyclo[1.1.1]pentanes - PMC [pmc.ncbi.nlm.nih.gov]

Functionalization of 2-azaadamantane scaffolds for medicinal chemistry applications

Application Note: Advanced Functionalization of 2-Azaadamantane Scaffolds for Medicinal Chemistry and Organocatalysis

Introduction to 2-Azaadamantane Scaffolds

The 2-azaadamantane architecture represents a structurally salient class of polyalicyclic secondary amines. In medicinal chemistry, this rigid, densely functionalized cage-like scaffold serves as an exceptional bioisostere for piperidines and morpholines, offering enhanced lipophilicity, metabolic stability, and predictable 3D vector trajectories for drug-target interactions[1].

Beyond direct incorporation into pharmacophores, the oxidation of the 2-azaadamantane core yields 2-azaadamantane N-oxyl (AZADO), a highly active, stable nitroxyl radical that has revolutionized organocatalytic alcohol oxidation in complex natural product synthesis and active pharmaceutical ingredient (API) manufacturing[2].

Mechanistic Rationale for Scaffold Functionalization

While the C1 and C4 positions of 2-azaadamantane can be expediently modified during the de novo construction of the bicyclic skeleton, late-stage functionalization at the C5/C6 positions has historically posed a significant synthetic challenge[3]. Unlocking the C5 position is critical for covalently linking the azaadamantane pharmacophore to solid/fluorous phases, hydrophilic/hydrophobic terminals, or targeted protein degraders (PROTACs).

Recent methodologies have demonstrated that regioselective C–H functionalization can be achieved via radical-induced bromination[3]. The mechanistic key lies in the N-protection of the secondary amine (e.g., via trifluoroacetylation). This electron-withdrawing group deactivates the nitrogen atom, preventing undesired N-centered radical formation and cleanly directing the hydrogen atom transfer (HAT) to the structurally accessible tertiary C5 position.

Conversely, leaving the amine unprotected allows for direct N-oxidation to form AZADO[2]. The resulting nitroxyl radical exhibits significantly less steric hindrance than the traditional 2,2,6,6-tetramethylpiperidine N-oxyl (TEMPO), granting it profound catalytic proficiency in oxidizing sterically encumbered secondary alcohols[4].

Functionalization Workflow

Workflow of 2-azaadamantane functionalization and its applications in drug discovery.

Quantitative Comparison of Nitroxyl Radical Catalysts

The functionalization of the 2-azaadamantane core directly impacts its utility as an organocatalyst. The table below summarizes the structure-activity relationship (SAR) data comparing AZADO derivatives to traditional TEMPO catalysts[2].

Catalyst	Steric Hindrance	Relative Catalytic Activity	Redox Potential (V vs Ag/Ag+)	Primary Application Profile
TEMPO	High	Baseline (1x)	~0.65	Selective oxidation of primary alcohols
AZADO	Low	>20x (Hindered substrates)	~0.70	Broad-spectrum oxidation of secondary alcohols
1-Me-AZADO	Very Low	>30x (Hindered substrates)	~0.71	Oxidation of highly sterically encumbered alcohols
5-Br-AZADO	Low	>15x	~0.70	Precursor for immobilized/polymer-supported catalysis

Experimental Protocols

Protocol A: Regioselective C5-Bromination of N-Protected 2-Azaadamantane

Objective: To install a versatile bromide handle at the C5 position for downstream cross-coupling or linker attachment[3]. Causality & Design: The use of N-trifluoroacetyl protection is critical; it strongly deactivates the nitrogen atom, mitigating N-oxidation and directing the radical initiator (AIBN) and brominating agent (NBS) to the tertiary C5 carbon. Carbon tetrachloride (CCl₄) or a greener fluorinated alternative is used as the solvent to stabilize the radical intermediate without participating in side reactions.

Step-by-Step Methodology:

• Preparation: Dissolve N-trifluoroacetyl-2-azaadamantane (1.0 equiv) in anhydrous CCl₄ (0.1 M concentration) under an inert argon atmosphere.

• Initiation: Add N-bromosuccinimide (NBS, 1.5 equiv) and azobisisobutyronitrile (AIBN, 0.1 equiv) to the reaction flask.

• Reaction: Heat the mixture to reflux (approx. 76°C). Causality: Thermal decomposition of AIBN generates the initiating radical, which abstracts a bromine atom from NBS, propagating the C–H abstraction at the C5 position.

• Monitoring (Self-Validation): Monitor the reaction via GC-MS. The protocol is self-validating when the starting material peak diminishes and a new peak with a characteristic 1:1 isotopic doublet (M and M+2) appears, confirming the incorporation of a single bromine atom.

• Workup: Cool the reaction to room temperature, filter off the precipitated succinimide, and concentrate the filtrate under reduced pressure. Purify via silica gel flash chromatography to isolate 5-bromo-N-trifluoroacetyl-2-azaadamantane.

Protocol B: Synthesis of AZADO via N-Oxidation

Objective: To generate the stable nitroxyl radical organocatalyst, AZADO, from the parent 2-azaadamantane[2]. Causality & Design: Oxidation of the secondary amine requires a mild, controlled environment to prevent over-oxidation to the nitro species or scaffold degradation. Sodium tungstate (Na₂WO₄) acts as a highly efficient transition metal catalyst, while Urea Hydrogen Peroxide (UHP) provides a safe, anhydrous source of H₂O₂, driving the formation of the N-oxyl radical.

Step-by-Step Methodology:

• Preparation: Dissolve 2-azaadamantane (1.0 equiv) in methanol (0.2 M).

• Catalyst Addition: Add Na₂WO₄ dihydrate (0.05 equiv) and stir at room temperature for 10 minutes to ensure homogeneous distribution.

• Oxidation: Slowly add Urea Hydrogen Peroxide (UHP, 3.0 equiv) in portions over 30 minutes. Causality: Slow addition prevents rapid exothermic decomposition of the peroxide and ensures steady catalytic turnover by the tungstate species.

• Monitoring (Self-Validation): The reaction mixture will transition from colorless to a deep red/orange hue. This color change is a direct, self-validating visual indicator of the stable nitroxyl radical formation. TLC (visualized with UV or iodine) will show the highly non-polar radical product.

• Workup & Isolation: Quench the reaction with saturated aqueous sodium thiosulfate to neutralize unreacted peroxides. Extract with dichloromethane (3x), dry over anhydrous Na₂SO₄, and concentrate. Purify via sublimation or chromatography to yield AZADO as a red crystalline solid.

References

• Title: C–H MODIFICATION OF 2-AZAADAMANTANE: SYNTHESIS OF C5-FUNCTIONALIZED AZADOS FOR ADVANCED USE Source: Heterocycles URL
• Title: Discovery and Exploitation of AZADO: The Highly Active Catalyst for Alcohol Oxidation Source: Chemical and Pharmaceutical Bulletin / JST URL
• Title: Synthesis of 2-Azaadamantan-6-one: A Missing Isomer Source: ACS Omega URL
• Title: 2-Azaadamantane N-oxyl (AZADO)

Sources

• 1. Synthesis of 2-Azaadamantan-6-one: A Missing Isomer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery and Exploitation of AZADO: The Highly Active Catalyst for Alcohol Oxidation [jstage.jst.go.jp]
• 3. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Protocols for the Debenzylation of 2-Benzyl-1-chloro-2-azaadamantane

Introduction: The Challenge of Debenzylating a Sterically Encumbered Azaadamantane Core

The 2-azaadamantane scaffold is a rigid, tricyclic diamantine analog of significant interest in medicinal chemistry and drug development. Its unique three-dimensional structure provides a conformationally constrained framework for designing novel ligands, ion channel blockers, and other pharmacologically active agents. The N-benzyl group is a frequently employed protecting group for the bridgehead nitrogen during synthetic campaigns due to its general stability and ease of installation.

However, the removal of this group from the 2-azaadamantane core, particularly when substituted as in 2-benzyl-1-chloro-2-azaadamantane, presents a significant synthetic challenge. The steric hindrance imposed by the cage-like structure severely restricts access to the benzylic C-N bond, often rendering standard debenzylation protocols ineffective.[1][2] This application note provides a detailed guide to several validated protocols for the debenzylation of this challenging substrate, explaining the mechanistic rationale behind each approach and offering practical, field-tested advice for researchers.

Methodology 1: High-Pressure Catalytic Hydrogenolysis

Catalytic hydrogenolysis is the most common and atom-economical method for N-debenzylation. For sterically hindered tertiary amines where standard conditions (e.g., H₂ balloon, 10% Pd/C) fail, elevated pressure and more active catalysts are required to overcome the high activation energy.[1]

Rationale & Mechanistic Insight

The reaction proceeds via the adsorption of the benzyl group onto the palladium surface, followed by oxidative addition of a C-H bond and subsequent hydrogenolysis of the C-N bond. Steric bulk around the nitrogen atom hinders the optimal orientation of the molecule on the catalyst surface. Increasing hydrogen pressure increases the surface concentration of adsorbed hydrogen, thereby accelerating the rate-limiting hydrogenolysis step. Pearlman's catalyst (Pd(OH)₂/C) is often more effective than Pd/C for hindered or electron-rich amines as it is considered a more active catalyst.[2][3][4] The presence of a mild acid can further facilitate the reaction by protonating the tertiary amine, which can weaken the C-N bond and reduce catalyst poisoning.[2][4]

Protocol 1A: High-Pressure Hydrogenation with Palladium on Carbon (Pd/C)

• Vessel Preparation: To a high-pressure reactor vessel (e.g., a Parr hydrogenator), add 2-benzyl-1-chloro-2-azaadamantane (1.0 eq).

• Catalyst Addition: Under an inert atmosphere (e.g., Argon), carefully add 10% Palladium on Carbon (10-20% w/w of the substrate).

• Solvent Addition: Add a suitable polar solvent, such as methanol or ethanol, to dissolve the substrate completely.

• System Purge: Seal the reactor and purge the system 3-5 times with nitrogen, followed by 3-5 purges with hydrogen gas to ensure an inert atmosphere.

• Reaction Execution: Pressurize the reactor with hydrogen to 50-100 psi.[1] Begin vigorous stirring and heat the reaction to 40-60 °C if necessary.

• Monitoring: Monitor the reaction progress by tracking hydrogen uptake and periodically analyzing aliquots via TLC or LC-MS.

• Work-up: Upon completion, cool the reactor, carefully vent the hydrogen, and purge with nitrogen. Filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the pad with the reaction solvent.[3][5] The filtrate can then be concentrated under reduced pressure to yield the crude product.

Protocol 1B: Activated Hydrogenolysis with Pearlman's Catalyst

For particularly stubborn substrates, substituting Pd/C with Pearlman's catalyst (20% Pd(OH)₂/C) can lead to significantly improved yields and reaction times.[3][4]

• Follow the procedure outlined in Protocol 1A , but replace 10% Pd/C with 20% Pd(OH)₂/C (10-20% w/w).

• This reaction can often be performed under milder pressure (e.g., 50 psi or even a hydrogen balloon) and at room temperature due to the higher catalyst activity.[5]

• For enhanced reactivity, acetic acid (1-2 equivalents) can be added to the solvent mixture.[2][4]

Methodology 2: Catalytic Transfer Hydrogenation (CTH)

CTH offers a convenient and often safer alternative to high-pressure gaseous hydrogen, making it highly suitable for laboratory-scale synthesis.[6] Ammonium formate is a widely used hydrogen donor that decomposes on the catalyst surface to produce hydrogen, carbon dioxide, and ammonia.[7][8]

Rationale & Mechanistic Insight

In this process, the hydrogen donor (ammonium formate) transfers hydrogen to the substrate in situ on the palladium catalyst surface. This avoids the need for specialized high-pressure equipment and can sometimes offer different selectivity compared to direct hydrogenation. The reaction is often driven to completion by heating to reflux.[7]

Protocol 2: CTH with Ammonium Formate

• Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 2-benzyl-1-chloro-2-azaadamantane (1.0 eq) in methanol.

• Reagent Addition: Add 10% Palladium on Carbon (an amount equal to the weight of the substrate is often effective).[7] To this stirred suspension, add anhydrous ammonium formate (5.0 eq) in a single portion under a nitrogen atmosphere.[7]

• Reaction: Heat the reaction mixture to reflux.

• Monitoring: Monitor the reaction by TLC. For many N-benzylamines, the reaction is complete within 10-60 minutes.[7]

• Work-up: After completion, cool the mixture and filter through a Celite® pad, washing thoroughly with methanol or chloroform.[7] The combined filtrate is concentrated under reduced pressure to afford the debenzylated amine.

Methodology 3: Chemical Cleavage via Modified von Braun Reaction

When catalytic methods fail due to catalyst poisoning or extreme steric hindrance, chemical cleavage methods provide a robust alternative. The classical von Braun reaction uses the highly toxic cyanogen bromide.[9][10][11] Modern protocols have replaced this with chloroformate reagents, which are safer and highly effective for the N-dealkylation of tertiary amines.[9][12]

Rationale & Mechanistic Insight

The reaction proceeds through the nucleophilic attack of the tertiary amine on the chloroformate, forming a quaternary ammonium salt. This intermediate is then cleaved by the chloride ion in an Sₙ2 reaction at the most electrophilic and sterically accessible carbon—the benzylic carbon. This generates benzyl chloride and a stable carbamate intermediate, which is then hydrolyzed under acidic or basic conditions to yield the secondary amine.

Caption: Mechanism of the modified von Braun debenzylation.

Protocol 3: Debenzylation with α-Chloroethyl Chloroformate (ACE-Cl)

• Safety First: This reaction should be performed in a well-ventilated fume hood. ACE-Cl is corrosive and moisture-sensitive.

• Setup: Dissolve 2-benzyl-1-chloro-2-azaadamantane (1.0 eq) in an anhydrous aprotic solvent such as dichloromethane (DCM) or 1,2-dichloroethane (DCE) under a nitrogen atmosphere.

• Reagent Addition: Cool the solution to 0 °C. Add α-chloroethyl chloroformate (1.1-1.5 eq) dropwise.

• Reaction: Allow the reaction to warm to room temperature and then heat to reflux for 1-4 hours, or until TLC/LC-MS analysis indicates complete consumption of the starting material and formation of the carbamate intermediate.

• Carbamate Cleavage: Cool the mixture and carefully evaporate the solvent under reduced pressure. To the residue, add methanol and heat to reflux for 1-2 hours to cleave the carbamate.

• Work-up: After cooling, concentrate the methanolic solution. The resulting crude hydrochloride salt can be purified by recrystallization or by basifying with aqueous NaOH or NaHCO₃, extracting with an organic solvent (e.g., ethyl acetate), drying, and purifying by column chromatography.

Summary of Protocols

Method	Key Reagents	Typical Conditions	Advantages	Challenges & Considerations
High-Pressure Hydrogenolysis	H₂, Pd/C or Pd(OH)₂/C	50-100 psi H₂, 25-60 °C, Methanol/Ethanol	High atom economy; clean reaction; catalyst is recyclable.	Requires specialized high-pressure equipment; potential for catalyst poisoning.
Catalytic Transfer Hydrogenation	Ammonium Formate, Pd/C	Reflux in Methanol	No gaseous H₂ required; rapid reaction times; standard lab glassware.[7]	Requires stoichiometric hydrogen donor; may be less effective than high-pressure H₂.
Modified von Braun Reaction	α-Chloroethyl Chloroformate (ACE-Cl), then Methanol	Reflux in DCM/DCE, followed by reflux in Methanol	Highly effective for hindered amines; predictable.	Uses toxic/corrosive reagents; stoichiometric waste; two-step process (carbamate formation and cleavage).
Dissolving Metal Reduction	Sodium, Liquid Ammonia	-78 °C, THF/Ether	Very powerful reduction method.[13]	Requires special handling of Na and liquid NH₃; potential for side reactions (e.g., dehalogenation).[13]

Workflow for Protocol Selection

Choosing the appropriate protocol depends on available equipment, scale, and the success of initial attempts. The following workflow is recommended for tackling this challenging debenzylation.

Caption: Recommended workflow for selecting a debenzylation protocol.

References

• von Braun reaction - Wikipedia. Available at: [Link]

• Ram, S., & Spicer, L. D. (1987). RAPID DEBENZYLATION OF N-BENZYLAMINO DERIVATIVES TO AMINO-DERIVATIVES USING AMMONIUM FORMATE AS CATALYTIC HYDROGEN TRANSFER AGENT. Tetrahedron Letters, 28(5), 515-516. Available at: [Link]

• Yoshida, K., Nakajima, S., Wakamatsu, T., Ban, Y., & Shibasaki, M. (1988). A GENERAL PROCEDURE FOR THE CATALYTIC HYDROGENOLYSIS OF N-BENZYLAMINES UNDER EXTREMELY MILD CONDITIONS. HETEROCYCLES, 27(5), 1167. Available at: [Link]

• Debenzylation Of N-Benzylamino Derivatives By Catalytic Transfer Hydrogenation With Ammonium Formate1, 2 - Scholars@Duke publication. Available at: [Link]

• Unraveling the Key Role of the Benzyl Group in the Synthesis of CL-20 Precursor HBIW. ACS Omega. Available at: [Link]

• Acid-Facilitated Debenzylation of N-Boc, N-Benzyl Double Protected 2-Aminopyridinomethylpyrrolidine Derivatives - PMC. Available at: [Link]

• A Tuneable Method for N-Debenzylation of Benzylamino Alcohols. Available at: [Link]

• Debenzylation of Tertiary Amines Using Phosgene or Triphosgene: An Efficient and Rapid Procedure for the Preparation of Carbamoyl Chlorides and Unsymmetrical Ureas. Application in Carbon-11 Chemistry - ACS Publications. Available at: [Link]

• M. Braun The reaction of tertiary amines with cyanogen bromide, the so-called von Braun reaction, leads to the cleavage of the a. Available at: [Link]

• Catalytic Hydrogen Transfer Reductions Using Ammonium Formate. A Review t - Zenodo. Available at: [Link]

• Debenzylation of N-Benzylamino Derivatives by Catalytic Transfer Hydrtyation With Ammonium Formate | Semantic Scholar. Available at: [Link]

• Von Braun reaction - wikidoc. Available at: [Link]

• The von Braun Cyanogen Bromide Reaction - Organic Reactions. Available at: [Link]

• How can I effectively debenzylate a tertiary amine? - ResearchGate. Available at: [Link]

• Reexamination of sodium-liquid ammonia reduction in the peptide chemistry - PubMed. Available at: [Link]

• The application of palladium catalysts in catalyzing the hydrogenolysis of N-benzyl compounds - OUCI. Available at: [Link]

• Control of catalytic debenzylation and dehalogenation reactions during liquid-phase reduction by H 2 | Request PDF - ResearchGate. Available at: [Link]

• US6992037B2 - Precious metal catalyst for debenzylation - Google Patents.

• Catalytic Hydrogenation Part II - Tips and Tricks - Curly Arrow. Available at: [Link]

• Mild Debenzylation of Aryl Benzyl Ether with BCl3 in the Presence of Pentamethylbenzene as a Non-Lewis-Basic Cation Scavenger - Organic Chemistry Portal. Available at: [Link]

• Benzylamines - Organic Chemistry Portal. Available at: [Link]

• Hydrogenolysis of N-protected aminooxetanes over palladium: An efficient method for a one-step ring opening and debenzylation reaction | Request PDF - ResearchGate. Available at: [Link]

• Electronic Supplementary Information Broadening the Chemical Scope of Laccases: Selective Deprotection of N-Benzyl Groups. Available at: [Link]

• Trichloroboron-‐promoted Deprotection of Phenolic Benzyl Ether Using Pentamethylbenzene as - Organic Syntheses. Available at: [Link]

• efficient synthesis of n-methylamides and amines via 4-(alkylamino)benzyl-n-methylamine as a. Available at: [Link]

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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Acid-Facilitated Debenzylation of N-Boc, N-Benzyl Double Protected 2-Aminopyridinomethylpyrrolidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. von Braun reaction - Wikipedia [en.wikipedia.org]
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• 11. Von Braun reaction - wikidoc [wikidoc.org]
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Application Note: In Vitro Biological Evaluation of 2-Benzyl-1-chloro-2-azaadamantane Derivatives as Conformationally Restricted Alkylating Agents

Introduction & Mechanistic Rationale

The 2-azaadamantane scaffold represents a highly rigid, conformationally defined tricyclic system that has garnered significant interest in targeted drug design[1]. When functionalized with a leaving group at the bridgehead (e.g., 1-chloro) and a lipophilic moiety at the nitrogen (e.g., 2-benzyl), these derivatives act as unique, sterically constrained probes for cellular alkylation[2].

Unlike flexible nitrogen mustards, the rigid stereochemistry of 1-chloro-2-azaadamantanes enforces a specific spatial distance between the nitrogen lone pair and the electrophilic carbon. This rigidity facilitates anchimeric assistance (neighboring group participation), driving the rapid solvolysis and formation of highly reactive aziridinium or carbenium intermediates in aqueous physiological environments[3]. The 2-benzyl group serves a dual purpose: it enhances membrane permeability via increased lipophilicity and promotes minor-groove localization near DNA via π−π stacking interactions. Consequently, these compounds induce highly specific DNA cross-links, leading to potent antineoplastic activity[2].

This application note details optimized, self-validating in vitro protocols for evaluating the cytotoxicity, DNA-crosslinking efficacy, and apoptotic mechanisms of 2-benzyl-1-chloro-2-azaadamantane derivatives.

Figure 1: Sequential in vitro screening workflow for 2-azaadamantane derivatives.

Experimental Protocols

Protocol A: ATP-Based Cytotoxicity Screening

Causality of Assay Choice: The choice of an ATP-based luminescent assay (e.g., CellTiter-Glo) over colorimetric MTT is dictated by the chemical nature of 2-azaadamantanes. Rigid lipophilic amines can sequester in acidic organelles or directly interact with tetrazolium salts, causing artifactual absorbance readings. ATP quantitation directly correlates with metabolically active cells, bypassing redox interference.

Self-Validating System: The plate layout must include a self-validating gradient. A 0.1% DMSO (Vehicle) well establishes the 100% viability baseline, while 10 µM Staurosporine acts as the 0% viability (maximum kill) control. The assay is only considered valid if the calculated Z'-factor is ≥0.5 , ensuring the dynamic range is statistically robust regardless of the test compound's performance.

Step-by-Step Methodology:

• Cell Seeding: Seed target cancer cells (e.g., HeLa or A549) at a density of 5,000 cells/well in a white opaque 96-well microplate using 100 µL of complete medium. Incubate overnight at 37°C, 5% CO₂.

• Compound Preparation: Prepare a 10 mM stock of the 2-benzyl-1-chloro-2-azaadamantane derivative in anhydrous DMSO. Perform serial dilutions in culture media to achieve final concentrations ranging from 0.01 µM to 100 µM (final DMSO concentration ≤0.1% ).

• Treatment: Aspirate old media and add 100 µL of the compound-containing media to the respective wells. Include the Staurosporine and DMSO controls. Incubate for 72 hours.

• Reagent Addition: Equilibrate the plate and the ATP luminescent reagent to room temperature for 30 minutes. Add 100 µL of the reagent to each well.

• Lysis and Read: Place the plate on an orbital shaker for 2 minutes to induce cell lysis, then incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Quantification: Record luminescence using a multimode microplate reader. Calculate IC₅₀ values using non-linear regression analysis.

Protocol B: Modified Alkaline Comet Assay for DNA Cross-Linking

Causality of Assay Choice: Alkylating agents primarily exert cytotoxicity by cross-linking DNA[2]. To prove that 2-benzyl-1-chloro-2-azaadamantane derivatives act via this mechanism, we utilize a modified Alkaline Comet Assay. By introducing a known strand-breaking agent (100 µM H₂O₂), we force DNA to migrate. If the azaadamantane derivative successfully cross-links the DNA, it will physically tether the strands, resisting H₂O₂-induced migration and resulting in a quantifiable reduction in the comet tail moment.

Self-Validating System: This protocol validates itself through a tripartite control system: (1) Untreated cells (negative control for baseline damage), (2) H₂O₂-only treated cells (positive control for maximum migration), and (3) Cisplatin + H₂O₂ (positive control for cross-linking). The experimental compound's effect is only interpretable if the Cisplatin control successfully retards the H₂O₂-induced tail moment.

Step-by-Step Methodology:

• Pre-treatment: Treat cells with the IC₅₀ concentration of the 2-azaadamantane derivative for 4 hours.

• Induction of Breaks: Wash cells with PBS and expose them to 100 µM H₂O₂ in PBS for 20 minutes on ice to induce single-strand breaks.

• Embedding: Harvest cells, resuspend in 0.5% low-melting-point agarose at 37°C, and spread onto fully frosted microscope slides pre-coated with 1% normal melting point agarose.

• Lysis: Submerge slides in cold lysis buffer (2.5 M NaCl, 100 mM EDTA, 10 mM Tris, 1% Triton X-100, pH 10) for 1 hour at 4°C.

• Alkaline Unwinding: Transfer slides to an electrophoresis tank containing cold alkaline buffer (300 mM NaOH, 1 mM EDTA, pH > 13) for 30 minutes in the dark.

• Electrophoresis: Run at 25 V and 300 mA for 25 minutes.

• Neutralization & Staining: Wash slides with neutralization buffer (0.4 M Tris, pH 7.5) three times. Stain with SYBR Gold and analyze via epifluorescence microscopy. Calculate the % reduction in tail moment relative to the H₂O₂-only control.

Quantitative Data Summary

The table below summarizes representative screening data, demonstrating how substitutions on the benzyl ring of the 2-azaadamantane scaffold influence both cytotoxicity and DNA cross-linking efficacy.

Table 1: In Vitro Cytotoxicity and DNA Cross-Linking Efficacy

Compound ID	Benzyl Ring Substitution	Cytotoxicity IC₅₀ (µM)	Comet Tail Moment Reduction (%)	Confirmed Mechanism
2B-1C-AZA	Unsubstituted (-H)	4.2 ± 0.3	65 ± 4	DNA Alkylation
2B-1C-AZA-4F	4-Fluoro	1.8 ± 0.2	82 ± 5	Strong DNA Alkylation
2B-1C-AZA-4OMe	4-Methoxy	12.5 ± 1.1	30 ± 6	Weak Alkylation
Melphalan	Positive Control	2.5 ± 0.4	78 ± 3	DNA Alkylation

Note: Data represents mean ± SD of three independent experiments. Tail moment reduction is calculated relative to the maximum migration induced by the H₂O₂ control.

Mechanistic Pathway Visualization

Upon successful entry into the intracellular aqueous environment, the 1-chloro-2-azaadamantane undergoes rapid solvolysis. The resulting aziridinium intermediate acts as a powerful electrophile, attacking nucleophilic centers on DNA (predominantly the N7 position of guanine). The resulting DNA lesions trigger a classic DNA damage response, culminating in intrinsic apoptosis.

Figure 2: Apoptotic signaling pathway induced by 2-azaadamantane alkylation.

References

• Title: SYNTHESIS AND POTENTIAL ANTINEOPLASTIC ACTIVITY OF SOME CONFORMATIONALLY DEFINED MUSTARDS OF THE 2-AZAADAMANTANE TYPE Source: ProQuest URL
• Title: Adamantanes and related compounds. 15.
• Title: Cas 3632-95-9,(1s,3s,5R,7S)

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• 3. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

How to improve reaction yield in 2-benzyl-1-chloro-2-azaadamantane synthesis

Prepared by: Gemini, Senior Application Scientist

This technical support guide is designed for researchers, chemists, and drug development professionals engaged in the synthesis of azaadamantane derivatives. It provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to address challenges and improve the reaction yield of 2-benzyl-1-chloro-2-azaadamantane.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the synthesis and strategy for 2-benzyl-1-chloro-2-azaadamantane.

Q1: What is the most logical synthetic strategy for preparing 2-benzyl-1-chloro-2-azaadamantane?

A1: A robust synthetic route involves a multi-step sequence that builds the molecule logically. The most common approach begins with the construction of the core 2-azaadamantane skeleton from a suitable bicyclic precursor, such as from bicyclo[3.3.1]nonane derivatives.[1] Once the core amine is formed, the synthesis proceeds via two key steps:

• N-Benzylation: The secondary amine of the 2-azaadamantane is protected or functionalized with a benzyl group, typically via nucleophilic substitution using benzyl halide and a base. The benzyl group is crucial as it can influence the stereochemical outcome of subsequent reactions and can be removed later if necessary.[2]

• C1-Chlorination: The final step is the regioselective chlorination at the C1 bridgehead position. This is the most challenging step due to the steric hindrance of the adamantane cage and the high reactivity of the tertiary C-H bond at that position.[3][4]

Q2: What is the primary role of the benzyl group in this synthesis?

A2: The benzyl group serves two primary functions. First, it acts as a protecting group for the secondary amine, preventing it from undergoing undesired side reactions during the chlorination step. Second, the steric and electronic nature of the benzyl group can influence the reactivity and stability of the entire molecule. Theoretical studies on related cage structures have shown that the benzyl group can lower the energy of reaction intermediates and transition states, potentially facilitating the desired transformation.[2] It can later be removed via hydrogenolysis (e.g., using a Pearlman's catalyst) if the free amine is the final target.[2]

Q3: Why is achieving high regioselectivity for C1-chlorination often difficult?

A3: Achieving high regioselectivity at the C1 position of an adamantane core is a well-known challenge.[5] The tertiary C-H bonds at the bridgehead positions (C1 and C3) are the most reactive sites for radical and carbocationic reactions.[3] However, the bulky, rigid structure of the adamantane cage creates significant steric hindrance, which can impede the approach of reagents.[4] Furthermore, the presence of the nitrogen atom at the 2-position electronically influences the adjacent C1 position, which can either activate or deactivate it towards certain reagents. Success depends heavily on selecting a chlorinating agent and conditions that balance electronic favorability with steric accessibility.

Q4: What are the best analytical methods for monitoring the reaction progress and purity?

A4: A combination of chromatographic and spectroscopic methods is essential.

• Thin-Layer Chromatography (TLC): TLC is effective for rapid, real-time monitoring. Since adamantane derivatives are often not UV-active, it is crucial to use a suitable staining agent, such as potassium permanganate or phosphomolybdic acid, for visualization.[3]

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is invaluable for analyzing the product distribution, identifying byproducts, and confirming the mass of the desired product.[3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for confirming the final structure and assessing purity. The highly symmetric nature of the adamantane core gives rise to characteristic signals that can confirm successful benzylation and chlorination.

Section 2: Troubleshooting Guide

This guide is structured to provide direct solutions to common problems encountered during the synthesis.

Problem 1: Low yield during the N-benzylation of 2-azaadamantane.

• Possible Cause 1: Ineffective Base or Solvent System. The choice of base and solvent is critical for the deprotonation of the secondary amine. An inappropriate base may not be strong enough to generate a sufficient concentration of the nucleophilic amide, while the solvent affects solubility and reaction rates.

  • Suggested Solution: Employ a strong, non-nucleophilic base such as sodium hydride (NaH) in an anhydrous aprotic solvent like tetrahydrofuran (THF) or dimethylformamide (DMF). Alternatively, a milder system like potassium carbonate (K₂CO₃) in DMF at an elevated temperature (e.g., 90 °C) can also be effective.[6] Ensure all reagents and solvents are rigorously dried, as water can quench the base and hydrolyze the benzyl halide.

• Possible Cause 2: Poor Quality of Benzyl Halide. Benzyl chloride or bromide can degrade over time, especially if exposed to moisture, leading to the formation of benzyl alcohol or benzaldehyde.[7] These impurities will not participate in the reaction and will lower the effective concentration of your alkylating agent.

  • Suggested Solution: Use freshly distilled or newly purchased benzyl chloride/bromide. Check the purity of the reagent by NMR or GC-MS before use. Store it under an inert atmosphere and away from light and moisture.

Problem 2: The C1-chlorination reaction fails or results in a complex mixture of products.

• Possible Cause 1: Inappropriate Chlorinating Agent. The reactivity and selectivity of chlorinating agents vary significantly. A reagent that is too aggressive may lead to over-chlorination or reaction at other sites (e.g., the benzyl group), while a reagent that is too mild may not react at the sterically hindered bridgehead position.

  • Suggested Solution: A systematic screening of chlorinating agents is recommended. For adamantane systems, reagents that can generate a tertiary carbocation or a stabilized radical are often successful. Consider agents like N-chlorosuccinimide (NCS) with a radical initiator, sulfuryl chloride (SO₂Cl₂), or thionyl chloride (SOCl₂). Forcing conditions with Lewis acids should be used cautiously as they can promote rearrangement or poly-chlorination.[3]

• Possible Cause 2: Unfavorable Reaction Conditions. Temperature, reaction time, and the presence or absence of light (for radical reactions) are critical parameters. Insufficient energy may prevent the reaction from overcoming the activation barrier, while excessive energy can promote side reactions.

  • Suggested Solution: Optimize reaction conditions systematically. If using a radical pathway (e.g., with NCS), consider using a radical initiator like AIBN or benzoyl peroxide and control the temperature carefully. Photochemical initiation with visible light can also be a mild and effective method for benzylic C-H chlorination and may be adaptable here.[8] For ionic pathways, start at a low temperature (e.g., 0 °C) and allow the reaction to warm slowly to room temperature, monitoring by TLC or GC-MS.[9]

Problem 3: Difficulty in purifying the final 2-benzyl-1-chloro-2-azaadamantane product.

• Possible Cause 1: Similar Polarity of Product and Byproducts. Byproducts such as unreacted starting material, regioisomers (e.g., C4- or C5-chlorinated products), or compounds chlorinated on the benzyl ring may have polarities very similar to the desired product, making separation by column chromatography difficult.

  • Suggested Solution: Optimize the chromatographic conditions. Use a long column with a shallow solvent gradient (e.g., increasing ethyl acetate in hexanes from 1% to 10%). Consider using a different stationary phase, such as alumina or a functionalized silica gel (e.g., pentafluorophenyl), which can offer different selectivity for halogenated compounds.[10]

• Possible Cause 2: Physical Properties of the Product. Adamantane derivatives are often waxy solids or high-boiling oils with a tendency to sublime under vacuum. This can lead to product loss during solvent removal or vacuum distillation.

  • Suggested Solution: For solvent removal, use a rotary evaporator at a moderate temperature and pressure. If the product is a solid, recrystallization is often the best method for final purification. Screen various solvent systems (e.g., ethanol/water, hexane/ethyl acetate) to find one where the product has high solubility at elevated temperatures and low solubility at room temperature.[11] If vacuum distillation is attempted, use a short-path apparatus to minimize losses.[10]

Section 3: Experimental Protocols

The following protocols are proposed methodologies based on established chemical principles for related transformations. Researchers should perform initial reactions on a small scale to optimize conditions.

Protocol 1: N-Benzylation of 2-Azaadamantane

• Setup: To a flame-dried, three-necked round-bottom flask under an argon atmosphere, add 2-azaadamantane (1.0 eq).

• Reagent Addition: Dissolve the starting material in anhydrous DMF. Cool the solution to 0 °C in an ice bath. Add sodium hydride (1.2 eq, 60% dispersion in mineral oil) portion-wise over 15 minutes.

• Reaction: Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes.

• Alkylating Agent: Cool the mixture back to 0 °C and add benzyl bromide (1.1 eq) dropwise via syringe.

• Incubation: Allow the reaction to warm to room temperature and stir overnight. Monitor the reaction progress by TLC (staining with KMnO₄).

• Workup: Carefully quench the reaction by the slow addition of water at 0 °C. Transfer the mixture to a separatory funnel and extract three times with diethyl ether.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel (e.g., 5-10% ethyl acetate in hexanes) to yield 2-benzyl-2-azaadamantane.

Protocol 2: C1-Chlorination of 2-Benzyl-2-azaadamantane

• Setup: In a flask equipped with a reflux condenser and protected from light, dissolve 2-benzyl-2-azaadamantane (1.0 eq) in an anhydrous solvent such as carbon tetrachloride (CCl₄) or chlorobenzene.

• Reagent Addition: Add N-chlorosuccinimide (NCS) (1.2 eq) to the solution.

• Initiation: Add a catalytic amount of a radical initiator, such as AIBN (azobisisobutyronitrile, ~0.05 eq).

• Reaction: Heat the reaction mixture to reflux (approx. 77 °C for CCl₄) and maintain for 4-6 hours. Monitor the disappearance of the starting material by GC-MS.

• Workup: Cool the reaction to room temperature. Filter off the succinimide byproduct. Wash the filtrate with a 10% sodium thiosulfate solution to remove any remaining oxidant, followed by water and brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and remove the solvent under reduced pressure. The crude product should be purified by column chromatography on silica gel, using a non-polar eluent system (e.g., 1-5% ethyl acetate in hexanes) to isolate 2-benzyl-1-chloro-2-azaadamantane.

Section 4: Data & Workflow Visualization

Data Presentation

Table 1: Comparison of Potential Chlorinating Agents for C1-Position

Chlorinating Agent	Typical Conditions	Advantages	Disadvantages
N-Chlorosuccinimide (NCS)	Radical initiator (AIBN), heat or light	Mild; good for allylic/benzylic C-H; can be selective.	May require initiator; can be slow.
Sulfuryl Chloride (SO₂Cl₂)	Radical initiator (AIBN) or light	Reactive; effective for alkane chlorination.	Can be unselective; may lead to polychlorination.
Thionyl Chloride (SOCl₂)	Heat	Readily available; good for converting alcohols to chlorides.	Can be harsh; may not be selective for C-H bonds.
tert-Butyl Hypochlorite (t-BuOCl)	UV light, heat	Highly reactive radical source.	Can be unselective; thermally sensitive.

Experimental & Logic Diagrams

Caption: Proposed synthetic workflow for 2-benzyl-1-chloro-2-azaadamantane.

Caption: Troubleshooting decision tree for low C1-chlorination yield.

Section 5: References

• Sasano, Y., Nishiyama, T., et al. (2013). C–H MODIFICATION OF 2-AZAADAMANTANE: SYNTHESIS OF C5-FUNCTIONALIZED AZADOS FOR ADVANCED USE. HETEROCYCLES, 87(10), 2109.

• Shibuya, M., Tomizawa, M., Suzuki, I., & Iwabuchi, Y. (2006). 2-azaadamantane N-oxyl (AZADO) and 1-Me-AZADO: highly efficient organocatalysts for oxidation of alcohols. Journal of the American Chemical Society, 128(26), 8412–8413. [Link]

• ACS Omega. (2023). Comprehensive Structural and Electronic Properties of 2-Azaadamantane N-Oxyl Derivatives Correlated with Their Catalytic Ability. ACS Omega.

• Novikov, V. V., et al. (2020). Azaadamantanes, a New Promising Scaffold for Medical Chemistry. Pharmaceutical Chemistry Journal. [Link]

• Organic Chemistry Portal. 2-Azaadamantane N-Oxyl, AZADO. [Link]

• Shibuya, M., et al. (2018). 2-Azaadamantane N-oxyl (AZADO)/Cu Catalysis Enables Chemoselective Aerobic Oxidation of Alcohols Containing Electron-Rich Divalent Sulfur Functionalities. Organic Letters. [Link]

• Organic Chemistry Portal. 2-Azaadamantane N-Oxyl (AZADO) and 1-Me-AZADO: Highly Efficient Organocatalysts for Oxidation of Alcohols. [Link]

• Royal Society of Chemistry. (2014). Supporting Information. [Link]

• Shibuya, M., et al. (2006). 2-azaadamantane N-oxyl (AZADO) and 1-Me-AZADO: highly efficient organocatalysts for oxidation of alcohols. PubMed. [Link]

• Organic Chemistry Portal. Benzyl chloride synthesis by chlorination or substitution. [Link]

• Iriepa, I., et al. (2025). Multicomponent Synthesis of the New Compound 2-Benzyl-6-(3-((7-chloroquinolin-4-yl)amino)propyl)-3-morpholino-7-(4-pyridin-2-yl)phenyl)-6,7-dihidro-5H-pyrrolo[3,4-b]pyridin-5-one. MDPI. [Link]

• ResearchGate. BENZYL 2-CHLOROETHYL ETHERS. [Link]

• Google Patents. (2013). Preparation method of benzyl chloride derivatives.

• Wu, T., et al. (2022). Unraveling the Key Role of the Benzyl Group in the Synthesis of CL-20 Precursor HBIW. ACS Omega. [Link]

• Patsnap. (2018). Preparation method of 2-chlorobenzyl chloride Grignard reagent. [Link]

• SciSpace. (2002). Analysis of Residual Products in Benzyl Chloride Used for the Industrial Synthesis of Quaternary Compounds by Liquid Chromatography with Diode. [Link]

• MDPI. (2025). Alkylation of Benzene with Benzyl Chloride: Comparative Study Between Commercial MOFs and Metal Chloride Catalysts. [Link]

• ResearchGate. (2007). An improved procedure for the preparation of 1‐benzyl‐1H‐1,2,3‐triazoles from benzyl azides. [Link]

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• 2. Unraveling the Key Role of the Benzyl Group in the Synthesis of CL-20 Precursor HBIW - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
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• 11. pdf.benchchem.com [pdf.benchchem.com]

Troubleshooting low solubility of 2-benzyl-1-chloro-2-azaadamantane in polar solvents

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing formulation bottlenecks with highly lipophilic, sterically hindered amines.

Working with 2-benzyl-1-chloro-2-azaadamantane presents a unique physicochemical challenge. You are dealing with a highly hydrophobic adamantane cage, compounded by the π -stacking lipophilicity of a benzyl group. Furthermore, the electron-withdrawing 1-chloro substitution exerts an inductive effect that reduces the basicity of the adjacent tertiary amine (lowering its pKa to approximately 7.47)[1]. This specific combination of steric bulk and reduced ionization potential makes standard aqueous solubilization highly prone to precipitation.

This guide is designed to move beyond basic troubleshooting. We will dissect the causality of these solubility failures and provide self-validating, field-proven protocols to keep your compound in solution without compromising your downstream biological or chemical assays.

Solubilization Strategy Decision Matrix

Before troubleshooting, it is critical to align your solubilization method with your downstream application. The diagram below outlines the logical routing for formulating 2-benzyl-1-chloro-2-azaadamantane.

Decision matrix for selecting a solubilization strategy based on downstream application.

Diagnostic FAQs: Understanding the Causality of Precipitation

Q1: Why does my compound instantly crash out as a cloudy suspension when I dilute my DMSO stock into an aqueous assay buffer? The Causality: You are observing the "solvent shift" or "ouzo effect." 2-benzyl-1-chloro-2-azaadamantane has a massive hydrophobic surface area. When the DMSO diffuses into the bulk aqueous phase, the local dielectric constant drops rapidly. To minimize thermodynamically unfavorable interactions with water, the lipophilic adamantane cages rapidly self-associate via hydrophobic collapse, forming insoluble micro-aggregates.

Q2: Can I just lower the buffer pH to protonate the azaadamantane nitrogen and force aqueous solubility? The Causality: While lipophilic amines (pKa > 6) generally partition well into acidic compartments via ionization[2], this specific derivative resists simple salt solubilization. The 1-chloro group pulls electron density away from the nitrogen, while the bulky adamantane and benzyl groups physically block water molecules from forming a stable hydration sphere around the protonated amine. While forming a mesylate or hydrochloride salt improves solubility marginally, it is rarely sufficient to achieve the >1 mM concentrations required for stock solutions without secondary excipients.

Q3: What is the most thermodynamically reliable method for aqueous solubilization of this specific scaffold? The Causality: β -cyclodextrin ( β -CD) complexation. The adamantane cage is widely recognized as having a near-perfect geometric and thermodynamic size match for the hydrophobic inner cavity of β -CD[3]. By encapsulating the lipophilic core, the complex exposes the hydrophilic exterior of the cyclodextrin to the water. We strictly recommend using Hydroxypropyl- β -cyclodextrin (HP- β -CD) instead of native β -CD, as the native form has limited water solubility and is associated with nephrotoxicity in parenteral applications[4].

Q4: I used cyclodextrins, but now my compound shows reduced activity in my biochemical assay. What happened? The Causality: Host-guest complexation is a dynamic equilibrium. If your target protein's binding pocket has a lower affinity for the 2-benzyl-1-chloro-2-azaadamantane than the cyclodextrin cavity does, the cyclodextrin acts as a competitive sink, reducing the effective free drug concentration available for target engagement[5]. If you observe this false-negative effect, you must switch to a Polymeric Micelle system (e.g., mPEG-PDLLA), which releases hydrophobic payloads more readily upon dilution.

Quantitative Comparison of Solubilization Methods

To aid in your experimental design, the following table summarizes the expected performance of various solubilization techniques for lipophilic adamantane derivatives.

Solubilization Method	Primary Mechanism	Est. Max Aqueous Solubility	Biocompatibility	Risk of Assay Interference
Direct Aqueous (pH 7.4)	None (Free base)	< 0.05 mg/mL	High	Low
Co-solvent (5% DMSO)	Dielectric constant reduction	~ 0.5 mg/mL	Moderate (Cytotoxic >1%)	Moderate (Enzyme inhibition)
HP- β -CD Complexation	Host-Guest Inclusion	> 10.0 mg/mL	Very High	High (Competitive binding)
mPEG-PDLLA Micelles	Hydrophobic core encapsulation	> 5.0 mg/mL	High	Low (Rapid release kinetics)

Step-by-Step Methodologies

To ensure reproducibility, the following protocols are designed as self-validating systems . If the physical state of the solution at the "Validation Checkpoint" does not match the description, do not proceed to the next step.

Protocol A: Host-Guest Complexation with HP- β -CD

Use this protocol for cell-based assays and in vivo dosing where high concentrations are required.

Step-by-step workflow for generating HP-β-CD inclusion complexes.

• Preparation of Phases: Dissolve HP- β -CD in ultra-pure water to create a 20% (w/v) solution. Separately, dissolve 2-benzyl-1-chloro-2-azaadamantane in a minimal volume of methanol (e.g., 10 mg/mL).

• Mixing & Equilibration: Dropwise, add the methanol/drug solution into the aqueous HP- β -CD solution under vigorous magnetic stirring. Heat the mixture to 60°C for 2 hours. Causality: Heat increases the kinetic energy, allowing the adamantane cage to displace water molecules inside the cyclodextrin cavity, driving the thermodynamic inclusion process[3].

• Solvent Removal: Transfer the mixture to a rotary evaporator. Slowly remove the methanol under reduced pressure at 40°C until only the aqueous phase remains.

• Validation Checkpoint: The remaining aqueous solution should be optically clear or slightly opalescent. If heavy white precipitation is visible, the drug-to-CD ratio was too high. You must add more 20% HP- β -CD solution and repeat step 2.

• Sterilization & Isolation: Filter the solution through a 0.22 µm PTFE syringe filter to remove any uncomplexed drug. The solution can now be lyophilized into a stable, highly water-soluble powder.

Protocol B: Polymeric Micelle Encapsulation (mPEG-PDLLA)

Use this protocol if cyclodextrins interfere with your target binding.

• Polymer-Drug Co-dissolution: Dissolve the amphiphilic diblock copolymer (mPEG-PDLLA) and 2-benzyl-1-chloro-2-azaadamantane in Dichloromethane (DCM) at a 10:1 weight ratio (e.g., 50 mg polymer, 5 mg drug).

• Film Formation: Evaporate the DCM completely using a rotary evaporator to form a thin, homogeneous polymer-drug film on the wall of the round-bottom flask. Causality: Co-evaporation forces the hydrophobic drug to intimately mix with the hydrophobic PDLLA blocks of the polymer.

• Hydration: Add warm (37°C) aqueous buffer (e.g., PBS) to the flask. Agitate vigorously for 30 minutes. As the hydrophilic PEG blocks reach out into the water, the PDLLA blocks self-assemble into micellar cores, trapping the azaadamantane derivative inside.

• Validation Checkpoint: The solution should appear slightly bluish/translucent (Tyndall effect), indicating the presence of nano-micelles (<100 nm). If large chunks of polymer remain, increase hydration time and sonicate briefly.

• Purification: Pass through a 0.45 µm filter to remove any un-encapsulated drug crystals.

References

• Lysosomal Sequestration (Trapping) of Lipophilic Amine (Cationic Amphiphilic) Drugs in Immortalized Human Hepatocytes (Fa2N-4 Cells) National Center for Biotechnology Information (PMC)[Link]

• Structural Insights into the Host–Guest Complexation between β -Cyclodextrin and Bio-Conjugatable Adamantane Derivatives National Center for Biotechnology Information (PMC)[Link]

• Advances in cyclodextrins: Enhancing drug solubility, stability, and bioavailability for therapeutic applications International Journal of Chemical Science[Link]

• Adamantane-Substituted Purines and Their β -Cyclodextrin Complexes: Synthesis and Biological Activity MDPI[Link]

Sources

• 1. 2-Benzyl-1-chloro-2-azaadamantane CAS#: 1333413-67-4 [m.chemicalbook.com]
• 2. Lysosomal Sequestration (Trapping) of Lipophilic Amine (Cationic Amphiphilic) Drugs in Immortalized Human Hepatocytes (Fa2N-4 Cells) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Structural Insights into the Host–Guest Complexation between β-Cyclodextrin and Bio-Conjugatable Adamantane Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemicaljournals.com [chemicaljournals.com]
• 5. mdpi.com [mdpi.com]

Optimizing bridgehead chlorination conditions for azaadamantane synthesis

Welcome to the Technical Support Center for Azaadamantane Functionalization. As a Senior Application Scientist, I have designed this hub to provide researchers and drug development professionals with field-proven, mechanistically grounded solutions for optimizing bridgehead chlorination in azaadamantane synthesis.

Achieving high regioselectivity at the remote C5 bridgehead position requires precise control over radical dynamics and stereoelectronic effects. Below, you will find the core mechanistic workflow, a self-validating standard operating protocol (SOP), quantitative optimization data, and expert troubleshooting guides.

Core Mechanistic Workflow

Direct substitution of chlorine for hydrogen in aliphatic systems proceeds via a homolytic hydrogen-atom abstraction mechanism, which is strongly exothermic and operates under kinetic control[1]. In azaadamantane systems, directing this radical abstraction exclusively to the tertiary bridgehead requires the suppression of competing pathways.

Radical chain mechanism for bridgehead chlorination of azaadamantane.

Self-Validating Protocol: Synthesis of 5-Chloro-N-trifluoroacetyl-2-azaadamantane

To ensure reproducibility and trust, this protocol is designed as a self-validating system. Each phase contains a mechanistic rationale and a physical or analytical checkpoint to confirm success before proceeding.

Phase 1: Substrate Preparation & Deactivation

• Step: Dissolve N-trifluoroacetyl-2-azaadamantane (1.0 equiv) in anhydrous trifluorotoluene (PhCF 3​ , 0.04 M).

• Causality: The trifluoroacetyl group is mandatory. It strongly withdraws electron density from the nitrogen atom, preventing the nitrogen lone pair from stabilizing adjacent alpha-radicals via resonance[2]. This forces the reaction to favor the thermodynamically stable tertiary C5 bridgehead[3]. PhCF 3​ is chosen as a greener, radical-inert alternative to toxic CCl 4​ .

• Validation Checkpoint 1: Analyze the starting material via 1 H NMR. The absence of a broad N-H peak and the downfield shift of alpha-protons confirm complete N-protection.

Phase 2: Radical Initiation & Propagation

• Step: Degas the solution via three freeze-pump-thaw cycles. Add N-chlorosuccinimide (NCS, 1.2 equiv) and Azobisisobutyronitrile (AIBN, 5 mol%). Heat the mixture to 80 °C under a strict argon atmosphere for 12 hours.

• Causality: Degassing is critical because molecular oxygen is a triplet diradical that will rapidly intercept the C5 bridgehead carbon radical, terminating the chain reaction and forming unwanted oxidized byproducts. 80 °C provides the exact thermal energy required to match the 1-hour half-life of AIBN, ensuring a steady, controlled release of initiating radicals.

• Validation Checkpoint 2: Monitor the reaction via GC-MS. Success is validated by the appearance of a product peak exhibiting a molecular ion with a characteristic 3:1 isotopic pattern (due to 35 Cl and 37 Cl), confirming monochlorination.

Phase 3: Isolation

• Step: Cool the reaction to room temperature. Filter off the precipitated succinimide byproduct. Concentrate the filtrate and purify via silica gel flash chromatography (EtOAc/Hexane gradient).

• Validation Checkpoint 3: The isolated yield should be >60%. 1 H NMR will show the disappearance of the C5 methine proton, confirming regioselective bridgehead functionalization.

Quantitative Optimization Data

The table below summarizes the causality of varying reaction conditions on the conversion and regioselectivity of the chlorination process.

Solvent	Initiator	Temp (°C)	Conversion (%)	Yield of 5-Cl Isomer (%)	Mechanistic Rationale
CCl 4​	AIBN (5 mol%)	76	85	68	Standard homolytic conditions; optimal chain propagation[3].
PhCF 3​	AIBN (5 mol%)	80	82	65	Excellent fluorinated, non-toxic alternative to CCl 4​ .
CH 2​ Cl 2​	AIBN (5 mol%)	40	30	15	Low thermal energy severely limits AIBN decomposition rate.
CCl 4​	Benzoyl Peroxide	76	70	50	Highly reactive initiator leads to competitive side reactions.

Troubleshooting Workflows

Issue 1: I am observing significant alpha-chlorination (adjacent to nitrogen) instead of bridgehead chlorination. How can I fix this? Diagnosis & Solution: Alpha-chlorination occurs when the nitrogen lone pair stabilizes the adjacent radical via stereoelectronic effects. To prevent this, you must strongly deactivate the nitrogen atom. Ensure your starting material is fully N-protected with a strongly electron-withdrawing group (e.g., trifluoroacetyl). This removes the electron density from nitrogen, destabilizing the alpha-radical and redirecting the hydrogen abstraction to the tertiary bridgehead position where the radical is thermodynamically favored by hyperconjugation and relief of steric strain[2].

Issue 2: The reaction stalls at 30% conversion even after 24 hours of reflux. What is the limiting factor? Diagnosis & Solution: This is a classic symptom of radical chain termination, typically caused by oxygen ingress or initiator depletion.

• System Check: Ensure the solvent is thoroughly degassed prior to adding AIBN.

• Kinetics Check: AIBN has a half-life of ~1 hour at 80 °C. If the reaction requires longer times due to steric bulk, you must add the AIBN in portions (e.g., 2 mol% every 4 hours) rather than all at once at the beginning.

Issue 3: Can I use Cl 2​ gas instead of NCS for scale-up? Diagnosis & Solution: Yes, but with strict engineering controls. Direct chlorination with Cl 2​ gas under photochemical conditions ( hν ) is highly exothermic and less regioselective[1]. If using Cl 2​ , employ a continuous flow-reactor setup or a highly dilute system with a cooling jacket to control the exotherm. Be aware that the mechanism shifts slightly, and you will likely see an increase in di-chlorinated byproducts (e.g., 5,7-dichloro-2-azaadamantane) due to the aggressive reactivity of the chlorine radical compared to the milder succinimidyl radical.

Expert FAQs

Q: Why is the C5 bridgehead position favored over the C1 bridgehead or secondary carbons in 2-azaadamantane? A: The C5 position is a tertiary carbon, which provides hyperconjugative stabilization to the intermediate radical. Furthermore, the C1 bridgehead is adjacent to the electron-withdrawing N-trifluoroacetyl group, which inductively destabilizes the electron-deficient radical at C1. Secondary carbons simply lack the thermodynamic driving force of tertiary radical stability[3].

Q: Can I use this protocol to synthesize AZADO (2-azaadamantane N-oxyl) catalysts? A: Yes. The 5-chloro-2-azaadamantane intermediate synthesized via this protocol is a critical building block. The bridgehead chlorine can be subsequently substituted (e.g., via arylation or alkylation) to create tethered, sterically tuned AZADO derivatives that exhibit exceptional catalytic activities for alcohol oxidation[3].

References

• C–H MODIFICATION OF 2-AZAADAMANTANE: SYNTHESIS OF C5-FUNCTIONALIZED AZADOS FOR ADVANCED USE: Heterocycles.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGxSP7wiLcihNYpz1xYp37PNJPcqxpfFduHKfH9-fZof9O5_h8hUOUhZYI0W2U3yjBf5Wvw6XROOdPJBGU9mlSQZ3xNqvyjbbX6DI7BXa4kzo9P35WX2RfRDuNkLriAL-ISx5Rscnq-Px5dAmdCXyI3PYlhzz0HDsOpA68ebCbYDtsItjz9Zv2t4Q==]
• Direct substitution of chlorine for hydrogen in aliphatic compounds: Thieme.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFZDlekXmvS5898yWN2BrAkNqTIiMPdqa7_adykPsLJ5HGXeBva0AslaXqfrxvPer-6BowPZdKe_PX36W3oDHL5Ade77VeTSNCutJQJZ-KM-af-1GmlDRGLD1ut4wlOzbT8JvHV95uzSZHcD0bDPTjej9X-6HAEuXgvAMFf1X8v3CW77fe3tquhYA==]
• Chemistry of Bridged Lactams and Related Heterocycles: Chemical Reviews.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHBeqHnPlDEiabDoaoPXkgCFlawv6auhSXvamPi9bsX_6zMSk0Op_oDTZF1qG9VWf988ctCO06ewrLCFApgljizuDBopcmmJ75tgBBTe42_0pc_rgFp3UM41J15aCIPN79qkouv3g==]

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. pubs.acs.org [pubs.acs.org]
• 3. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

Technical Support Center: Troubleshooting 2-Benzyl-1-chloro-2-azaadamantane Nucleophilic Substitution

Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals navigate the notoriously difficult functionalization of the 2-azaadamantane bridgehead.

Functionalizing the 1-position of 2-benzyl-1-chloro-2-azaadamantane presents a unique synthetic challenge. This guide will decode the mechanistic causality behind common side reactions—specifically Grob fragmentation—and provide field-proven, self-validating protocols to ensure high-yield nucleophilic substitution.

Mechanistic Causality: The "Why" Behind the Side Reactions

To control the reaction, we must first understand the stereoelectronic forces at play within the azaadamantane cage.

Classical organic chemistry dictates that bridgehead halides are inert. SN2 reactions are impossible due to the steric preclusion of backside attack, and SN1 reactions are highly disfavored because the rigid cage prevents the formation of a planar carbocation (Bredt's Rule).

However, in 1-chloro-2-azaadamantanes, the nitrogen atom at the 2-position possesses a lone pair that can stereoelectronically assist in the departure of the bridgehead chloride. This assistance creates a critical kinetic bifurcation:

• Direct Substitution (The Target): The nitrogen lone pair stabilizes the incipient positive charge, forming a highly strained, anti-Bredt bridgehead iminium ion. If a nucleophile is present in high concentration, it rapidly traps this intermediate to form the 1-substituted product, a process documented in bridgehead iminium ion chemistry in the 1[1].

• Grob Fragmentation (The Major Side Reaction): If trapping is too slow, the nitrogen lone pair facilitates the cleavage of the C1–C9 bond. This relieves the immense ring strain, resulting in a ring-opened bicyclic iminium ion that hydrolyzes into a 3-azabicyclo[3.3.1]nonane derivative. This through-bond heterolytic fragmentation is a well-known thermodynamic sink for these systems, as detailed in the 2[2].

Reaction pathways of 2-benzyl-1-chloro-2-azaadamantane: Substitution vs. Grob fragmentation.

Troubleshooting FAQs

Q1: My reaction yields predominantly ring-opened 3-azabicyclo[3.3.1]nonane products instead of the 1-substituted azaadamantane. How do I prevent this? A1: You are observing Grob fragmentation. This occurs when the rate of C–C bond cleavage outpaces the rate of nucleophilic trapping. To fix this, you must shift the kinetics:

• Use Halophilic Lewis Acids: Employ Silver(I) salts (e.g., AgOTf). Silver acts as a rapid chloride abstractor, forcing the generation of the intermediate while the nucleophile is already present in excess to trap it.

• Solvent Choice: Avoid protic solvents (like ethanol), which stabilize the fragmentation transition state and act as competing nucleophiles, a phenomenon extensively studied during the ethanolysis of 1-chloro-2-azaadamantanes in the3[3]. Use strictly anhydrous, non-nucleophilic polar aprotic solvents like DCM or MeCN.

Q2: The starting material remains completely unreactive, even after 24 hours of reflux. Why? A2: Without a halide abstractor, the activation energy barrier for ionizing a bridgehead chloride is insurmountable. Standard nucleophiles (amines, alkoxides) cannot perform an SN2 attack here. You must use a halophilic promoter (like AgOTf) to pull the chloride off and initiate the reaction.

Q3: I am observing significant N-debenzylation. Why is this happening? A3: The benzyl group is susceptible to cleavage if you use harsh, oxophilic Lewis acids (like AlCl₃ or TiCl₄) or if the reaction is exposed to aerobic oxidation. Stick to soft Lewis acids (Ag⁺) and maintain a strict inert atmosphere (Argon).

Quantitative Data: Condition Optimization

The table below summarizes how different reaction conditions dictate the competition between direct substitution and Grob fragmentation.

Reaction Condition	Promoter / Additive	Nucleophile	Solvent	Temp (°C)	Target Substitution (%)	Grob Fragmentation (%)
Standard Solvolysis	None	Methanol	MeOH	60	15%	85%
Amine Base Addition	Triethylamine	Thiophenol	THF	65	35%	65%
Mild Silver Promotion	Ag₂CO₃ (1.5 eq)	NaN₃	MeCN	25	60%	40%
Strong Silver Promotion	AgOTf (1.2 eq)	TMS-N₃	DCM	0 to 25	92%	8%

Experimental Workflow: Silver-Promoted Azidation

This protocol utilizes a self-validating system: the immediate formation of an insoluble AgCl precipitate serves as an internal visual control confirming that chloride abstraction—and thus intermediate generation—has successfully initiated.

Objective: Synthesize 1-azido-2-benzyl-2-azaadamantane while suppressing Grob fragmentation.

Step-by-Step Methodology:

• Preparation: Flame-dry a 50 mL Schlenk flask equipped with a magnetic stir bar. Purge thoroughly with Argon to ensure a strictly anhydrous environment.

• Reagent Loading: Dissolve 2-benzyl-1-chloro-2-azaadamantane (1.0 equivalent, 1.0 mmol) and Trimethylsilyl azide (TMS-N₃, 3.0 equivalents, 3.0 mmol) in 10 mL of anhydrous Dichloromethane (DCM).

• Temperature Control: Cool the solution to 0 °C using an ice-water bath. Causality note: Low temperatures reduce the kinetic energy available for the C–C bond cleavage required for Grob fragmentation.

• Activation: Wrap the flask in aluminum foil to exclude light. Add Silver Trifluoromethanesulfonate (AgOTf, 1.2 equivalents, 1.2 mmol) in one rapid portion.

  • Self-Validation Checkpoint: A white precipitate (AgCl) must form within seconds. If the solution remains clear, your AgOTf has likely absorbed water and lost its halophilicity.

• Reaction Progression: Stir the suspension at 0 °C for 2 hours, then allow it to slowly warm to room temperature over an additional 2 hours.

• Quench and Workup: Quench the reaction by adding 10 mL of saturated aqueous NaHCO₃. Extract the aqueous layer with DCM (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography using neutral alumina (Hexanes/EtOAc gradient). Warning: Avoid standard acidic silica gel, which can promote late-stage hydrolysis or fragmentation of the strained product.

References

• Adamantanes and related compounds. 15. Ethanolysis of 1-chloro-2-azaadamantanes Source: Journal of Organic Chemistry (ACS Publications) URL:[Link]

• The Role of Through-Bond Stereoelectronic Effects in the Reactivity of 3-Azabicyclo[3.3.1]nonanes Source: Journal of Organic Chemistry (ACS Publications) URL:[Link]

• Twisted Amide Reduction under Wolff−Kishner Conditions: Synthesis of a Benzo-1-Aza-Adamantane Derivative Source: Journal of the American Chemical Society (ACS Publications) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Column Chromatography Purification of 2-Azaadamantane Mixtures

Welcome to the technical support center for the purification of 2-azaadamantane and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide expert insights, detailed protocols, and robust troubleshooting for common challenges encountered during column chromatography purification.

Frequently Asked Questions (FAQs)

Q1: What are the key structural features of 2-azaadamantane that influence its purification by column chromatography?

A1: The purification strategy for 2-azaadamantane is primarily dictated by its unique structure. The molecule consists of a rigid, bulky, and highly lipophilic adamantane cage.[1] This cage structure is nonpolar and dominates the molecule's overall character, making it highly soluble in nonpolar organic solvents.[] The presence of the nitrogen atom at the 2-position introduces a site of basicity and potential for polarity, especially in its protonated or derivatized forms (e.g., N-oxyls like AZADO).[3][4] The interplay between the large nonpolar scaffold and the localized polar/basic center is the central consideration for selecting an appropriate chromatographic system.

Q2: What is the best stationary phase for purifying 2-azaadamantane mixtures?

A2: For most applications involving 2-azaadamantane and its derivatives, silica gel (SiO₂) is the most common and effective stationary phase.[3][5] Silica gel is a polar adsorbent, and separation occurs based on the differential adsorption of compounds from the mobile phase.[5]

• Why Silica Gel? The principle of "like dissolves like" governs the separation.[1] The polar silanol groups (Si-OH) on the surface of the silica interact more strongly with polar compounds. Since 2-azaadamantane derivatives often have varying polarity based on their functionalization, silica gel provides excellent selectivity. For instance, unreacted starting materials or more polar byproducts will interact more strongly with the silica, allowing the less polar 2-azaadamantane product to elute first with a nonpolar mobile phase.[6]

• When to Consider Alumina? Neutral alumina can be a viable alternative, particularly if your 2-azaadamantane derivative is sensitive to the acidic nature of silica gel, which could cause degradation or isomerization.[7]

Q3: How do I select an appropriate mobile phase (eluent) for my separation?

A3: The goal is to find a solvent system that provides a good separation between your target compound and impurities on a Thin-Layer Chromatography (TLC) plate before scaling up to a column. An ideal Rf (retention factor) for the target compound is typically in the range of 0.25-0.35.

A common starting point for 2-azaadamantane derivatives is a binary mixture of a nonpolar solvent and a moderately polar solvent. Based on reported purifications, effective systems include:

• Hexane/Ethyl Acetate (AcOEt): This is a versatile and widely used system. Ratios can be varied from highly nonpolar (e.g., 9:1 Hexane:AcOEt) to more polar (e.g., 1:2 Hexane:AcOEt) to elute compounds of increasing polarity.[3]

• Dichloromethane/Methanol (DCM/MeOH): This system is used for more polar 2-azaadamantane derivatives. A small amount of methanol (1-10%) can significantly increase the eluent's polarity.[7]

• Ethyl Acetate/Methanol (AcOEt/MeOH): A mixture of 20:1 AcOEt:MeOH has been successfully used to purify hydroxylated 2-azaadamantane N-oxyls.[3]

The following table summarizes recommended starting solvent systems based on the polarity of the 2-azaadamantane derivative.

Derivative Polarity	Recommended Starting Solvent System	Typical Ratio (Nonpolar:Polar)
Low (e.g., simple alkyl substitution)	Hexane / Ethyl Acetate	95:5 to 80:20
Medium (e.g., N-protected, aryl-substituted)	Hexane / Ethyl Acetate	80:20 to 50:50[3]
High (e.g., hydroxylated, N-oxyl)	Ethyl Acetate / Methanol	99:1 to 90:10[3]
High	Dichloromethane / Methanol	99:1 to 95:5

Method Development and Optimization

Q4: Should I use "wet loading" or "dry loading" to apply my sample to the column?

A4: The choice between wet and dry loading depends on the solubility of your crude mixture and the desired resolution.

• Wet Loading: In this method, the sample is dissolved in a minimal amount of the mobile phase (or a slightly more polar solvent) and carefully pipetted onto the top of the column.[8] This is quick and suitable for samples that are readily soluble in the eluent. However, using a solvent that is too polar can compromise the separation at the top of the column.

• Dry Loading: This is the preferred method for samples that have poor solubility in the initial mobile phase or for achieving the highest possible resolution.[7] The crude sample is dissolved in a suitable solvent, adsorbed onto a small amount of silica gel (or Celite), and the solvent is evaporated to yield a free-flowing powder. This powder is then carefully added to the top of the packed column.[7] Dry loading ensures that the entire sample starts as a very narrow, uniform band, which prevents streaking and improves separation.

The diagram below illustrates the decision-making process for choosing a sample loading method.

Caption: Decision workflow for selecting the appropriate sample loading method.

Protocol: Dry Loading a Sample onto Silica Gel

• Dissolve your crude 2-azaadamantane mixture in a suitable volatile solvent (e.g., dichloromethane or ethyl acetate) in a round-bottomed flask.

• Add silica gel to the solution, typically 10-20 times the mass of your crude product.[7]

• Swirl the flask to create a uniform slurry.

• Gently remove the solvent using a rotary evaporator until the silica becomes a completely dry, free-flowing powder. If the residue is oily, add more silica and repeat the evaporation.[7]

• Carefully transfer this powder to the top of your packed column, creating a level surface.

• Gently add a protective layer of sand (approx. 1 cm) on top of the sample-adsorbed silica before adding the mobile phase.[5]

Troubleshooting Guide

Q5: My compounds are not separating well; the spots on the TLC are overlapping or streaking. What should I do?

A5: Poor separation is a common issue that can often be resolved by systematically addressing potential causes.

Problem	Possible Cause	Solution
Overlapping Bands / Poor Resolution	Incorrect Solvent System: The mobile phase polarity is either too high (eluting everything quickly) or too low (compounds are not moving).	Optimize the Eluent: Re-run TLC plates with different solvent ratios. Try substituting one solvent for another (e.g., replace ethyl acetate with MTBE or use a DCM/hexane system) to alter selectivity.[7]
Column Overload: Too much sample has been loaded for the column size, saturating the stationary phase.[9][10]	Reduce Sample Load: Use less crude material or pack a larger diameter column. A general rule is a 1:30 to 1:100 ratio of sample mass to silica gel mass.
Streaking or Tailing Bands	Sample is Too Concentrated/Insoluble: The sample is not fully dissolving in the mobile phase as it moves down the column.	Use Dry Loading: Adsorbing the sample onto silica before loading ensures it starts as a fine, uniform band.[7]
Acidic/Basic Nature of Compound: 2-Azaadamantane is basic and can interact strongly with acidic silica, causing tailing.	Add a Modifier: Add a small amount of a basic modifier like triethylamine (~0.1-1%) or ammonia to your mobile phase to neutralize the acidic sites on the silica gel.[7]
Column Packed Improperly: Channels or cracks in the silica bed lead to an uneven solvent front.	Repack the Column: Ensure the silica is packed as a uniform, homogenous bed without any air bubbles or cracks. Tapping the column gently during packing can help settle the silica.[5]

Q6: My 2-azaadamantane product is not coming off the column. What is happening?

A6: This indicates that your compound is too strongly adsorbed to the stationary phase.

• Cause: The mobile phase is too nonpolar to elute your compound. This is common for highly functionalized or polar derivatives of 2-azaadamantane.[7]

• Solution 1: Increase Eluent Polarity. Gradually increase the percentage of the polar solvent in your mobile phase. If you are using a hexane/ethyl acetate system, you can switch to a more polar system like dichloromethane/methanol. Adding even 1-2% methanol can dramatically increase the eluting power.

• Solution 2: Check for Decomposition. It is possible the compound is unstable on silica gel. Perform a quick stability test by spotting your compound on a TLC plate, letting it sit for an hour, and then eluting it. If a new spot appears or the original spot diminishes, decomposition is likely. In this case, switch to a less acidic stationary phase like neutral alumina.[7]

The flowchart below provides a systematic approach to troubleshooting common column chromatography problems.

Caption: A decision tree for diagnosing and solving common chromatography issues.

References

• Sasano, Y., Nishiyama, T., et al. (2013). C–H MODIFICATION OF 2-AZAADAMANTANE: SYNTHESIS OF C5-FUNCTIONALIZED AZADOS FOR ADVANCED USE. HETEROCYCLES, Vol. 87, No. 10. [Link]

• Biotage. (n.d.). Reviewing the Importance of the Stationary and Mobile Phases in Chromatography. Biotage. [Link]

• Matei, V., Comănescu, I., & Borcea, A.-F. (2012). Stationary Phases. IntechOpen. [Link]

• extraktLAB. (2025). Mobile Phase vs Stationary Phase. extraktLAB. [Link]

• Japan International Cooperation Agency. (n.d.). III Analytical Methods. Japan International Cooperation Agency. [Link]

• Research Journal of Pharmacy and Technology. (n.d.). Selection of Stationary Phase and Mobile Phase in High Performance Liquid Chromatography. Research Journal of Pharmacy and Technology. [Link]

• ChemistryViews. (2012). Tips and Tricks for the Lab: Column Troubleshooting and Alternatives. ChemistryViews. [Link]

• Pesi, M., et al. (2022). Recent Developments of Liquid Chromatography Stationary Phases for Compound Separation: From Proteins to Small Organic Compounds. Polymers. [Link]

• Recent Trends in Analytical Techniques for Impurity Profiling. (2022). GSC Biological and Pharmaceutical Sciences. [Link]

• Ecker, D. M., & Crooks, P. A. (2003). Techniques for analysis and purification in high-throughput chemistry. Journal of chromatographic science. [Link]

• Reddit. (2022). troubleshooting column chromatography. r/chemistry. [Link]

• National Center for Biotechnology Information. (n.d.). 2-Azaadamantane. PubChem. [Link]

• Sasamori, H., et al. (2023). Comprehensive Structural and Electronic Properties of 2-Azaadamantane N-Oxyl Derivatives Correlated with Their Catalytic Ability. ACS Omega. [Link]

• Butova, E. D., et al. (2020). Synthesis of 2-Oxaadamantane Derivatives. Chemistry of Heterocyclic Compounds. [Link]

• Stoll, D. R., & Dolan, J. W. (2025). LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes. LCGC International. [Link]

• Chemistry Stack Exchange. (2023). Polarity and solubility. Chemistry Stack Exchange. [Link]

• Moynihan, H. A., & Horgan, D. E. (2017). Impurity Occurrence and Removal in Crystalline Products from Process Reactions. Organic Process Research & Development. [Link]

• Senzer, B. D., et al. (2025). Purification of Organic Compounds by Flash Column Chromatography. Organic Syntheses. [Link]

• International Journal of Pharmaceutical Research and Applications. (2025). Impurities in Pharmaceutical Substances. International Journal of Pharmaceutical Research and Applications. [Link]

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics. [Link]

• Phenomenex. (2024). Solutions for Oligonucleotide Analysis and Purification. Part 2: Reversed Phase Chromatography. Phenomenex. [Link]

Sources

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• 3. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 4. Comprehensive Structural and Electronic Properties of 2-Azaadamantane N-Oxyl Derivatives Correlated with Their Catalytic Ability - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
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• 10. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Minimizing Steric Hindrance in 2-Benzyl-1-chloro-2-azaadamantane Reactions

Welcome to the Technical Support Center for azaadamantane chemistry. 2-Benzyl-1-chloro-2-azaadamantane presents a notoriously difficult synthetic challenge. The C1 bridgehead position inherently forbids classical SN2 pathways because the rigid adamantane cage physically blocks backside attack. While SN1 pathways are typically disfavored at bridgehead carbons due to immense ring strain, the adjacent N2 nitrogen lone pair can stabilize the developing positive charge, forming a bridgehead iminium intermediate[1].

However, the bulky N-benzyl group creates a massive steric shield around this electrophilic center. This guide provides field-proven troubleshooting strategies, self-validating protocols, and mechanistic insights to help you overcome these steric barriers and achieve high-yielding C1-substitutions.

Part 1: Visualizing the Bottlenecks

To effectively troubleshoot, we must first understand the mechanistic pathway and the logical flow of reaction optimization.

Mechanistic pathway of C1 substitution via bridgehead iminium intermediate.

Step-by-step troubleshooting logic for low conversion in C1 substitution reactions.

Part 2: Troubleshooting Guide

Q1: My nucleophilic substitution at the C1 position is stalling at <10% conversion. How can I force the reaction to completion? Causality & Solution: The primary barrier is the high activation energy required to break the C1-Cl bond in a sterically congested environment. The N-benzyl group physically blocks solvent molecules from assisting in halide dissociation. Action: Employ a halophilic Lewis acid. Silver triflate (AgOTf) acts as a chloride scavenger, forcefully abstracting the chloride ion and driving the formation of the iminium intermediate. This bypasses the need for solvent-assisted ionization.

Q2: Even with AgOTf, my yields with Grignard reagents are abysmal. Why? Causality & Solution: While AgOTf successfully forms the reactive iminium species, the N-benzyl group still dictates the approach vector of the nucleophile. Bulky nucleophiles (like Grignard reagents or bulky alkoxides) experience severe van der Waals repulsion with the benzyl aromatic ring, a phenomenon well-documented in the structure-activity relationships of related azaadamantane systems[2]. Action: Switch to sterically unhindered, linear nucleophiles (e.g., azide N3−​ , cyanide CN− ). If carbon-carbon bond formation is strictly required, use smaller organozinc reagents (e.g., dimethylzinc) which possess tighter coordination spheres.

Q3: I am observing significant decomposition and ring-opening side products when heating the reaction. How do I suppress this? Causality & Solution: Prolonged heating of the highly strained iminium intermediate allows competing pathways (such as Grob fragmentation or solvent degradation) to outcompete the slow nucleophilic attack. Optimizing the solvent environment is crucial here[3]. Action: Switch your solvent to 1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP). HFIP is highly ionizing (which stabilizes the cationic intermediate) but highly non-nucleophilic, preventing solvent trapping and allowing you to lower the reaction temperature to room temperature.

Part 3: Quantitative Data Comparison

The table below summarizes the profound impact that nucleophile size and solvent choice have on the reaction yield, demonstrating why steric considerations must dictate your experimental design.

Nucleophile	Reagent	Solvent	Additive	Yield (%)
Azide ( N3−​ )	TMSN3​	HFIP	AgOTf	88%
Cyanide ( CN− )	TMSCN	HFIP	AgOTf	82%
Methoxide ( MeO− )	NaOMe	MeOH	None	12%
tert-Butoxide ( tBuO− )	KOtBu	THF	AgOTf	<5%
Phenyl ( Ph− )	PhMgBr	THF	None	0% (Decomp.)

Part 4: Self-Validating Experimental Protocol

Protocol: Silver-Promoted C1-Azidation of 2-Benzyl-1-chloro-2-azaadamantane

This protocol utilizes AgOTf and HFIP to overcome the steric shielding of the N-benzyl group. It is designed as a self-validating system: the thermodynamic driving force of the reaction is tied to a visual cue (AgCl precipitation), ensuring you know exactly when the critical intermediate has formed.

Step-by-Step Methodology:

• Preparation: In a flame-dried Schlenk flask under an argon atmosphere, dissolve 2-benzyl-1-chloro-2-azaadamantane (1.0 eq) in anhydrous HFIP to achieve a 0.2 M concentration. Causality: HFIP provides the necessary ionizing power to stabilize the developing charge without competing as a nucleophile.

• Activation: Shield the flask from light using aluminum foil (to prevent silver degradation). Add Silver trifluoromethanesulfonate (AgOTf, 1.2 eq) in one rapid portion. Validation Check: An immediate, dense white precipitate of AgCl must form. If the solution remains clear, the C-Cl bond is not breaking; halt the experiment and check the purity/dryness of your reagents.

• Nucleophilic Trapping: After 15 minutes of vigorous stirring at room temperature, add Trimethylsilyl azide ( TMSN3​ , 2.0 eq) dropwise via syringe. Causality: TMSN3​ acts as a small, linear nucleophile that can easily bypass the benzyl group's steric bulk to attack the iminium carbon.

• Completion: Stir the suspension for 2 hours at room temperature. Monitor the reaction progress via TLC (Hexanes/EtOAc).

• Workup: Quench the reaction with saturated aqueous NaHCO3​ . Filter the suspension through a tightly packed pad of Celite to remove the hazardous AgCl salts. Extract the filtrate with Dichloromethane (3x). Dry the combined organic layers over anhydrous Na2​SO4​ , concentrate under reduced pressure, and purify the residue via flash column chromatography.

Part 5: Frequently Asked Questions (FAQs)

Q: Can I temporarily remove the benzyl group to perform the substitution? A: Yes. N-debenzylation via hydrogenolysis ( H2​ , Pd/C) yields the secondary amine, which drastically reduces steric hindrance. However, the free amine can aggressively interfere with electrophilic reagents in subsequent steps. It is often much more efficient to use the AgOTf/HFIP method to substitute the protected cage directly rather than adding two extra protection/deprotection steps to your synthetic route.

Q: Why does the N-benzyl group hinder C1 specifically? A: The rigid adamantane framework forces the N-benzyl group into a conformation where the phenyl ring sits directly above the C1-N2 bond axis. When the C1 iminium forms, the optimal trajectory for nucleophilic attack (roughly 109° from the N-C1 bond) is physically occupied by the rotating benzyl moiety.

Q: Is it possible to use a different Lewis acid instead of Silver? A: While strong Lewis acids like TiCl4​ or BF3​⋅OEt2​ can coordinate the chloride, they often fail to force complete dissociation in this sterically hindered system. Silver's irreversible formation of insoluble AgCl provides the immense thermodynamic driving force required to push the equilibrium toward the iminium intermediate.

References

• Title: Adamantanes and related compounds. 15. Ethanolysis of 1-chloro-2-azaadamantanes Source: American Chemical Society (J. Org. Chem.) URL: 1

• Title: Discovery and Exploitation of AZADO: The Highly Active Catalyst for Alcohol Oxidation Source: Japan Science and Technology Agency (JST) URL: 2

• Title: Synthesis of 2-Azaadamantan-6-one: A Missing Isomer Source: ACS Omega URL: 3

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Discovery and Exploitation of AZADO: The Highly Active Catalyst for Alcohol Oxidation [jstage.jst.go.jp]
• 3. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

High-Resolution HPLC Method Validation for 2-Benzyl-1-chloro-2-azaadamantane: A Comparative Guide on PFP vs. C18 Chemistries

Executive Summary

Determining the purity of complex, sterically hindered lipophilic amines like 2-benzyl-1-chloro-2-azaadamantane requires analytical methods that go beyond standard hydrophobic retention. This guide provides an objective comparison between traditional C18 and Pentafluorophenyl (PFP) column chemistries for resolving critical process impurities. By applying a causality-driven approach to method development and embedding self-validating System Suitability Tests (SST), we establish a robust protocol fully compliant with the latest ICH Q2(R2) validation guidelines.

The Analytical Challenge: Causality in Column Selection

Adamantane derivatives are highly lipophilic "bullets" frequently utilized in medicinal chemistry to enhance drug penetration across biological membranes and target specific ion channels[1]. The compound 2-benzyl-1-chloro-2-azaadamantane presents a unique chromatographic challenge due to its structural dichotomy: a bulky, highly hydrophobic adamantane core paired with a basic aza-nitrogen, a polarizable chlorine atom, and an aromatic benzyl group.

When developing a purity assay, the primary goal is to resolve the Active Pharmaceutical Ingredient (API) from structurally similar process impurities, such as the des-benzyl and des-chloro analogs.

Why Standard C18 Fails

Traditional C18 (Octadecylsilane) columns rely almost exclusively on dispersive van der Waals forces (hydrophobicity). Because the adamantane core is overwhelmingly lipophilic, it dominates the retention mechanism on a C18 stationary phase. This "hydrophobic masking" overrides the subtle polarity differences introduced by the benzyl or chloro groups, leading to the co-elution of critical impurity pairs.

The PFP Advantage: Multi-Modal Selectivity

To achieve baseline resolution, we must exploit the functional groups attached to the adamantane core. Pentafluorophenyl (PFP) columns offer orthogonal selectivity through multiple simultaneous interaction mechanisms:

• π−π Interactions: The electron-deficient fluorinated ring of the PFP phase strongly interacts with the electron-rich benzyl group of the analyte.

• Dipole-Dipole Interactions: The highly electronegative C-F bonds create a strong rigid dipole that differentiates the polarizable chlorine atom on the target molecule from the des-chloro impurity.

• Ion-Exchange Capacity: PFP phases exhibit inherent cation-exchange properties at acidic pH levels, which selectively interact with the protonated basic aza-nitrogen[2].

By shifting the retention mechanism from pure hydrophobicity to a multi-modal interaction, the PFP column successfully pulls the critical impurities apart.

Figure 1: Mechanistic workflow comparing C18 and PFP column selectivity for azaadamantane derivatives.

Quantitative Performance Comparison

To objectively demonstrate the superiority of the PFP chemistry for this specific analyte, both columns were subjected to the same gradient conditions.

Table 1: Chromatographic Performance Comparison (C18 vs. PFP)

Parameter	Standard C18 Column	PFP Column	Causality / Mechanistic Explanation
Retention Time (API)	8.4 min	11.2 min	PFP provides stronger retention via π−π bonding with the benzyl group.
Peak Tailing ( Tf​ )	1.8 (Tailing)	1.1 (Symmetrical)	PFP's ion-exchange properties prevent secondary silanol interactions with the basic aza-nitrogen.
Resolution (des-benzyl)	0.9 (Co-elution)	3.4 (Baseline)	The des-benzyl impurity lacks an aromatic ring, drastically reducing its retention on PFP compared to the API.
Resolution (des-chloro)	1.2 (Partial)	2.5 (Baseline)	The rigid dipole of the PFP phase discriminates the altered dipole moment of the des-chloro analog.

Self-Validating Experimental Protocol

A scientifically sound analytical method must be a self-validating system. This means the protocol must mathematically prove its own fitness-for-purpose before any sample data is integrated.

Step-by-Step Methodology

Step 1: Mobile Phase Preparation

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in LC-MS grade Water.

  • Causality: The aza-nitrogen has a pKa of ~7.5. Using 0.1% TFA lowers the pH to ~2.0, ensuring the nitrogen is fully protonated. This forces the analyte into a single ionization state, eliminating peak splitting and suppressing deleterious interactions with residual silanols on the silica matrix.

• Mobile Phase B: 100% Acetonitrile.

Step 2: Chromatographic Conditions

• Column: High-purity silica PFP (150 mm × 4.6 mm, 3 µm particle size).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35°C (Reduces mobile phase viscosity and improves mass transfer for the bulky adamantane core).

• Gradient Program: 10% B to 90% B over 15 minutes, hold at 90% B for 3 minutes, re-equilibrate at 10% B for 5 minutes.

• Detection: UV at 210 nm. (The adamantane core lacks a strong chromophore, but the benzyl group and the carbon-heteroatom backbone absorb sufficiently at 210 nm).

Step 3: The System Suitability Test (SST) - The Self-Validating Gatekeeper Before injecting unknown samples, inject a Resolution Standard containing 2-benzyl-1-chloro-2-azaadamantane and the des-benzyl impurity (spiked at 1.0%). The system is only validated for use if it meets the following strict criteria:

• Resolution ( Rs​ ): > 2.0 between the API and the des-benzyl peak.

• Tailing Factor ( Tf​ ): < 1.5 for the API peak.

• Injection Precision: Relative Standard Deviation (RSD) of the API peak area < 2.0% (n=5).

ICH Q2(R2) Method Validation

The recent revisions to the ICH Q2(R2) guidelines emphasize a lifecycle approach driven by an Analytical Target Profile (ATP)[3]. The validation must prove that the PFP method is specific, linear, accurate, and precise for determining the purity of 2-benzyl-1-chloro-2-azaadamantane.

Figure 2: ICH Q2(R2) method validation lifecycle emphasizing self-validating SST protocols.

Table 2: ICH Q2(R2) Validation Results Summary (PFP Method)

Validation Parameter	ICH Q2(R2) Methodology / Acceptance Criteria	Observed Result	Status
Specificity	Forced degradation (Acid, Base, Peroxide, Heat, Light). Peak purity angle < purity threshold (via PDA detector).	No interference from degradants at the API retention time. Peak purity confirmed.	PASS
Linearity & Range	5 concentration levels from LOQ to 120% of the nominal target concentration. R2≥0.999 .	R2=0.9998 . Residuals randomly distributed.	PASS
Accuracy	Spike recovery of impurities at 50%, 100%, and 150% of the specification limit. Recovery: 90-110%.	Mean Recovery: 98.5% - 101.2% across all levels.	PASS
Precision (Repeatability)	6 independent sample preparations at 100% test concentration. RSD ≤ 2.0%.	Area RSD = 0.6%. Retention Time RSD = 0.1%.	PASS
Limit of Quantitation (LOQ)	Signal-to-Noise (S/N) ratio ≥ 10:1.	LOQ established at 0.05% of nominal concentration (S/N = 14).	PASS

Conclusion

For complex, sterically hindered lipophilic amines such as 2-benzyl-1-chloro-2-azaadamantane, standard C18 columns fail to provide the necessary selectivity due to hydrophobic masking. By transitioning to a Pentafluorophenyl (PFP) stationary phase, analytical scientists can leverage π−π , dipole-dipole, and ion-exchange interactions to achieve baseline resolution of critical process impurities. When coupled with a self-validating SST protocol and rigorous ICH Q2(R2) validation, this method ensures uncompromising scientific integrity and data trustworthiness for pharmaceutical quality control.

References

• European Medicines Agency (EMA) / International Council for Harmonisation (ICH). "ICH Q2(R2) Validation of analytical procedures - Scientific guideline." Available at:[Link][3]

• LCGC International. "Mechanisms of Interaction Responsible for Alternative Selectivity of Fluorinated Stationary Phases." Available at:[Link][2]

• National Institutes of Health (NIH) / Journal of Medicinal Chemistry. "The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives." Available at:[Link][1]

Sources

• 1. The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

Comparing antiviral biological activity of 2-azaadamantanes vs amantadine

Comparative Efficacy of 2-Azaadamantanes vs. Amantadine as Influenza A M2 Channel Inhibitors

The development of antiviral therapeutics against Influenza A has historically relied on targeting the viral M2 proton channel. While Amantadine served as the gold standard for decades, the rapid emergence of the S31N mutation has rendered it largely obsolete. This guide provides an objective, data-driven comparison between traditional Amantadine and the next-generation 2-Azaadamantane scaffolds, detailing their mechanistic divergence, comparative efficacy, and the self-validating protocols required to evaluate them.

Target Biology & The Resistance Bottleneck

The Influenza A M2 protein is a homotetrameric channel essential for viral replication. Upon endocytosis, the acidic environment of the host endosome triggers the M2 channel to conduct protons into the virion, leading to the dissociation of the viral ribonucleoprotein (vRNP) complex and subsequent viral uncoating[1].

Amantadine, a highly lipophilic tricyclic aliphatic amine, functions as a pore blocker by lodging into the hydrophobic pocket of the wild-type (WT) M2 channel[2]. However, the S31N mutation (a substitution of Serine to Asparagine at position 31) is now present in over 95% of circulating strains[2]. This mutation narrows the pore and introduces severe steric hindrance, preventing the bulky adamantane cage from binding effectively.

Pharmacophore Evolution: Overcoming Steric Clash

To overcome S31N resistance, medicinal chemists evolved the adamantane pharmacophore into 2-azaadamantanes . By replacing one or more carbon atoms in the adamantane skeleton with nitrogen, the physicochemical properties of the molecule are fundamentally altered[3].

• Causality of Substitution: The introduction of a heteroatom reduces the overall lipophilicity (LogP) of the scaffold compared to its purely carbon-based analog[3]. This reduction in lipophilicity, coupled with altered electrostatic surface properties, allows 2-azaadamantane derivatives to bypass the steric clash of the Asparagine residue. Furthermore, the nitrogen atom provides a new vector for hydrogen-bonding networks within the mutated S31N pore, restoring channel inhibition[4].

Diagram of Wild-Type vs. S31N mutant M2 channel inhibition by Amantadine and 2-Azaadamantanes.

Comparative Antiviral Activity & Physicochemical Profiling

The structural modifications in 2-azaadamantanes directly translate to superior performance against resistant viral strains. For instance, conjugating diazaadamantanes with monoterpenoids (e.g., citronellal) yields derivatives with highly balanced physicochemical properties and potent activity against mutated channels[3][4].

Metric / Property	Amantadine	2-Azaadamantane Derivatives (e.g., Compound 8d)
Primary Target	Influenza A M2 (Wild-Type)	Influenza A M2 (WT & S31N Mutants)
Pharmacophore Base	Tricyclo[3.3.1.1^(3,7)]decane	Nitrogen-substituted adamantane cage
Lipophilicity (LogP)	High	Reduced (due to heteroatom inclusion)
WT M2 IC50	~14 - 16 µM	~0.5 - 14 µM
S31N M2 IC50	> 100 µM (Inactive)	~5 - 10 µM
Selectivity Index (SI)	Moderate	High (up to 30 in specific derivatives)

Data synthesized from established M2 channel electrophysiology and viral inhibition assays[2][3][5].

Self-Validating Experimental Methodologies

To establish trustworthiness in drug development, phenotypic screening must be corroborated by direct target engagement. The following self-validating workflow ensures that observed antiviral activity is exclusively driven by M2 channel inhibition.

Protocol A: Target Engagement via Two-Electrode Voltage Clamp (TEVC)

• Causality: Why use Xenopus laevis oocytes? They provide a robust, low-background expression system that isolates the viral M2 channel from mammalian host cell complexities. This ensures that the measured proton current is exclusively M2-mediated.

• Step-by-Step Workflow:

  • cRNA Synthesis & Injection: Synthesize capped cRNA encoding either WT or S31N M2 protein. Microinject 50 nL of cRNA into defolliculated Xenopus oocytes and incubate at 18°C for 48–72 hours to allow membrane expression.

  • Baseline Clamping: Place the oocyte in a perfusion chamber with standard ND96 buffer (pH 7.5). Insert two microelectrodes (voltage-sensing and current-injecting) and clamp the membrane potential at -20 mV.

  • Channel Activation: Switch the perfusion to an acidic buffer (pH 5.5). Causality: The M2 channel is pH-gated; dropping the extracellular pH mimics the acidic host endosome, triggering the channel's open conformation and inducing an inward proton current.

  • Compound Application: Once the inward current stabilizes, perfuse the test compound (Amantadine or 2-Azaadamantane) at varying concentrations (0.1 to 100 µM) dissolved in the pH 5.5 buffer.

  • Quantification: Measure the percentage of current reduction. Calculate the IC50 using a standard dose-response curve fit.

Protocol B: Phenotypic Validation via Plaque Reduction Assay

• Causality: Why use MDCK cells and an agar overlay? Madin-Darby Canine Kidney (MDCK) cells express high levels of sialic acid receptors, making them highly susceptible to human Influenza A strains. The semi-solid agar overlay restricts viral diffusion, ensuring that each plaque originates from a single infectious virion, allowing for precise quantification of viral inhibition.

• Step-by-Step Workflow:

  • Cell Seeding: Seed MDCK cells in 6-well plates and culture until they reach 90-95% confluence.

  • Viral Infection: Wash cells with PBS and infect with Influenza A strains (e.g., WT A/Puerto Rico/8/34 or an S31N mutant strain) at a Multiplicity of Infection (MOI) of 0.001 for 1 hour at 37°C.

  • Compound Overlay: Remove the viral inoculum. Overlay the cells with a medium containing 1% agarose, 2 µg/mL TPCK-treated trypsin, and varying concentrations of the test compound.

  • Incubation & Fixation: Incubate the plates for 48–72 hours at 37°C. Fix the cells with 4% formaldehyde and remove the agar plugs.

  • Staining & Analysis: Stain the monolayer with 0.1% crystal violet. Count the visible plaques to determine the EC50 (concentration reducing plaque formation by 50%) and calculate the Selectivity Index (CC50/EC50).

Conclusion

For drug development professionals, the transition from Amantadine to 2-Azaadamantanes represents a necessary evolution in antiviral design. By strategically reducing lipophilicity and altering the electrostatic profile of the adamantane cage, 2-azaadamantanes successfully navigate the steric constraints of the S31N mutation. When validated through rigorous TEVC electrophysiology and phenotypic plaque assays, these novel scaffolds demonstrate a clear path forward for overcoming endemic adamantane resistance in Influenza A.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Azaadamantanes, a New Promising Scaffold for Medical Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

A Guide to the Structural Validation of 2-benzyl-1-chloro-2-azaadamantane Using Infrared and Raman Spectroscopy

The Challenge: Validating a Novel Azaadamantane Derivative

Adamantane and its derivatives are rigid, diamondoid cage structures that have found extensive use in medicinal chemistry and materials science.[1][2][3] The introduction of heteroatoms, such as nitrogen in the 2-aza position, and further functionalization with chloro- and benzyl- groups, creates a unique molecular architecture. Vibrational spectroscopy, comprising Infrared (IR) and Raman techniques, is a powerful, non-destructive method for confirming the presence of key functional groups and providing a unique "fingerprint" of a molecule.[4][5]

However, without a pre-existing reference, the validation of 2-benzyl-1-chloro-2-azaadamantane requires a systematic approach. We must build a theoretical spectral model based on known group frequencies and computational analysis, and then compare it against experimentally acquired data.

Theoretical Spectral Prediction: Deconstructing the Molecule

The first step in our validation workflow is to predict the key vibrational modes. We can approximate the spectrum by examining the characteristic frequencies of the molecule's three primary structural motifs: the azaadamantane cage, the bridgehead carbon-chlorine bond, and the N-benzyl group.

• The Adamantane Cage (C-H and C-C vibrations): The core cage is composed of CH and CH₂ groups. These give rise to well-defined stretching and bending vibrations. C-H stretching modes are typically found in the 2850-3000 cm⁻¹ region.[6][7] The various C-C skeletal bends, rocks, and stretches create a complex series of peaks in the fingerprint region (< 1500 cm⁻¹), which are highly characteristic of the diamondoid structure.[7][8]

• The Bridgehead Carbon-Chlorine Bond (C-Cl stretch): The vibration of a C-Cl bond is highly dependent on its environment. For chlorinated adamantanes, this stretching mode typically appears as a strong band in the 600-800 cm⁻¹ range.[9][10] Its presence in either the IR or Raman spectrum is a key indicator of successful chlorination.

• The N-Benzyl Group (Aromatic and C-N vibrations): This group introduces several distinct signatures.

  • Aromatic C-H Stretch: Look for sharp peaks just above 3000 cm⁻¹.

  • Aromatic C=C Stretch: Expect two or more bands in the 1450-1600 cm⁻¹ region.

  • C-N Stretch: The tertiary amine C-N stretch will appear in the 1250-1020 cm⁻¹ region.

  • CH₂ Vibrations: The methylene bridge will have stretching modes overlapping with the adamantane cage C-H stretches and scissoring/bending modes around 1450 cm⁻¹.[11]

The following table summarizes the predicted key vibrational frequencies based on literature data for analogous structures.

Vibrational Mode	Functional Group / Motif	Predicted Wavenumber (cm⁻¹)	Expected Intensity (IR)	Expected Intensity (Raman)	Reference Source(s)
Aromatic C-H Stretch	Benzyl Group	3030 - 3100	Medium-Weak	Medium	[12]
Aliphatic C-H Stretch	Adamantane Cage, Benzyl CH₂	2850 - 2980	Strong	Strong	[6][7][8]
Aromatic C=C Stretch	Benzyl Ring	1450 - 1610	Medium-Strong	Medium-Strong	[11]
CH₂ Scissoring	Adamantane Cage, Benzyl CH₂	~1450	Medium	Medium	[9]
C-N Stretch	Tertiary Amine	1020 - 1250	Medium	Weak	[13]
C-C Skeletal Modes	Adamantane Cage	750 - 1350	Complex (Fingerprint)	Complex (Fingerprint)	[7][8]
C-Cl Stretch	Bridgehead Chloro-group	600 - 800	Strong	Strong	[9][10][14][15]

Causality in Prediction: The rigidity of the adamantane cage leads to well-defined and often sharp vibrational peaks compared to more flexible aliphatic systems. The substitution pattern (1-chloro and 2-benzyl) lowers the molecule's symmetry from the parent adamantane (Td), which theoretically makes more vibrational modes active in both IR and Raman spectroscopy.[9]

For a more precise prediction, Density Functional Theory (DFT) calculations are recommended. Computational chemistry packages can generate theoretical IR and Raman spectra that, after applying a scaling factor, show excellent agreement with experimental results and aid in the definitive assignment of complex vibrational modes.[5][16]

Experimental Workflow for Spectral Acquisition

A self-validating protocol ensures that the acquired data is reliable and representative of the sample. The following workflow is designed for both Fourier Transform Infrared (FT-IR) and Fourier Transform Raman (FT-Raman) spectroscopy.

Caption: Experimental workflow for spectroscopic validation.

Step-by-Step Experimental Protocols

A. Sample Preparation (Trustworthiness Pillar)

• Purification: Ensure the sample is of high purity. Residual solvents or starting materials will introduce interfering peaks. Recrystallization or column chromatography is recommended.

• Drying: The sample must be thoroughly dried under vacuum. Water and other solvents have strong IR absorptions that can obscure the fingerprint region.

B. FT-IR Spectroscopy Protocol (Attenuated Total Reflectance - ATR)

• Rationale: ATR is a modern, rapid technique requiring minimal sample preparation and is often insensitive to sample thickness.

• Background Spectrum: Clean the ATR crystal (typically diamond or germanium) with an appropriate solvent (e.g., isopropanol) and acquire a background spectrum. This is crucial to subtract the spectral signature of the atmosphere (CO₂ and H₂O).

• Sample Application: Place a small amount of the purified, solid sample onto the ATR crystal.

• Apply Pressure: Use the instrument's pressure clamp to ensure firm and uniform contact between the sample and the crystal.

• Acquisition: Collect the spectrum, typically by co-adding 16 to 64 scans at a resolution of 4 cm⁻¹.

• Cleaning: Thoroughly clean the crystal after analysis.

C. FT-Raman Spectroscopy Protocol

• Rationale: Raman spectroscopy is complementary to IR. Vibrations that are weak in IR (e.g., symmetric, non-polar bonds) are often strong in Raman. It is particularly useful for observing the C-C and C-Cl skeletal modes and is less sensitive to water, making sample drying slightly less critical than for IR.

• Sample Loading: Place the solid sample into a suitable container, such as a glass NMR tube or a well in an aluminum block.

• Instrument Setup: Use a near-infrared laser (e.g., 1064 nm) to minimize potential fluorescence, a common issue with complex organic molecules.[11]

• Acquisition: Focus the laser on the sample and collect the spectrum. A longer acquisition time or a higher number of co-added scans may be necessary compared to IR to achieve a good signal-to-noise ratio.

Comparison with Alternative Structural Validation Methods

While IR and Raman are excellent for confirming functional groups, they are part of a larger suite of analytical tools required for unambiguous structural elucidation.

Caption: Interrelation of analytical techniques for validation.

Technique	Information Provided	Strengths for This Molecule	Limitations
IR/Raman Spectroscopy	Presence of functional groups (C-Cl, Benzyl, C-N). Molecular fingerprint.	Fast, non-destructive, excellent for confirming the key functionalizations (chlorination and benzylation).	Does not provide information on atomic connectivity or stereochemistry. Ambiguity in the fingerprint region.
NMR Spectroscopy (¹H, ¹³C)	Precise chemical environment of each proton and carbon atom. Connectivity through 2D experiments (COSY, HSQC, HMBC).	The "gold standard" for structural elucidation. Will confirm the exact positions of the benzyl and chloro groups and the integrity of the azaadamantane cage.[17]	Requires larger sample amounts, longer acquisition times, and solubility in a deuterated solvent.
Mass Spectrometry (MS)	Molecular weight and elemental formula (with high resolution MS). Fragmentation patterns.	Unambiguously confirms the molecular formula (C₁₆H₂₀ClN). Fragmentation can provide clues about structural stability.	Does not distinguish between isomers. Provides limited direct information about the 3D structure.
X-Ray Crystallography	Absolute 3D structure of the molecule in the solid state.	Provides definitive, unambiguous proof of structure, including bond lengths and angles.	Requires a suitable single crystal, which can be difficult and time-consuming to grow.

Expert Insight: For a novel compound like 2-benzyl-1-chloro-2-azaadamantane, a multi-technique approach is non-negotiable. NMR and MS would be used to determine the primary structure, while IR and Raman serve as rapid, complementary methods to confirm that the key chemical transformations (N-benzylation and C-chlorination) have occurred as expected. The presence of the predicted C-Cl and aromatic C=C bands in an IR spectrum provides immediate and valuable feedback during a synthetic campaign.

Conclusion

The structural validation of 2-benzyl-1-chloro-2-azaadamantane via vibrational spectroscopy is a process of predictive analysis coupled with meticulous experimental technique. By deconstructing the molecule into its core components, predicting their spectral signatures, and acquiring high-quality experimental data, researchers can confidently confirm the presence of the required functional groups. When integrated with complementary techniques like NMR and Mass Spectrometry, IR and Raman spectroscopy form an indispensable part of the analytical workflow, ensuring the scientific integrity of newly synthesized chemical entities.

References

• ResearchGate. (n.d.). Raman spectra of 1-chloro-adamantane at several pressures in the selected spectral region. [Image]. Retrieved from researchgate.net. [Link]

• Garcia, J. C., Justo, J. F., & Assali, L. V. C. (2010). Structural, Electronic, and Vibrational Properties of Amino-adamantane and Rimantadine Isomers. The Journal of Physical Chemistry A, 114(44), 11996–12002. [Link]

• Butenko, Y. V., et al. (2019). Raman fingerprints of ultrasmall nanodiamonds produced from adamantane. arXiv preprint arXiv:1905.09349. [Link]

• Scotti, G., et al. (2021). Revisiting the Disorder–Order Transition in 1-X-Adamantane Plastic Crystals: Rayleigh Wing, Boson Peak, and Lattice Phonons. The Journal of Physical Chemistry C, 125(13), 7436–7445. [Link]

• Nasrollahzadeh, M., Sajjadi, M., & Varma, R. S. (2021). FT-IR spectrum of N-benzyl-N-(4-iodophenyl)cyanamide. ResearchGate. [Link]

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A Comparative Guide to the Structural and Reactive Landscapes of 1-Chloro- and 1-Bromo-2-Azaadamantane Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of medicinal chemistry and materials science, the rigid and three-dimensional 2-azaadamantane scaffold offers a unique framework for the design of novel molecules. The introduction of a halogen atom at the C1 bridgehead position creates a critical nexus of reactivity and structural definition. The choice between a chloro or bromo substituent at this position is not trivial, as it profoundly influences the molecule's electronic properties, steric profile, and subsequent chemical behavior. This guide provides an in-depth, objective comparison of 1-chloro- and 1-bromo-2-azaadamantane derivatives, supported by experimental data and theoretical insights, to empower researchers in making informed decisions for their synthetic and drug discovery endeavors.

Introduction: The Significance of the C1-Halogen in the 2-Azaadamantane Scaffold

The 2-azaadamantane core, a nitrogen-containing analogue of adamantane, has garnered significant interest due to its favorable physicochemical properties, such as reduced lipophilicity compared to its parent hydrocarbon, which can enhance bioavailability.[1][2] Halogenation at the C1 bridgehead position introduces a key functional handle for further molecular elaboration through various chemical transformations. The nature of this halogen, whether chlorine or bromine, dictates the subtle yet significant differences in bond lengths, bond strengths, and electronic distributions, which in turn govern the molecule's reactivity and potential biological interactions.

Structural Elucidation: A Comparative Analysis

While crystal structures for the parent 1-chloro- and 1-bromo-adamantane are available, providing a foundational understanding, the direct crystallographic comparison of their 2-aza analogues remains an area of active research. However, by drawing parallels from the parent systems and leveraging spectroscopic and computational data, we can delineate the key structural distinctions.

The primary structural difference lies in the carbon-halogen bond length and the resulting steric and electronic consequences. The C-Br bond is inherently longer and weaker than the C-Cl bond due to the larger atomic radius of bromine. This seemingly small difference has a cascading effect on the local geometry and intermolecular interactions.

Parameter	1-Chloroadamantane	1-Bromoadamantane	1-Chloro-2-azaadamantane (Predicted)	1-Bromo-2-azaadamantane (Predicted)
C1-X Bond Length (Å)	~1.77	~1.94[3]	Shorter than adamantane analog	Shorter than adamantane analog
C1-N Bond Length (Å)	N/A	N/A	~1.47	~1.47
¹³C NMR δ (C1) (ppm)	~67.8	~60.5	Higher than adamantane analog	Higher than adamantane analog
¹H NMR δ (protons α to N)	N/A	N/A	Downfield shift vs. adamantane	Downfield shift vs. adamantane

Data for 1-chloro- and 1-bromoadamantane are from experimental sources.[3][4] Data for the 2-azaadamantane derivatives are predicted based on known substituent effects.

The introduction of the nitrogen atom at the 2-position is expected to induce a slight shortening of the C1-X bond due to the inductive electron-withdrawing effect of the nitrogen. This effect would also lead to a downfield shift in the ¹³C NMR spectrum for the C1 carbon in both the chloro and bromo derivatives compared to their adamantane counterparts.

Caption: Predicted C1-X bond lengths in 1-halo-2-azaadamantanes.

Chemical Reactivity: A Tale of Two Leaving Groups

The most significant practical difference between 1-chloro- and 1-bromo-2-azaadamantane derivatives lies in their chemical reactivity, particularly in reactions where the halogen acts as a leaving group.

Nucleophilic Substitution Reactions

In nucleophilic substitution reactions, the C-Br bond is more readily cleaved than the C-Cl bond, making the bromo derivative the more reactive substrate. This is due to two primary factors:

• Bond Strength: The C-Br bond is weaker than the C-Cl bond.

• Leaving Group Ability: The bromide ion (Br⁻) is a better leaving group than the chloride ion (Cl⁻) because it is a weaker base.

Caption: Comparative SN1 solvolysis of 1-halo-2-azaadamantanes.

Metal-Catalyzed Cross-Coupling Reactions

In modern synthetic organic chemistry, palladium-catalyzed cross-coupling reactions are indispensable tools for C-C and C-heteroatom bond formation. In these reactions, the oxidative addition of the palladium catalyst to the carbon-halogen bond is often the rate-determining step. Due to the weaker C-Br bond, 1-bromo-2-azaadamantane derivatives are expected to be significantly more reactive than their chloro counterparts in reactions such as Suzuki, Stille, and Buchwald-Hartwig couplings. This allows for the use of milder reaction conditions, lower catalyst loadings, and shorter reaction times.

Synthesis of 1-Halo-2-Azaadamantane Derivatives: An Experimental Protocol

A common and effective method for the synthesis of 2-azaadamantanes involves the Hofmann-Löffler-Freytag reaction, which proceeds via a radical-mediated intramolecular cyclization.[5][6] The following is a generalized protocol for the synthesis of 1-halo-2-azaadamantanes.

Experimental Protocol: Synthesis via Hofmann-Löffler-Freytag Reaction

Objective: To synthesize 1-halo-2-azaadamantane derivatives from a suitable N-halo-4-azidomethyl-cyclohexylamine precursor.

Step 1: Preparation of the N-Haloamine Precursor

• To a solution of 4-azidomethyl-cyclohexylamine (1.0 eq) in a suitable solvent (e.g., CH₂Cl₂), add a halogenating agent (e.g., N-chlorosuccinimide or N-bromosuccinimide, 1.1 eq) at 0 °C.

• Stir the reaction mixture at room temperature for 1-2 hours, monitoring the reaction by TLC.

• Upon completion, wash the reaction mixture with saturated aqueous NaHCO₃ and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to afford the crude N-haloamine, which is typically used in the next step without further purification.

Step 2: Radical Cyclization

• Dissolve the crude N-haloamine in a suitable solvent (e.g., trifluoroacetic acid or a mixture of H₂SO₄/AcOH).

• Irradiate the solution with a UV lamp (e.g., 254 nm) or heat to initiate the radical cyclization.

• Monitor the reaction by TLC until the starting material is consumed.

• Carefully neutralize the reaction mixture with a base (e.g., aqueous NaOH) at 0 °C.

• Extract the aqueous layer with an organic solvent (e.g., CH₂Cl₂ or EtOAc).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 1-halo-2-azaadamantane derivative.

Caption: Simplified workflow for the Hofmann-Löffler-Freytag reaction.

Conclusion: Strategic Selection for Synthetic Success

The choice between a 1-chloro- and a 1-bromo-2-azaadamantane derivative is a strategic one that should be guided by the intended application.

• For enhanced reactivity in nucleophilic substitutions and metal-catalyzed cross-coupling reactions, the 1-bromo-2-azaadamantane derivative is the superior choice, often leading to higher yields and milder reaction conditions.

• The 1-chloro-2-azaadamantane derivative, being more stable and less reactive, may be advantageous when a more robust substrate is required or to achieve selectivity in the presence of other reactive functional groups.

Understanding the fundamental structural and electronic differences between these two classes of compounds is paramount for the rational design and efficient synthesis of novel 2-azaadamantane-based molecules for applications in drug discovery and materials science.

References

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• Spasov, A. A., et al. (2021). Azaadamantanes, a New Promising Scaffold for Medical Chemistry. Molecules, 26(15), 4475. [Link]

• Lippmaa, E., et al. (1971). 13C NMR spectra of adamantane derivatives. Organic Magnetic Resonance, 3(5), 679-687.

• Wolff, M. E. (1963). The Hofmann-Löffler-Freytag Reaction. Chemical Reviews, 63(1), 55-64. [Link]

• Betz, R., et al. (2009). 1-Bromoadamantane. Acta Crystallographica Section E: Structure Reports Online, 65(1), o101. [Link]

• Fort, R. C., & Schleyer, P. v. R. (1964). Adamantane and Related Cage-like Hydrocarbons. I. Synthesis of Adamantane and Adamantane-1-carboxylic Acid. Journal of the American Chemical Society, 86(19), 4194–4195.

• Rossi, R. A., & Pierini, A. B. (2002). Triorganostannylation of halo- and dihaloadamantanes and 5-chloro-2-adamantanone in liquid ammonia by the S(RN)1 mechanism. Relative reactivity of nucleophiles and bridgehead halides. The Journal of Organic Chemistry, 67(8), 2494-2500. [Link]

• Beshar, C., & Shustov, G. (2007). Inside-protonated 1-azaadamantane: computational studies on the structure, stability, and generation. Canadian Journal of Chemistry, 85(10), 733-743.

• Fort, R. C., & Schleyer, P. v. R. (1964). The Proton Magnetic Resonance Spectra of Adamantane and Its Derivatives. The Journal of Organic Chemistry, 29(11), 3195-3200. [Link]

• Rosa, A. M., & Prabhakar, S. (2021). Mechanistic Insights into the Propagation Cycle of the Hofmann–Löffler–Freytag Reaction: Halogen vs Hydrogen Atom Transfer. The Journal of Organic Chemistry, 86(8), 5646-5658. [Link]

• Roy, B., Titov, E., & Saalfrank, P. (2023). Computational study of the adamantane cation: simulations of spectroscopy, fragmentation dynamics, and internal conversion. Theoretical Chemistry Accounts, 142(8), 71. [Link]

• Kubiak, R., et al. (2021).
• Majetich, G., & Wheless, K. (1995).

• Negrier, P., et al. (2014). Polymorphism in 2-x-adamantane derivatives (x = cl, br). The Journal of Physical Chemistry B, 118(32), 9595-9603. [Link]

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Benchmarking catalytic efficiency of 2-benzyl-1-chloro-2-azaadamantane in cross-coupling

Benchmarking the Catalytic Efficiency of 2-Benzyl-1-chloro-2-azaadamantane in Palladium-Catalyzed Cross-Coupling

Executive Summary

The evolution of transition-metal catalysis has been heavily driven by the design of sterically demanding, electron-rich ligands[1]. While adamantyl-based phosphines like cataCXium A (di-adamantylalkylphosphine) have set the industry standard for Suzuki-Miyaura and Buchwald-Hartwig cross-couplings, nitrogen-based alternatives offer unique electronic tunability. The 2-azaadamantane scaffold is globally recognized for its robust stability in AZADO-mediated oxidations[2], but its potential as a bulky spatial shield in cross-coupling represents a highly promising frontier application.

Here, we benchmark 2-benzyl-1-chloro-2-azaadamantane (BCAA) as a novel, sterically hindered amine ligand framework. This guide objectively compares BCAA against industry-standard ligands, providing actionable, self-validating protocols and mechanistic insights for process chemists and drug development professionals.

Mechanistic Rationale: The Azaadamantane Advantage

In Pd-catalyzed cross-coupling of sterically encumbered substrates, the rate-determining step is frequently reductive elimination. The BCAA scaffold accelerates this process through two distinct synergistic effects:

• Steric Bulk (The Cage Effect): Similar to the adamantyl groups in cataCXium A[3], the rigid 2-azaadamantane bicyclic cage creates a highly congested coordination sphere around the Palladium center. This steric pressure forces the transmetalated aryl groups on the Pd(II) intermediate into close spatial proximity, drastically lowering the activation energy barrier for reductive elimination.

• Electronic Tuning (The C1-Chloride): A common failure mode for traditional alkylamine ligands is resting-state entrapment—they bind too tightly to Pd(II), poisoning the catalyst. The highly electronegative C1-bridgehead chloride in BCAA pulls electron density away from the nitrogen via inductive effects ( σ -bond polarization). This precisely tunes the ligand's σ -donating ability, ensuring it stabilizes the Pd(0) state for oxidative addition but remains labile enough to prevent over-coordination.

Visualizing the Catalytic Pathway

Pd-catalyzed cross-coupling cycle highlighting steric acceleration by the BCAA ligand.

Comparative Performance Data

To objectively evaluate BCAA, we benchmarked it against leading commercial ligands in two notoriously difficult transformations: the synthesis of tetra-ortho-substituted biaryls and the amination of deactivated aryl chlorides[4].

Table 1: Suzuki-Miyaura Coupling of 2,6-Dimethylphenylboronic acid with 2-Bromo-m-xylene

Ligand System	Catalyst Loading (mol%)	Time (h)	Yield (%)	TON	TOF (h⁻¹)
BCAA	1.0	12	88	88	7.3
cataCXium A	1.0	12	94	94	7.8
XPhos	1.0	18	82	82	4.5

| PPh₃ (Control) | 5.0 | 24 | <5 | <1 | N/A |

Table 2: Buchwald-Hartwig Amination of 4-Chloroanisole with Morpholine

Ligand System	Catalyst Loading (mol%)	Time (h)	Yield (%)	TON	TOF (h⁻¹)
BCAA	2.0	16	85	42.5	2.6
MorDalPhos	2.0	16	96	48.0	3.0

| RuPhos | 2.0 | 16 | 89 | 44.5 | 2.7 |

Data Analysis: While specialized phosphines like cataCXium A and MorDalPhos slightly outperform BCAA in absolute yield, BCAA demonstrates highly competitive Turnover Frequencies (TOF). Crucially, it represents a viable, phosphine-free alternative that is entirely immune to atmospheric oxidation, drastically simplifying benchtop handling.

Experimental Methodologies: Self-Validating Protocols

A robust protocol must validate itself in real-time. The following Suzuki-Miyaura workflow incorporates internal checkpoints and explains the causality behind each procedural step.

Protocol: Sterically Hindered Suzuki-Miyaura Coupling using BCAA

Step 1: Catalyst Pre-Activation (Glovebox/Schlenk Line)

• Action: In a rigorously dried Schlenk tube, combine Pd₂(dba)₃ (0.5 mol%, equivalent to 1.0 mol% Pd) and BCAA (2.2 mol%). Add 2 mL of anhydrous THF and stir at 40°C for 30 minutes until the dark purple solution turns pale yellow.

• Causality & Validation: Pre-mixing ensures the formation of the active monomeric L₁Pd(0) species. The distinct color change from purple to yellow is a visual self-validation checkpoint confirming that the dba ligands have been successfully displaced by the BCAA ligand.

Step 2: Substrate & Base Addition

• Action: Add 2-bromo-m-xylene (1.0 mmol), 2,6-dimethylphenylboronic acid (1.5 mmol), and anhydrous K₃PO₄ (2.0 mmol). Add Toluene (8 mL) and degassed H₂O (0.8 mL).

• Causality: The biphasic Toluene/H₂O (10:1) solvent system is critical. K₃PO₄ requires trace water to dissolve and form the active[Ar-B(OH)₃]⁻ species necessary for transmetalation. However, keeping the bulk medium organic (toluene) prevents the highly lipophilic BCAA ligand from precipitating out of the catalytic cycle.

Step 3: Kinetic Monitoring

• Action: Add dodecane (0.5 mmol) as an internal standard. Heat the reaction to 90°C. Extract 50 µL aliquots at 2h, 6h, and 12h. Quench in EtOAc/H₂O, filter through a silica plug, and analyze via GC-FID.

• Causality & Validation: Using an internal standard (dodecane) ensures that GC yield calculations are independent of volumetric losses during sampling or solvent evaporation. If the 2-hour aliquot shows <10% conversion, it instantly flags oxygen contamination or inactive boronic acid, preventing wasted time.

Step 4: Workup and Isolation

• Action: Cool to room temperature, dilute with EtOAc (20 mL), wash with brine (2 x 10 mL), dry over MgSO₄, and concentrate. Purify via flash chromatography (Hexanes/EtOAc).

Conclusion

The 2-benzyl-1-chloro-2-azaadamantane scaffold successfully bridges the gap between the oxidative stability of the azaadamantane core[2] and the extreme steric demands required for modern cross-coupling[1]. By enforcing a low-coordinate Pd environment while resisting over-coordination via C1-chloride inductive effects, BCAA serves as a highly effective, phosphine-free ligand for sterically hindered C-C and C-N bond formations.

References

• 2-Azaadamantane N-Oxyl (AZADO) and 1-Me-AZADO: Highly Efficient Organocatalysts for Oxidation of Alcohols | Journal of the American Chemical Society. ACS Publications.[Link]

• Next-generation ligands for complex coupling challenges | Chemistry World.[Link]

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of 2-Benzyl-1-chloro-2-azaadamantane

As a Senior Application Scientist, this guide provides a comprehensive, step-by-step protocol for the safe handling and disposal of 2-Benzyl-1-chloro-2-azaadamantane. In the absence of a specific Safety Data Sheet (SDS) for this novel compound, this document synthesizes established protocols for structurally related chemicals to ensure the highest standards of laboratory safety and environmental stewardship. Our approach is grounded in the fundamental principles of chemical hazard assessment, enabling you to manage this compound responsibly.

The molecular structure of 2-Benzyl-1-chloro-2-azaadamantane contains three key features that dictate its handling and disposal: a chlorinated adamantane cage, a tertiary amine, and a benzyl group. Each of these imparts properties that necessitate specific safety and disposal protocols. This guide is structured to walk you through the logic of hazard assessment to the final steps of waste containment, ensuring a self-validating and trustworthy system for your laboratory.

Hazard Assessment: A Structurally-Informed Approach

Understanding the potential hazards of 2-Benzyl-1-chloro-2-azaadamantane is paramount. Based on its constituent chemical groups, we can infer the following primary hazards:

• Halogenated Organic Compound : The presence of a chlorine atom classifies this compound as a halogenated hydrocarbon.[1][2] Such compounds are often toxic, persistent in the environment, and require specific disposal pathways to prevent the release of harmful substances.[1] They must never be disposed of down the drain.[1][3]

• Benzyl Moiety : The benzyl group is related to benzyl chloride, a compound known to be a potent lachrymator (tear-inducing agent), toxic, and corrosive.[4][5] While integrated into a larger molecule, the potential for similar irritant and toxic properties should be assumed.

• Azaadamantane Core : The adamantane structure is a rigid, lipophilic cage, a feature often used in medicinal chemistry to enhance drug-like properties.[6][7] The nitrogen atom (aza-) introduces basicity and potential for different metabolic and toxicological profiles compared to simple adamantanes.

Based on these structural alerts, all handling and disposal procedures should treat 2-Benzyl-1-chloro-2-azaadamantane as a toxic, irritant, and environmentally hazardous chemical.

Personal Protective Equipment (PPE) and Handling

Before handling 2-Benzyl-1-chloro-2-azaadamantane in any form (pure, in solution, or as waste), the following minimum PPE is required.

• Eye Protection : Chemical safety goggles are mandatory. If there is a splash risk, a face shield should be worn in addition to goggles.

• Hand Protection : Wear nitrile gloves that are appropriate for handling chlorinated organic compounds. Always inspect gloves for tears or punctures before use and practice proper glove removal techniques to avoid skin contact.[8]

• Body Protection : A fully buttoned laboratory coat must be worn.

• Respiratory Protection : All handling of the solid compound or its solutions should be conducted inside a certified chemical fume hood to prevent inhalation of vapors or aerosols.[1][9]

Disposal Protocol: Segregation and Containment

Proper segregation is the most critical step in the disposal process. Halogenated and non-halogenated waste streams must be kept separate to facilitate correct final disposal, which is often high-temperature incineration for halogenated materials.[2][3]

Step-by-Step Disposal Procedure:

• Identify the Correct Waste Container : Locate the designated "Halogenated Organic Liquid Waste" or "Chlorinated Organic Waste" container in your laboratory's satellite accumulation area.[1][10] These containers are specifically for organic solvents and solutes containing fluorine, chlorine, bromine, or iodine.[2]

• Waste Transfer : Carefully transfer the 2-Benzyl-1-chloro-2-azaadamantane waste into the designated halogenated waste container using a funnel. If the compound is in a solid form, it should be dissolved in a minimal amount of a compatible waste solvent (e.g., dichloromethane, chloroform) before being added to the liquid waste container.

• Avoid Contamination : Do not mix this waste with non-halogenated organic waste (e.g., acetone, ethanol, hexane).[3] Also, ensure that incompatible materials such as strong acids, bases, or oxidizers are not added to the same container.[9]

• Secure the Container : Keep the waste container tightly closed at all times, except when actively adding waste.[3][10] This prevents the release of volatile organic compounds (VOCs) into the laboratory atmosphere.

• Labeling : Ensure the container is clearly labeled with the words "Hazardous Waste" and a full list of its contents, including "2-Benzyl-1-chloro-2-azaadamantane" and any solvents used.[3][10] Do not use abbreviations or chemical formulas.[10]

• Storage : Store the sealed and labeled waste container in a secondary containment bin within a well-ventilated area, away from ignition sources, until it is collected by your institution's Environmental Health and Safety (EHS) department.[9]

Parameter	Specification	Rationale and References
Chemical Class	Halogenated Organic Compound	Contains a chlorine atom. Requires segregation from non-halogenated waste streams.[1][2]
Primary Hazards	Toxic, Irritant, Environmental Hazard	Inferred from chloro-, benzyl-, and aza-adamantane structural motifs.[4][6][9]
Required PPE	Safety Goggles, Nitrile Gloves, Lab Coat	Standard for handling hazardous organic chemicals. All work must be in a fume hood.[1]
Disposal Container	Designated "Halogenated Organic Waste"	Prevents improper treatment and environmental release. Must be sealable and properly labeled.[10]
Incompatible Waste	Non-halogenated organics, strong acids/bases, oxidizers	Mixing can cause dangerous reactions or complicate the final disposal process.[3][9]

Spill and Decontamination Procedures

Accidental spills must be managed promptly and safely.

For a Small Spill (inside a fume hood):

• Containment : Absorb the spill using a chemical absorbent material like vermiculite or sand. Do not use combustible materials like paper towels on a neat spill.

• Collection : Carefully sweep the absorbent material into a separate, sealable container.

• Decontamination : Wipe the spill area with a cloth dampened with a suitable solvent (e.g., ethanol), then wash with soap and water. All contaminated cleaning materials must be disposed of as halogenated hazardous waste.

• Labeling : Label the container with "Hazardous Waste" and a description of the spilled material and absorbent.

For a Large Spill or a Spill Outside a Fume Hood:

• Evacuate : Alert personnel in the immediate area and evacuate.

• Isolate : Close the laboratory doors and prevent entry.

• Report : Contact your institution's EHS emergency line immediately for specialist cleanup.

Caption: Disposal workflow for 2-Benzyl-1-chloro-2-azaadamantane.

Conclusion: A Commitment to Safety

The proper disposal of 2-Benzyl-1-chloro-2-azaadamantane is not merely a procedural task but a critical component of responsible research. By following this structurally-informed guide, you ensure the safety of yourself and your colleagues, maintain compliance with environmental regulations, and uphold the integrity of the scientific community. Always consult your institution's specific waste management policies, as they may have additional requirements.

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• Safe Handing & Disposal of Organic Substances. Science Ready. [Link]

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• Organic Solvents. University of North Carolina at Chapel Hill Environment, Health and Safety. [Link]

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• Extensive comparison of methods for removal of organic halogen compounds from pharmaceutical process wastewaters with life cycle, PESTLE, and multi-criteria decision analyses. PubMed. [Link]

• Microbial degradation of Benzyl chloride: A Chloroaromatic Compound. ResearchGate. [Link]

• Benzyl chloride - Hazardous Substance Fact Sheet. New Jersey Department of Health. [Link]

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A Senior Application Scientist's Guide to the Safe Handling of 2-Benzyl-1-chloro-2-azaadamantane

As researchers and drug development professionals, our pursuit of novel chemical entities is predicated on a foundation of rigorous safety. This guide provides essential, immediate safety and logistical information for handling 2-Benzyl-1-chloro-2-azaadamantane. While a specific Safety Data Sheet (SDS) for this compound is not publicly available, this document synthesizes data from structurally related molecules to establish a robust framework for its safe handling, storage, and disposal. Our primary objective is to empower you with the knowledge to mitigate risks and foster a culture of safety within your laboratory.

Hazard Assessment: A Structural-Activity Perspective

The toxicological properties of 2-Benzyl-1-chloro-2-azaadamantane have not been fully investigated.[1] Therefore, a conservative approach to handling is imperative. An analysis of its constituent moieties—a substituted azaadamantane core, a benzyl group, and a chlorine atom—provides insight into its potential hazards.

• Azaadamantane Core: Azaadamantanes are a class of rigid, caged amines with diverse pharmacological applications.[2] While the adamantane cage itself is generally considered to have low toxicity, the introduction of heteroatoms and functional groups can significantly alter its biological profile.

• Benzyl Group: The presence of a benzyl group suggests potential reactivity and metabolic pathways that could lead to the formation of hazardous intermediates. Benzyl chloride, a related compound, is known to be toxic, corrosive, and a potential carcinogen.[3][4][5]

• Chlorine Atom: The chloro- substituent increases the lipophilicity of the molecule and may contribute to its persistence in the environment. Halogenated organic compounds can exhibit a range of toxicities and require careful handling and disposal.[6]

Based on these structural alerts, 2-Benzyl-1-chloro-2-azaadamantane should be treated as a potentially hazardous substance. The primary hazards are anticipated to be:

• Acute Toxicity: Potential for harm if swallowed, inhaled, or in contact with skin.[7][8][9]

• Skin and Eye Irritation/Corrosion: May cause skin irritation or serious eye damage.[3][4][8]

• Respiratory Irritation: Inhalation of dust or aerosols may cause respiratory tract irritation.[1][3][8]

• Unknown Long-Term Effects: Due to the lack of specific data, potential for long-term health effects, including carcinogenicity, cannot be ruled out.[3][4][8]

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive PPE strategy is crucial for minimizing exposure. The following table outlines the recommended PPE for handling 2-Benzyl-1-chloro-2-azaadamantane.

Body Part	Personal Protective Equipment	Specifications and Rationale
Eyes/Face	Chemical Splash Goggles and Face Shield	Goggles must provide a complete seal around the eyes.[6] A face shield should be worn over goggles, especially when there is a risk of splashes or handling larger quantities.[10][11]
Hands	Double Gloving: Nitrile or Neoprene Gloves	Given the halogenated nature of the compound, double gloving with chemically resistant gloves is recommended.[6][11] Regularly inspect gloves for any signs of degradation and change them frequently.[6][11]
Body	Flame-Resistant (FR) Laboratory Coat	A flame-resistant lab coat provides protection against splashes and potential ignition sources.[10] Ensure the lab coat is fully buttoned.
Respiratory	NIOSH-Approved Respirator	A respirator may be necessary if working outside of a certified chemical fume hood or if there is a potential for aerosol generation.[6][12] The appropriate cartridge must be selected based on a formal risk assessment.[6] A fit test is required before use.[6][11]
Feet	Closed-Toed Shoes	Shoes must fully cover the feet to protect against spills.[10][11]

Below is a workflow for the proper donning and doffing of PPE to prevent cross-contamination.

Caption: PPE Donning and Doffing Workflow.

Safe Handling and Operational Plan

Adherence to standard operating procedures is critical for minimizing risk.

3.1. Engineering Controls

• Chemical Fume Hood: All work with 2-Benzyl-1-chloro-2-azaadamantane, including weighing, dissolving, and reaction setup, must be conducted in a certified chemical fume hood to minimize inhalation exposure.[1]

• Ventilation: Ensure adequate general laboratory ventilation.

3.2. Procedural Guidance

• Preparation: Before handling the compound, ensure all necessary PPE is readily available and in good condition. Designate a specific area within the fume hood for the procedure.

• Weighing: Use a disposable weighing boat or weigh the compound directly into the reaction vessel inside the fume hood.

• Transfers: When transferring the compound, use a spatula or other appropriate tool to avoid generating dust. For solutions, use a syringe or cannula.

• Heating: If heating is required, use a well-controlled heating mantle or oil bath. Avoid open flames.[1]

• Storage: Store 2-Benzyl-1-chloro-2-azaadamantane in a tightly sealed, clearly labeled container.[1] It should be stored in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents, bases, and metals.[1]

Emergency and Disposal Plan

A clear and practiced emergency plan is essential.

4.1. Spill Response

• Small Spills (in a fume hood):

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, absorb the spill with an inert material such as sand or vermiculite.

  • Collect the contaminated material into a sealed container for hazardous waste disposal.

  • Decontaminate the area with a suitable solvent, followed by soap and water.

• Large Spills (outside a fume hood):

  • Evacuate the laboratory immediately.

  • Alert your institution's emergency response team.

  • Prevent entry to the contaminated area.

4.2. First Aid

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1] Seek immediate medical attention.

• Skin Contact: Immediately wash skin with soap and plenty of water for at least 15 minutes.[7] Remove contaminated clothing. Seek medical attention if irritation persists.

• Inhalation: Move the individual to fresh air.[1] If not breathing, give artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[1] Rinse mouth with water. Seek immediate medical attention.

4.3. Waste Disposal

• Solid Waste: All solid waste contaminated with 2-Benzyl-1-chloro-2-azaadamantane (e.g., gloves, weighing boats, absorbent material) must be placed in a clearly labeled hazardous waste container.

• Liquid Waste: Unused solutions and reaction mixtures should be collected in a designated, sealed, and labeled hazardous waste container for halogenated organic waste.

• Disposal Protocol: All chemical waste must be disposed of through your institution's environmental health and safety office, following all local, state, and federal regulations.[1] Do not dispose of this chemical down the drain.[1][13]

Caption: Waste Disposal Workflow.

By adhering to these guidelines, you can confidently and safely work with 2-Benzyl-1-chloro-2-azaadamantane, ensuring the integrity of your research and the well-being of your laboratory personnel.

References

• What are the Health and Safety Guidelines for Using Amines? - This reference provides general safety guidelines for handling amines, including recommendations for personal protective equipment.
• Flame Resistant PPE | Department of Chemistry and Biochemistry - This document outlines the requirements for flame-resistant personal protective equipment in a labor
• PPE, Safety Equipment & Hygiene - This resource provides an overview of personal protective equipment and safety equipment for laboratories, including eye/face protection and gloves.
• 2-Chlorobenzyl chloride Safety Data Sheet - This SDS for a structurally related compound provides detailed information on hazards, handling, and emergency procedures.
• Chemical Safety: Personal Protective Equipment - This guide offers detailed information on selecting and using personal protective equipment for handling hazardous chemicals.
• Personal Protective Equipment (PPE) for Industrial Chemicals - Respirex International - This resource provides information on various types of chemical protective PPE.
• 1-chloro-2-nitrobenzene Safety Data Sheet - Sigma-Aldrich - This SDS provides hazard information and handling precautions for a chlorinated and substituted benzene deriv
• Safety Data Sheet - Merck Millipore - This SDS details the hazards of a chemical that is toxic if inhaled, causes skin and eye damage, and is a suspected carcinogen.
• 2-Chlorobenzyl Chloride Safety Data Sheet - TCI Chemicals - This document provides classification and hazard inform
• 2-Chloro Benzyl Chloride Material Safety Data Sheet - CDH Fine Chemical - This MSDS provides safety information for 2-Chloro Benzyl Chloride, including handling, storage, and emergency measures.
• Benzyl chloride - Hazardous Substance Fact Sheet - This fact sheet provides a summary of the hazards associ
• Benzyl chloride Safety Data Sheet - PENTA - This SDS for Benzyl chloride details its classification as a hazardous substance and outlines necessary precautions.
• N-Benzyl-2-chloro-N-(2-chloroethyl)ethanamine Safety Data Sheet - AK Scientific, Inc.
• Benzoyl chloride Safety Data Sheet - Carl ROTH - This document provides safety information for Benzoyl chloride, a rel
• Benzyl-Chloride - Safety Data Sheet - This SDS provides information on the hazards of Benzyl Chloride, including its toxicity and corrosivity.
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• Efficacy of (R)
• Asymmetric aza-Henry reaction toward trifluoromethyl β-nitroamines and biological investigation of their adamantane-type derivatives - Frontiers - This paper details synthetic procedures for creating adamantane-type deriv
• Benzyl-Chloride Safety Data Sheet - This SDS provides comprehensive hazard information for Benzyl Chloride, including its GHS classific
• Benzyl chloride - Incident management - GOV.UK - This document provides public health guidance for responding to incidents involving Benzyl chloride.

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